Welcome to the BenchChem Online Store!
English
List
BenchChem

Technical Documentation Center

C95-Dolichol Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: C95-Dolichol
Request a Quote Back to Product Page

Core Science & Biosynthesis

Foundational

A Technical Guide to the Biological Function of C95-Dolichol in Protein Glycosylation

For Researchers, Scientists, and Drug Development Professionals Abstract Protein N-linked glycosylation is a critical post-translational modification essential for the proper folding, trafficking, and function of a vast...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

Protein N-linked glycosylation is a critical post-translational modification essential for the proper folding, trafficking, and function of a vast number of eukaryotic proteins.[1] This intricate process, occurring in the endoplasmic reticulum (ER), is fundamentally dependent on a specialized lipid carrier molecule: dolichol phosphate (B84403) (Dol-P).[2] Dolichols are long-chain polyisoprenoid alcohols, with chain lengths varying by species and tissue. This guide focuses on the pivotal role of C95-dolichol, a 95-carbon variant, in its phosphorylated form as the foundational scaffold for the assembly of the lipid-linked oligosaccharide (LLO) precursor, Glc₃Man₉GlcNAc₂-P-P-dolichol, which serves as the universal glycan donor for N-glycosylation.[3][4] We will explore the enzymatic steps of the dolichol cycle, the topological challenges of LLO biosynthesis across the ER membrane, and the analytical methods used to study these essential lipids. Understanding the function of C95-dolichol is paramount, as defects in this pathway lead to severe multisystemic diseases known as Congenital Disorders of Glycosylation (CDG).[5][6]

Introduction: The Central Role of Dolichol Phosphate

N-linked glycosylation involves the enzymatic transfer of a complex oligosaccharide chain to specific asparagine residues of nascent polypeptide chains.[1] This process is not executed directly with free sugars but relies on a lipid-anchored precursor assembled on dolichol phosphate. Dolichol is a long, unsaturated polyisoprenoid alcohol, with the C95 variant representing a molecule with 19 isoprene (B109036) units.[7]

The availability of dolichyl monophosphate (Dol-P) in the endoplasmic reticulum is a rate-limiting factor for N-glycosylation.[3][8] Dol-P serves two primary functions in this pathway:

  • As a scaffold: Dolichyl pyrophosphate (Dol-PP) acts as the membrane anchor upon which the 14-sugar oligosaccharide precursor is constructed.[2][9]

  • As a monosaccharide carrier: Dol-P also functions as a carrier for mannose (Man) and glucose (Glc) residues, forming Dol-P-Man and Dol-P-Glc, which are essential for the later, lumenal steps of LLO assembly.[10]

Defects in the biosynthesis or recycling of dolichol lead to a class of diseases known as Congenital Disorders of Glycosylation (CDG), characterized by severe neurological and developmental issues.[5][11]

The Dolichol Cycle and LLO Biosynthesis

The assembly of the full LLO precursor, Glc₃Man₉GlcNAc₂-P-P-dolichol, is a highly orchestrated process that occurs in two distinct stages across both leaflets of the ER membrane.[7]

Cytosolic Phase: Assembly of the Core Intermediate

The process begins on the cytoplasmic face of the ER membrane.[10]

  • Initiation: The enzyme GlcNAc-1-phosphotransferase (GPT), encoded by the DPAGT1 gene, catalyzes the transfer of N-acetylglucosamine-1-phosphate from UDP-GlcNAc to Dol-P, forming GlcNAc-PP-Dol.[7][12]

  • Elongation (GlcNAc): A second GlcNAc residue is added by ALG13/ALG14, yielding GlcNAc₂-PP-Dol.

  • Elongation (Mannose): Five mannose residues are sequentially added from a GDP-Man donor by various mannosyltransferases (ALG1, ALG2) to form the intermediate Man₅GlcNAc₂-P-P-Dol.[13]

Translocation across the ER Membrane

The Man₅GlcNAc₂-P-P-Dol intermediate must be translocated from the cytoplasmic leaflet to the ER lumen. This "flipping" is a critical, though not fully understood, step believed to be mediated by a dedicated flippase protein, RFT1.[13]

Lumenal Phase: Completion of the LLO

Once inside the ER lumen, the LLO is completed using monosaccharide donors that are themselves linked to dolichol phosphate.

  • Mannosylation: Four additional mannose residues are added by lumenally-oriented mannosyltransferases (ALG3, ALG9, ALG12).[14] These enzymes use Dol-P-Man as the mannose donor.[10]

  • Glucosylation: Finally, a cap of three glucose residues is added by glucosyltransferases (ALG6, ALG8), which use Dol-P-Glc as the glucose donor.[12] This completes the mature LLO: Glc₃Man₉GlcNAc₂-P-P-Dol.

Glycan Transfer and Dolichol Recycling

The mature LLO is the substrate for the oligosaccharyltransferase (OST) complex, which catalyzes the en bloc transfer of the Glc₃Man₉GlcNAc₂ glycan to nascent polypeptide chains.[14] This transfer releases dolichyl pyrophosphate (Dol-PP) into the lumenal leaflet.[15] To be reused, Dol-PP is dephosphorylated by the enzyme dolichyl pyrophosphate phosphatase (DOLPP1) to regenerate Dol-P.[10] This Dol-P is then thought to be flipped back to the cytoplasmic leaflet to initiate a new round of LLO synthesis.[15]

Quantitative Data on Dolichol Species

The abundance and chain-length distribution of dolichol and its phosphorylated derivatives are critical for cellular function and can vary significantly between tissues and developmental stages. While obtaining precise, universally applicable quantitative data is challenging, published studies provide valuable reference points.

Table 1: Representative Dolichol Concentrations in Biological Samples

Sample Type Dolichol Species Concentration Method
Rat Liver Total Dol-P 2.9 ± 0.9 nmol/g [¹⁴C]phenyl chloroformate derivatization[16]
S. cerevisiae Dol-P C75 & C80 31.7% & 45.5% of total Dol-P RPLC-MS[17]
HeLa Cells Dol-P C85-C100 Predominant species RPLC-MS[17]
Mouse Retina (PD5) Dol-18 ~0.1 pmol/retina LC-MS[18]

| Mouse Retina (PD600) | Dol-18 | ~10 pmol/retina | LC-MS[18] |

Note: Data are compiled from multiple sources for illustrative purposes. Absolute values can vary based on extraction efficiency, analytical technique, and biological variability.

Table 2: Kinetic Properties of Dolichol-Related Enzymes

Enzyme Organism/Tissue Substrate Apparent Kₘ
Dolichol Kinase Rat Liver Microsomes Dolichol ~5 µM

| Dol-P Phosphatase | Soybean Microsomes | Dol-P | 5 µM[19][20] |

Experimental Protocols & Methodologies

The study of C95-dolichol and the LLO pathway requires specialized biochemical techniques due to the low abundance and lipophilic nature of the intermediates.

Analysis of Lipid-Linked Oligosaccharides (LLOs)

A common method for analyzing LLO profiles involves metabolic labeling, extraction, and electrophoretic separation.

Protocol: LLO Analysis by Fluorophore-Assisted Carbohydrate Electrophoresis (FACE)

This protocol is adapted from methods described for analyzing LLOs in cell cultures and tissues.[21]

  • Homogenization & Extraction:

    • Homogenize cell pellets or tissues in a chloroform/methanol/water mixture to extract lipids.

    • Perform sequential extractions to enrich for LLOs.

  • Mild Acid Hydrolysis:

    • Treat the lipid extract with mild acid (e.g., 0.02 M HCl) to cleave the pyrophosphate linkage, releasing the free oligosaccharides from the dolichol moiety.[14]

  • Fluorophore Labeling:

    • Recover the released glycans from the aqueous phase.

    • Reductively aminate the glycans by labeling with a fluorophore such as 8-aminonaphthalene-1,3,6-trisulfonic acid (ANTS).

  • Electrophoresis & Imaging:

    • Separate the labeled oligosaccharides by polyacrylamide gel electrophoresis (PAGE).

    • Visualize the separated glycans using a CCD camera-based imaging system. The migration pattern reveals the size and composition of the LLO intermediates.

Quantification of Dolichol and Dolichyl Phosphate

Quantification is typically achieved using mass spectrometry-based methods.

Protocol: Dol-P Quantification by RPLC-MS

This protocol is based on highly sensitive methods developed for quantifying Dol-P species from biological samples.[17][22]

  • Lipid Extraction:

    • Extract total lipids from the biological sample using a suitable organic solvent system (e.g., Bligh-Dyer method).

  • Phosphate Methylation (Optional but Recommended):

    • To improve chromatographic separation and ionization efficiency, derivatize the phosphate group. Trimethylsilyl diazomethane (B1218177) (TMSD) can be used for rapid and efficient methylation of the phosphate moiety.[22]

  • Chromatographic Separation:

    • Inject the derivatized lipid extract onto a reverse-phase liquid chromatography (RPLC) system. Use a C18 or similar column with a non-polar mobile phase gradient to separate the different dolichol species based on their chain length.

  • Mass Spectrometry Analysis:

    • Couple the LC system to a high-resolution mass spectrometer (e.g., Orbitrap or Q-TOF) operating in positive ion mode.

    • Use selected ion monitoring (SIM) or parallel reaction monitoring (PRM) to specifically detect and quantify the protonated methylated Dol-P species of interest (e.g., C95-Dol-P).

    • Quantify against a standard curve generated with known amounts of dolichol standards.

Clinical Relevance and Drug Development

Defects in any step of the dolichol-dependent N-glycosylation pathway can lead to a Congenital Disorder of Glycosylation (CDG).[23] For example, mutations in DOLK, the gene encoding dolichol kinase, cause DOLK-CDG, a severe disorder affecting multiple organ systems.[24][25] Similarly, defects in the enzymes that synthesize the dolichol backbone itself, such as DHDDS or SRD5A3, also lead to severe forms of CDG.[15][26]

The essential nature of this pathway makes its components potential targets for therapeutic intervention.

  • Antifungal/Antiparasitic Agents: Since the glycosylation pathway is highly conserved, inhibitors targeting specific enzymes could serve as broad-spectrum antimicrobial agents.

  • Cancer Therapy: Altered glycosylation is a hallmark of cancer. Modulating dolichol metabolism could potentially impact the glycosylation status of key proteins involved in tumor progression and metastasis.

  • CDG Therapies: For some CDG types, therapeutic strategies aim to bypass the metabolic block. A deeper understanding of dolichol utilization could open new avenues for substrate replacement or enhancement therapies.

Conclusion

C95-dolichol, in its phosphorylated form, is not merely a passive lipid but an essential, dynamically regulated co-substrate that serves as the foundation for protein N-linked glycosylation. Its role as the anchor and carrier for the assembly of the universal LLO precursor places it at the heart of a pathway critical for eukaryotic life. The intricate topological synthesis of the LLO, the importance of dolichol chain length, and the severe consequences of defects in its metabolism underscore its biological significance. Advanced analytical techniques continue to shed light on its regulation, providing crucial insights for researchers in cell biology, biochemistry, and drug development who are working to understand and treat the myriad diseases linked to aberrant protein glycosylation.

References

Exploratory

The Pivotal Role of C95-Dolichol as a Lipid Carrier for Oligosaccharides in N-Glycosylation

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract N-linked glycosylation is a critical post-translational modification impacting protein folding, trafficking, and functi...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: December 2025

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

N-linked glycosylation is a critical post-translational modification impacting protein folding, trafficking, and function. Central to this intricate process is the lipid carrier, dolichol phosphate (B84403), which serves as a membrane-anchored platform for the assembly of a precursor oligosaccharide. This guide delves into the specific role of C95-Dolichol, a long-chain polyisoprenoid, as the predominant lipid carrier for oligosaccharides in higher eukaryotes. We will explore the biosynthesis of dolichol phosphate, the sequential assembly of the lipid-linked oligosaccharide (LLO), and its subsequent transfer to nascent polypeptide chains. This document provides a comprehensive overview of the underlying biochemical pathways, detailed experimental methodologies for their study, and a summary of key quantitative data to facilitate further research and therapeutic development in this field.

Introduction to Dolichol and N-Linked Glycosylation

Dolichols are a class of long-chain, alpha-saturated polyisoprenoid alcohols, with chain lengths varying across different organisms.[1][2][3] In mammals, dolichols typically range from C80 to C105, with C95 being a prominent species.[4] The phosphorylated form, dolichol phosphate (Dol-P), is the functional lipid carrier in several glycosylation pathways, most notably N-linked glycosylation.[2][5][6]

N-linked glycosylation commences in the endoplasmic reticulum (ER) with the synthesis of a 14-sugar oligosaccharide precursor (Glc₃Man₉GlcNAc₂) linked to a dolichol phosphate anchor.[7][8][9] This lipid-linked oligosaccharide (LLO) is then transferred en bloc to specific asparagine (Asn) residues within the consensus sequence Asn-X-Ser/Thr of a nascent polypeptide chain.[8][9] This process is crucial for the proper folding, stability, and function of a vast number of secreted and membrane-bound proteins.[5][10] Defects in this pathway are associated with a group of severe genetic disorders known as Congenital Disorders of Glycosylation (CDGs).[6][7]

The Dolichol Phosphate Cycle and LLO Biosynthesis

The synthesis of the Glc₃Man₉GlcNAc₂-P-P-Dol precursor is a highly conserved and ordered process that occurs on both the cytoplasmic and luminal leaflets of the ER membrane.[5][10][11] The cycle involves the sequential addition of monosaccharides from nucleotide sugar donors to the dolichol phosphate carrier.

Cytoplasmic Phase

The initial steps of LLO assembly occur on the cytoplasmic face of the ER.[10][12]

  • Initiation: The process begins with the transfer of N-acetylglucosamine-1-phosphate (GlcNAc-1-P) from UDP-GlcNAc to Dol-P, forming Dol-P-P-GlcNAc. This reaction is catalyzed by the GlcNAc-1-phosphotransferase (GPT), an enzyme inhibited by the antibiotic tunicamycin.[1][13]

  • Elongation: A second GlcNAc residue is added from UDP-GlcNAc, followed by the addition of five mannose residues from GDP-Man, resulting in the formation of Man₅GlcNAc₂-P-P-Dol.[10][13]

Translocation (Flipping)

The Man₅GlcNAc₂-P-P-Dol intermediate is then translocated across the ER membrane into the lumen.[11][12] This "flipping" is a critical step that allows the subsequent glycosylation events to occur within the ER lumen.

Luminal Phase

Within the ER lumen, the oligosaccharide chain is further elongated to its final 14-sugar structure.[6][11]

  • Mannosylation: Four additional mannose residues are added from dolichol-phosphate-mannose (Dol-P-Man).

  • Glucosylation: Finally, three glucose residues are transferred from dolichol-phosphate-glucose (Dol-P-Glc) to complete the Glc₃Man₉GlcNAc₂-P-P-Dol precursor.[6]

Transfer to Polypeptide and Recycling

The completed LLO is the donor substrate for the oligosaccharyltransferase (OST) complex, which catalyzes the transfer of the entire glycan chain to the asparagine residue of the nascent polypeptide.[9][14] Following the transfer, the resulting dolichol pyrophosphate (Dol-P-P) is hydrolyzed by a phosphatase to Dol-P, which is then recycled back to the cytoplasmic leaflet to initiate a new round of LLO synthesis.[5][15]

Quantitative Data on Dolichol and LLO Synthesis

The following tables summarize key quantitative data related to dolichol and the enzymes involved in LLO synthesis.

ParameterOrganism/TissueValueReference
Dolichol Chain Length (Predominant)
HumanC95[4]
RatC90[4]
Yeast (S. cerevisiae)C75, C80[4][16]
Pyrococcus furiosusC40-C60[3]
Dolichol Content
Human Tissues~0.1-2 mg/g fresh weight[6]
Mouse/Rat Tissues~10-200 µg/g fresh weight[6]
Soya bean (dry seeds)~9 mg/100 g[17][18]
Enzyme Kinetics
Dolichyl Phosphate Phosphatase (Apparent Km for Dol-P)Soya bean microsomes5 µM[17][18]
Oligosaccharyltransferase (OST) - Ost3p isoform velocity (relative)Yeast (S. cerevisiae)~3x higher than Ost6p isoform[14]

Table 1: Quantitative Data on Dolichol and Related Enzymes.

Experimental Protocols

The study of C95-Dolichol and its role in LLO synthesis involves a variety of biochemical and analytical techniques. Below are detailed methodologies for key experiments.

Isolation and Purification of Dolichol-Linked Oligosaccharides

This protocol is adapted from methods used for the large-scale isolation of LLOs from tissues or cultured cells.[19][20]

Objective: To extract and purify LLOs for structural and functional analysis.

Materials:

  • Tissue sample or cultured cells

  • Chloroform, Methanol, Water (HPLC grade)

  • 0.02 M HCl

  • Aminopropyl silica (B1680970) HPLC column

Procedure:

  • Homogenization: Homogenize the tissue or cell pellet in a suitable buffer.

  • Solvent Extraction (Folch Method):

    • Perform a sequential extraction with chloroform:methanol (2:1, v/v) followed by chloroform:methanol:water (1:1:0.3, v/v/v) to extract total lipids.

    • Wash the organic phase with water to remove water-soluble contaminants.

  • LLO Enrichment:

    • Dry the lipid extract under a stream of nitrogen.

    • Resuspend the lipid film in a small volume of chloroform:methanol (2:1).

  • HPLC Purification:

    • Inject the enriched LLO sample onto an aminopropyl silica HPLC column.

    • Elute with a gradient of water in isopropanol/hexane.

    • Monitor the elution profile using an appropriate method (e.g., UV detection if derivatized, or by assaying fractions for OST activity).[19]

  • Glycan Release (for analysis):

    • To analyze the oligosaccharide portion, release the glycan from the dolichol carrier by mild acid hydrolysis (e.g., 0.02 M HCl).[20]

In Vitro Oligosaccharyltransferase (OST) Assay

This assay measures the activity of the OST complex by monitoring the transfer of the oligosaccharide from the LLO donor to a synthetic peptide acceptor.[21][22]

Objective: To quantify the enzymatic activity of OST.

Materials:

  • Purified LLOs (e.g., Glc₃Man₉GlcNAc₂-P-P-Dol)

  • Fluorescently labeled synthetic peptide substrate containing the Asn-X-Thr/Ser sequon (e.g., TAMRA-labeled hexapeptide).[21]

  • Microsomal preparations or purified OST complex.

  • Reaction buffer (e.g., Tris-HCl, pH 7.5, containing MnCl₂ and a detergent like Triton X-100).

  • SDS-PAGE gels and fluorescence imaging system.

Procedure:

  • Reaction Setup: In a microcentrifuge tube, combine the reaction buffer, microsomal preparation or purified OST, and the LLO donor.

  • Initiate Reaction: Add the fluorescently labeled peptide substrate to start the reaction.

  • Incubation: Incubate the reaction mixture at the optimal temperature for the enzyme (e.g., 30°C for yeast OST) for a defined period.

  • Quench Reaction: Stop the reaction by adding SDS-PAGE sample buffer.

  • Analysis:

    • Separate the reaction products by SDS-PAGE.

    • Visualize the fluorescently labeled peptide substrate and the slower-migrating glycopeptide product using a fluorescence gel imager.

    • Quantify the amount of glycopeptide formed to determine OST activity.

Metabolic Radiolabeling of LLOs

This method allows for the in vivo study of LLO synthesis and turnover.[23][24][25]

Objective: To label and trace the synthesis of LLOs within intact cells.

Materials:

  • Cell culture

  • Radiolabeled sugar precursor (e.g., [2-³H]mannose or [¹⁴C]glucose).

  • Scintillation counter.

Procedure:

  • Cell Culture: Grow cells to the desired confluency.

  • Labeling:

    • Replace the culture medium with a medium containing the radiolabeled sugar precursor.

    • Incubate for a specific period (pulse-labeling for synthesis rates, or continuous labeling for steady-state analysis).[24]

  • Cell Lysis and LLO Extraction:

    • Harvest the cells and perform LLO extraction as described in Protocol 4.1.

  • Analysis:

    • The purified LLOs can be analyzed by various methods, including thin-layer chromatography (TLC) or HPLC, with detection by autoradiography or scintillation counting.

    • The oligosaccharides can be released by mild acid hydrolysis and analyzed by paper chromatography or other chromatographic techniques.[20]

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the key pathways and workflows described in this guide.

The Dolichol Phosphate Cycle and LLO Biosynthesis Pathway

Dolichol_Cycle cluster_cytoplasm Cytoplasm cluster_er_membrane ER Membrane cluster_lumen ER Lumen DolP_cyto Dol-P DolPP_GlcNAc Dol-P-P-GlcNAc DolP_cyto->DolPP_GlcNAc UDP_GlcNAc UDP-GlcNAc UDP_GlcNAc->DolPP_GlcNAc GPT (ALG7) GDP_Man GDP-Man Man5GlcNAc2_PPDol Man₅GlcNAc₂-P-P-Dol GDP_Man->Man5GlcNAc2_PPDol DolPP_GlcNAc2 Dol-P-P-GlcNAc₂ DolPP_GlcNAc->DolPP_GlcNAc2 ALG13/14 DolPP_GlcNAc2->Man5GlcNAc2_PPDol ALG1, ALG2, ALG11 Flipper Flipper (Rft1) Man5GlcNAc2_PPDol->Flipper Man5GlcNAc2_PPDol_lumen Man₅GlcNAc₂-P-P-Dol Flipper->Man5GlcNAc2_PPDol_lumen Man9GlcNAc2_PPDol Man₉GlcNAc₂-P-P-Dol Man5GlcNAc2_PPDol_lumen->Man9GlcNAc2_PPDol ALG3, ALG9, ALG12 Glc3Man9GlcNAc2_PPDol Glc₃Man₉GlcNAc₂-P-P-Dol (Completed LLO) Man9GlcNAc2_PPDol->Glc3Man9GlcNAc2_PPDol ALG6, ALG8, ALG10 Glycoprotein Glycoprotein Glc3Man9GlcNAc2_PPDol->Glycoprotein OST Complex DolPP Dol-P-P Glc3Man9GlcNAc2_PPDol->DolPP DolP_Man Dol-P-Man DolP_Man->Man9GlcNAc2_PPDol DolP_Glc Dol-P-Glc DolP_Glc->Glc3Man9GlcNAc2_PPDol Nascent_Polypeptide Nascent Polypeptide (Asn-X-Ser/Thr) Nascent_Polypeptide->Glycoprotein DolP_lumen Dol-P DolPP->DolP_lumen Phosphatase DolP_lumen->DolP_cyto Recycling

Caption: The Dolichol Phosphate Cycle and LLO Biosynthesis Pathway.

Experimental Workflow for LLO Analysis

LLO_Analysis_Workflow cluster_analysis_options start Start: Tissue or Cell Sample homogenization Homogenization & Lysis start->homogenization extraction Solvent Extraction (e.g., Chloroform/Methanol) homogenization->extraction enrichment LLO Enrichment extraction->enrichment purification HPLC Purification (Aminopropyl silica) enrichment->purification analysis Analysis of Purified LLOs purification->analysis structural_analysis Structural Analysis (MS, NMR) analysis->structural_analysis functional_assay Functional Assay (In vitro OST Assay) analysis->functional_assay glycan_analysis Glycan Analysis analysis->glycan_analysis hydrolysis Mild Acid Hydrolysis glycan_analysis->hydrolysis glycan_separation Glycan Separation (Chromatography) hydrolysis->glycan_separation

Caption: Experimental Workflow for the Isolation and Analysis of LLOs.

Conclusion

C95-Dolichol phosphate plays an indispensable role as the lipid carrier for oligosaccharide synthesis in the N-linked glycosylation pathway of higher eukaryotes. Its long polyisoprenoid chain securely anchors the growing oligosaccharide to the ER membrane, facilitating the sequential enzymatic reactions on both sides of the membrane. Understanding the intricate details of the dolichol phosphate cycle, the regulation of LLO biosynthesis, and the function of the involved enzymes is paramount for elucidating the mechanisms of protein glycosylation and for developing therapeutic strategies for congenital disorders of glycosylation and other diseases where this pathway is implicated. The experimental protocols and quantitative data provided in this guide serve as a valuable resource for researchers dedicated to advancing our knowledge in this critical area of cell biology and drug development.

References

Foundational

Subcellular Localization of C95-Dolichol in Eukaryotic Cells: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals Introduction Dolichols are long-chain polyisoprenoid alcohols that are essential components of cellular membranes in all eukaryotic organisms. The C95 isopr...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dolichols are long-chain polyisoprenoid alcohols that are essential components of cellular membranes in all eukaryotic organisms. The C95 isoprenologue (containing 19 isoprene (B109036) units) is a prominent form in many mammalian tissues. The subcellular distribution of C95-Dolichol is critical to its diverse biological functions, most notably its role as a lipid carrier for oligosaccharide chains in the synthesis of glycoproteins. This technical guide provides a comprehensive overview of the subcellular localization of C95-Dolichol, detailing its distribution across various organelles, the experimental protocols used for its study, and its involvement in key metabolic pathways.

Data Presentation: Quantitative Distribution of Dolichol

The concentration of dolichol varies significantly between different subcellular compartments. The following tables summarize the quantitative distribution of dolichol in rat liver, a commonly studied model system. It is important to note that while these values provide a strong indication of dolichol distribution, concentrations can vary depending on cell type, developmental stage, and physiological conditions.

Table 1: Distribution of Free Dolichol in Rat Liver Subcellular Fractions

Subcellular FractionDolichol (ng/mg protein)
Homogenate135 ± 15
Nuclei120 ± 20
Mitochondria280 ± 30
Microsomes (ER)85 ± 10
Lysosomes4800 ± 500
PeroxisomesHigh Content
Golgi VesiclesHigh Content
Plasma MembraneHigh Content

Data adapted from studies on rat liver. "High Content" indicates fractions reported to be highly enriched in dolichol, though specific quantitative data in ng/mg protein was not available in the cited literature. The endoplasmic reticulum (microsomal fraction) has a lower concentration of free dolichol compared to other organelles like lysosomes and Golgi vesicles[1].

Table 2: Distribution of Dolichyl Phosphate (B84403) in Rat Brain Subcellular Fractions

Subcellular FractionDolichyl Phosphate (% of total)
Microsomes (ER)Predominant location
LysosomesEnriched in free dolichol

Dolichyl phosphate is primarily localized to the microsomes (endoplasmic reticulum), where it functions in N-linked glycoprotein (B1211001) synthesis[2]. In contrast, free dolichol is enriched in the lysosomal fraction[2].

Key Signaling and Metabolic Pathways Involving Dolichol

Dolichol is a central molecule in several crucial cellular processes, primarily revolving around protein glycosylation.

Dolichol Biosynthesis

The synthesis of dolichol occurs primarily on the cytoplasmic face of the endoplasmic reticulum (ER)[1]. The pathway begins with the condensation of isopentenyl pyrophosphate (IPP) and dimethylallyl pyrophosphate (DMAPP) derived from the mevalonate (B85504) pathway[1].

Dolichol_Biosynthesis cluster_Mevalonate Mevalonate Pathway Acetyl-CoA Acetyl-CoA HMG-CoA HMG-CoA Acetyl-CoA->HMG-CoA Multiple Steps Mevalonate Mevalonate HMG-CoA->Mevalonate Multiple Steps IPP_DMAPP IPP / DMAPP Mevalonate->IPP_DMAPP Multiple Steps FPP Farnesyl Pyrophosphate (FPP) IPP_DMAPP->FPP PPP Polyprenyl Pyrophosphate FPP->PPP cis-Prenyltransferase (DHDDS) Polyprenol Polyprenol PPP->Polyprenol Dolichol Dolichol Polyprenol->Dolichol DolP Dolichyl Phosphate Dolichol->DolP

Dolichol Biosynthesis Pathway
The Dolichol Phosphate Cycle and N-Linked Glycosylation

The endoplasmic reticulum is the site of the dolichol phosphate cycle, which is integral to N-linked glycosylation. Dolichyl phosphate acts as a lipid carrier for the assembly of a precursor oligosaccharide that is subsequently transferred to nascent polypeptide chains[3][4][5].

N_Glycosylation cluster_ER Endoplasmic Reticulum cluster_Cytosol Cytosol cluster_Lumen ER Lumen DolP_cyto Dolichyl-P LLO_cyto Man5GlcNAc2-PP-Dol DolP_cyto->LLO_cyto Glycosyltransferases (ALG genes) LLO_lumen Man5GlcNAc2-PP-Dol LLO_cyto->LLO_lumen Flippase (RFT1) LLO_final Glc3Man9GlcNAc2-PP-Dol LLO_lumen->LLO_final Glycosyltransferases (ALG genes) Protein_glycosylated Glycoprotein LLO_final->Protein_glycosylated Oligosaccharyltransferase (OST) DolPP_lumen Dolichyl-PP LLO_final->DolPP_lumen Protein_unfolded Nascent Polypeptide Protein_unfolded->Protein_glycosylated DolP_lumen Dolichyl-P DolPP_lumen->DolP_lumen DOLPP1 DolP_lumen->DolP_cyto Recycling

The Dolichol Phosphate Cycle in N-Glycosylation

Experimental Protocols

Determining the subcellular localization of C95-Dolichol requires a combination of biochemical and imaging techniques.

Subcellular Fractionation by Differential Centrifugation

This method separates organelles based on their size and density.

Materials:

  • Cultured eukaryotic cells (e.g., HeLa, HepG2) or tissue (e.g., rat liver)

  • Homogenization buffer (e.g., 250 mM sucrose (B13894), 10 mM Tris-HCl pH 7.4, 1 mM EDTA)

  • Dounce homogenizer

  • Refrigerated centrifuge

  • Ultracentrifuge with appropriate rotors

Procedure:

  • Cell/Tissue Preparation: Harvest cultured cells by scraping or trypsinization, or mince fresh tissue. Wash with ice-cold PBS.

  • Homogenization: Resuspend the cell/tissue pellet in ice-cold homogenization buffer. Homogenize using a Dounce homogenizer with a tight-fitting pestle until >90% of cells are lysed (check under a microscope).

  • Differential Centrifugation:

    • Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to pellet nuclei (P1).

    • Transfer the supernatant (S1) to a new tube and centrifuge at 10,000 x g for 20 minutes at 4°C to pellet mitochondria (P2).

    • Transfer the supernatant (S2) to an ultracentrifuge tube and centrifuge at 100,000 x g for 60 minutes at 4°C to pellet the microsomal fraction (P3, containing ER and Golgi). The supernatant is the cytosolic fraction (S3).

  • Further Purification (Optional): For higher purity, pellets can be resuspended and subjected to density gradient centrifugation (e.g., using a sucrose or Percoll gradient). Lysosomes can be further enriched from the mitochondrial pellet (P2) using specific lysosome isolation kits or density gradients[6][7][8][9][10][11].

  • Dolichol Extraction and Analysis: Extract lipids from each fraction for subsequent quantification.

Workflow for Subcellular Fractionation
Dolichol Extraction and Quantification by HPLC

High-Performance Liquid Chromatography (HPLC) is a sensitive method for quantifying dolichol.

Materials:

  • Subcellular fractions from Protocol 1

  • Chloroform/methanol (2:1, v/v)

  • HPLC system with a C18 reverse-phase column

  • Mobile phase (e.g., methanol/isopropanol gradient)

  • Dolichol standards of known concentration

Procedure:

  • Lipid Extraction: To each subcellular fraction, add chloroform/methanol (2:1) and vortex thoroughly. Add water to induce phase separation. Collect the lower organic phase containing the lipids. Dry the lipid extract under a stream of nitrogen.

  • Saponification (Optional, for total dolichol): Resuspend the dried lipid extract in ethanolic KOH and heat to hydrolyze dolichyl esters. Re-extract the non-saponifiable lipids.

  • HPLC Analysis: Resuspend the final lipid extract in the mobile phase. Inject a known volume into the HPLC system.

  • Quantification: Compare the peak area of dolichol in the sample to a standard curve generated from dolichol standards to determine its concentration.

Visualization by Fluorescence Microscopy

This technique allows for the direct visualization of dolichol distribution within intact cells.

Materials:

  • Cultured cells grown on coverslips

  • Fluorescently labeled dolichol analogue (e.g., NBD-dolichol) or a specific anti-dolichol antibody

  • Paraformaldehyde (for fixation)

  • Permeabilization buffer (e.g., PBS with 0.1% Triton X-100)

  • Blocking buffer (e.g., PBS with 1% BSA)

  • Fluorescently labeled secondary antibody (for indirect immunofluorescence)

  • Mounting medium with DAPI

  • Fluorescence microscope

Procedure (Indirect Immunofluorescence):

  • Cell Culture and Fixation: Grow cells on coverslips to 50-70% confluency. Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

  • Permeabilization: Wash the cells with PBS and then permeabilize with permeabilization buffer for 10 minutes.

  • Blocking: Wash with PBS and block with blocking buffer for 30-60 minutes to reduce non-specific antibody binding.

  • Primary Antibody Incubation: Incubate with the primary anti-dolichol antibody diluted in blocking buffer for 1-2 hours at room temperature or overnight at 4°C.

  • Secondary Antibody Incubation: Wash with PBS and incubate with a fluorescently labeled secondary antibody diluted in blocking buffer for 1 hour at room temperature in the dark.

  • Mounting and Imaging: Wash with PBS, counterstain nuclei with DAPI in the mounting medium, and mount the coverslip on a microscope slide. Visualize the subcellular localization of dolichol using a fluorescence microscope.

Conclusion

C95-Dolichol exhibits a widespread yet distinct subcellular distribution in eukaryotic cells, with high concentrations in the Golgi apparatus, lysosomes, and plasma membrane, and a critical functional role for its phosphorylated form in the endoplasmic reticulum. The techniques of subcellular fractionation coupled with HPLC analysis provide quantitative data on its distribution, while fluorescence microscopy offers spatial visualization within the cellular context. Understanding the precise localization and trafficking of C95-Dolichol is paramount for elucidating its roles in health and disease, and for the development of therapeutic strategies targeting dolichol-dependent pathways.

References

Exploratory

The Discovery and Initial Characterization of Dolichol-19: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals Abstract Dolichol-19, a long-chain polyisoprenoid alcohol, is a significant member of the dolichol family, a class of lipids crucial for essential cellular...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dolichol-19, a long-chain polyisoprenoid alcohol, is a significant member of the dolichol family, a class of lipids crucial for essential cellular processes. This technical guide provides a comprehensive overview of the discovery, initial characterization, and biological significance of Dolichol-19. It details the experimental protocols for its extraction and analysis, presents quantitative data on its distribution, and illustrates its role in the fundamental pathway of N-linked glycosylation. This document is intended to serve as a core resource for researchers and professionals in the fields of biochemistry, cell biology, and drug development.

Introduction to Dolichol-19

Dolichols are a series of long-chain, α-saturated polyisoprenoid alcohols, typically containing 14 to 24 isoprene (B109036) units, that are ubiquitously found in eukaryotic cells.[1] Their phosphorylated form, dolichol phosphate (B84403), plays an indispensable role as a lipid carrier for the assembly of oligosaccharide chains in the process of N-linked protein glycosylation.[1][2][3] Dolichol-19 (D19), which contains 19 isoprene units, has been identified as a major dolichol species in various mammalian tissues.[3] In humans, Dolichol-19 is often the most abundant species under normal physiological conditions.

The chain length of dolichols is species-specific and can vary between tissues. Alterations in the distribution of dolichol species, particularly the ratio of Dolichol-18 to Dolichol-19, have been associated with aging and certain pathological conditions, such as inherited retinal degeneration, highlighting the biological importance of specific dolichol chain lengths.

Discovery and Initial Characterization

The discovery and characterization of individual dolichol species, including Dolichol-19, have been largely driven by advancements in analytical chemistry, particularly liquid chromatography-mass spectrometry (LC-MS). These techniques have enabled the separation and identification of dolichols from complex biological matrices.

Key Experimental Findings

  • Presence in Mammalian Tissues: Early studies identified dolichols with 19 and 20 isoprene residues as the main components in human organs.

  • Age-Related Changes: In the mouse retina, Dolichol-19 is the most abundant species at early ages, but its ratio to Dolichol-18 shifts with age, with Dolichol-18 becoming more dominant later in life.

  • Biomarker Potential: The ratio of Dolichol-18 to Dolichol-19 (D18/D19) in plasma and urine has been proposed as a biomarker for diagnosing certain genetic disorders related to dolichol biosynthesis.

Quantitative Data on Dolichol-19

The following tables summarize the quantitative data regarding Dolichol-19 and related dolichol species from the cited literature.

Table 1: Relative Abundance of Dolichol Species in Different Species

SpeciesPredominant Dolichol SpeciesReference
HumanDolichol-19, Dolichol-20
MouseDolichol-18 (in aged retina), Dolichol-19 (in young retina)
RatDolichol-18, Dolichol-19

Table 2: Dolichol Content in Various Tissues

Tissue (Rat)Total Dolichol Content (µg/g)Predominant SpeciesReference
Spleen114D18, D19
LiverLower than spleenD18, D19
BrainLower than spleenD18, D19

Note: Specific concentrations for Dolichol-19 were not always reported individually but as part of the total dolichol content with D19 being a major component.

Experimental Protocols

Extraction of Dolichols from Biological Tissues

This protocol is a generalized procedure based on methods described for the extraction of dolichols from mammalian tissues.

Materials:

  • Tissue sample

  • Chloroform/Methanol (2:1, v/v)

  • 0.9% NaCl solution

  • Potassium hydroxide (B78521) (KOH)

  • Diethyl ether

  • Rotary evaporator or nitrogen stream

  • Glass tubes with Teflon-lined screw caps

Procedure:

  • Homogenization: Homogenize the tissue sample in a chloroform/methanol (2:1) solution. The final volume should be approximately 20 times the volume of the tissue sample (e.g., 1 g of tissue in 20 mL of solvent).

  • Agitation: Agitate the homogenate for 15-20 minutes at room temperature using an orbital shaker.

  • Phase Separation: Centrifuge the homogenate at a low speed (e.g., 2000 rpm) to separate the liquid phase.

  • Washing: Wash the collected organic phase with 0.2 volumes of 0.9% NaCl solution. Vortex briefly and centrifuge to separate the phases.

  • Saponification: The lipid extract is subjected to alkaline saponification with KOH to hydrolyze esters.

  • Extraction: Extract the dolichols from the saponified mixture into diethyl ether.

  • Drying: Evaporate the diethyl ether phase to dryness under a vacuum using a rotary evaporator or under a stream of nitrogen.

  • Reconstitution: Reconstitute the dried lipid extract in an appropriate solvent for LC-MS analysis.

Analysis of Dolichol-19 by Liquid Chromatography-Mass Spectrometry (LC-MS)

This protocol outlines a general approach for the analysis of dolichols by reverse-phase LC-MS.

Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system

  • Mass Spectrometer (e.g., Quadrupole Time-of-Flight (Q-TOF) or Triple Quadrupole) with an Electrospray Ionization (ESI) source

Chromatographic Conditions:

  • Column: C8 or C18 reversed-phase column (e.g., Zorbax SB-C8, 2.1 x 50 mm, 5 µm).

  • Mobile Phase A: Methanol:Acetonitrile:Aqueous 1 mM Ammonium Acetate (B1210297) (60:20:20, v/v/v).

  • Mobile Phase B: Ethanol containing 1 mM Ammonium Acetate.

  • Gradient: A linear gradient from 100% Mobile Phase A to 100% Mobile Phase B.

  • Flow Rate: 200 µL/min.

Mass Spectrometry Conditions:

  • Ionization Mode: Negative ion mode is often used for dolichols, detecting them as acetate adducts [M+CH3COO]-.

  • Detection: Multiple Reaction Monitoring (MRM) can be used for sensitive quantification of specific dolichol species.

  • Data Analysis: Data is acquired and analyzed using the instrument's software.

Biological Role and Signaling Pathways

The primary and well-established biological role of dolichols is their function in the form of dolichol phosphate as a lipid carrier in N-linked glycosylation. This process is fundamental for the proper folding, stability, and function of a vast number of proteins, including many involved in cellular signaling.

Dolichol Biosynthesis Pathway

Dolichols are synthesized through the mevalonate (B85504) pathway, which also produces cholesterol and other isoprenoids.

Caption: The Dolichol Biosynthesis Pathway.

Role in N-Linked Glycosylation

Dolichol-19, after being phosphorylated to Dolichol-19-phosphate, serves as the lipid anchor for the assembly of the precursor oligosaccharide (Glc3Man9GlcNAc2) in the endoplasmic reticulum. This oligosaccharide is then transferred to asparagine residues of nascent polypeptide chains.

N_Linked_Glycosylation cluster_er Endoplasmic Reticulum cluster_cytosol Cytosol cluster_lumen Lumen Dolichol-P Dolichol-P Dol-PP-GlcNAc Dol-PP-GlcNAc Dolichol-P->Dol-PP-GlcNAc + UDP-GlcNAc UDP-GlcNAc UDP-GlcNAc GDP-Man GDP-Man Dol-PP-GlcNAc2Man5 Dol-PP-GlcNAc2Man5 Dol-PP-GlcNAc2Man9Glc3 Dol-PP-GlcNAc2Man9Glc3 (Lipid-linked Oligosaccharide) Dol-PP-GlcNAc2Man5->Dol-PP-GlcNAc2Man9Glc3 Flippase Glycoprotein Glycoprotein Dol-PP-GlcNAc2Man9Glc3->Glycoprotein Oligosaccharyltransferase (OST) Nascent Polypeptide Nascent Polypeptide Nascent Polypeptide->Glycoprotein Dol-PP-GlcNAc->Dol-PP-GlcNAc2Man5 + UDP-GlcNAc + GDP-Man

Caption: The N-Linked Glycosylation Pathway.

Conclusion and Future Directions

Dolichol-19 is a key molecular species within the dolichol family, with its abundance and ratio to other dolichols serving as potential indicators of cellular health and aging. The experimental protocols outlined in this guide provide a foundation for the accurate quantification and characterization of Dolichol-19. While its role as a precursor to dolichol phosphate in N-linked glycosylation is well-established, the specific functions of free Dolichol-19 and the reasons for its particular chain length preference in different biological contexts remain areas for future investigation. Further research into the regulation of dolichol chain length and the specific impact of Dolichol-19 on membrane properties and protein function will be crucial for a complete understanding of its biological significance and for exploring its potential as a therapeutic target.

References

Foundational

C95-Dolichol: A Comprehensive Technical Guide on its Distribution and Analysis in Biological Systems

For Researchers, Scientists, and Drug Development Professionals Introduction Dolichols are a family of long-chain, α-saturated polyisoprenoid alcohols that are integral components of cellular membranes in all eukaryotes....
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dolichols are a family of long-chain, α-saturated polyisoprenoid alcohols that are integral components of cellular membranes in all eukaryotes. They are synthesized through the mevalonate (B85504) pathway and exist as a series of homologs with varying numbers of isoprene (B109036) units.[1] Among these, dolichols with 19 isoprene units (Dol-19 or C95-dolichol) are of significant interest due to their prevalence in mammals, particularly in humans.[2] The phosphorylated form, dolichyl phosphate (B84403), plays an indispensable role as a lipid carrier for oligosaccharides in the N-linked glycosylation of proteins, a critical process for protein folding, stability, and function.[3][4] Given the importance of N-glycosylation in health and disease, understanding the distribution and regulation of specific dolichol species like C95-dolichol is crucial for various fields of biomedical research and drug development.

This technical guide provides an in-depth overview of C95-dolichol in different organisms and tissues, presenting quantitative data, detailed experimental protocols for its analysis, and insights into its biosynthetic pathway.

Quantitative Distribution of Dolichol and C95-Dolichol

The concentration and chain length of dolichols vary significantly between different species and even between different tissues within the same organism.[3] Human tissues generally exhibit 5 to 10-fold higher levels of dolichols compared to corresponding tissues in rodents like rats and mice. Endocrine glands and tissues with high rates of protein glycosylation tend to have the highest concentrations.

Table 1: Dolichol Concentration in Various Human Tissues
TissueTotal Dolichol Concentration (mg/g wet weight)Predominant Dolichol Species (by isoprene units)Reference
Pituitary GlandHigh (can exceed phospholipid content)-
Adrenal Gland1.5 - 7.1-
Pancreas1.5 - 7.1-
Testis1.5 - 7.1-
Thyroid Gland1.5 - 7.1-
Liver-Dol-19 (C95) and Dol-20 (C100) are major components
Uterus-Predominantly Dol-18 (C90) and Dol-19 (C95)
Lens (clear)0.0010 ± 0.00043Dol-19 (C95) is 36% of total
Lens (nuclear cataract)0.00254 ± 0.00060Dol-18 (C90) is 34% and Dol-19 (C95) is 27% of total
Table 2: C95-Dolichol and Related Dolichol Species in Different Organisms
Organism/Cell LineTissue/Cell TypeC95-Dolichol (or related species) ObservationsReference
HumanHeLa CellsDolichyl Phosphate C95 (DolP C95) is the most abundant species.
HumanLiverDol-19 (C95) is a major homolog.
HumanUterusDol-19 (C95) is a predominant homolog.
HumanLensDol-19 (C95) is a significant component of the dolichol pool.
MouseVarious tissuesEnrichment of longer-chain dolichols observed in a model of Niemann-Pick's type C disease.
Yeast (S. cerevisiae)-Dolichyl phosphate species range from C65 to C95.
Plant (Arabidopsis thaliana)-Predominantly C75 and C80 dolichols.

Experimental Protocols

The analysis of C95-dolichol and other dolichols typically involves lipid extraction, often followed by hydrolysis of dolichyl esters, and subsequent quantification by High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Detailed Protocol for Extraction and Quantification of Dolichols by LC-MS

This protocol is a synthesis of methodologies described in the literature.

1. Sample Homogenization and Lipid Extraction:

  • For tissues, weigh approximately 0.1 g of tissue and homogenize in a suitable buffer. For cultured cells, start with approximately 1 x 10^6 cells.

  • Transfer the homogenate or cell suspension to a glass tube with a Teflon-lined screw cap.

  • Add an internal standard (e.g., a non-endogenous dolichol species) for quantification.

  • Perform a Bligh-Dyer or Folch extraction by adding chloroform (B151607) and methanol (B129727) (or dichloromethane (B109758) and methanol) in a ratio to form a single phase with the aqueous sample (e.g., 1:2:0.8 v/v/v chloroform:methanol:sample).

  • After vigorous mixing, add chloroform and water to induce phase separation (final ratio of 2:2:1.8 v/v/v chloroform:methanol:water).

  • Centrifuge to separate the phases.

  • Carefully collect the lower organic phase containing the lipids.

2. Alkaline Hydrolysis (Optional, for total dolichol measurement):

  • Dry the lipid extract under a stream of nitrogen.

  • To hydrolyze dolichyl esters, resuspend the dried lipids in a solution of potassium hydroxide (B78521) (KOH) in methanol (e.g., 15 M KOH).

  • Incubate at 85°C for 60 minutes.

  • After cooling, perform a re-extraction as described in step 1 to recover the free dolichols.

3. LC-MS Analysis:

  • Dry the final lipid extract and reconstitute in a suitable solvent for injection (e.g., methanol or a mixture of methanol/acetonitrile/ammonium (B1175870) acetate).

  • Use a reverse-phase C8 or C18 column for chromatographic separation.

  • Employ a gradient elution with a mobile phase system such as:

    • Mobile Phase A: Methanol/acetonitrile/aqueous 1 mM ammonium acetate (B1210297) (60/20/20, v/v/v)

    • Mobile Phase B: Ethanol containing 1 mM ammonium acetate

    • A linear gradient from A to B is used to elute the highly hydrophobic dolichols.

  • Couple the LC system to a mass spectrometer equipped with an electrospray ionization (ESI) source.

  • For the analysis of free dolichols, positive ion mode can be used to detect ammoniated or sodiated adducts.

  • For dolichyl phosphates, negative ion mode is typically used. Derivatization with trimethylsilyldiazomethane (B103560) (TMSD) to methylate the phosphate group can significantly improve ionization efficiency and sensitivity.

  • Identify C95-dolichol based on its retention time and mass-to-charge ratio (m/z). The exact m/z will depend on the adduct ion being monitored.

  • Quantify by comparing the peak area of C95-dolichol to that of the internal standard.

Signaling Pathways and Biological Functions

The primary and most well-understood function of C95-dolichol is as a precursor to C95-dolichyl phosphate, which is essential for N-linked glycosylation.

Dolichol Biosynthesis and N-Linked Glycosylation Pathway

The biosynthesis of dolichol begins with the mevalonate pathway, which also produces cholesterol and other isoprenoids. Farnesyl pyrophosphate (FPP) is the branch point from which dolichol synthesis proceeds through the action of cis-prenyltransferases. A recent revision of the final steps of dolichol biosynthesis has revealed a more complex pathway than previously understood.

Dolichol_Biosynthesis_and_Glycosylation cluster_mevalonate Mevalonate Pathway cluster_dolichol_synthesis Dolichol Synthesis cluster_glycosylation N-Linked Glycosylation Acetyl-CoA Acetyl-CoA HMG-CoA HMG-CoA Acetyl-CoA->HMG-CoA Mevalonate Mevalonate HMG-CoA->Mevalonate IPP Isopentenyl-PP Mevalonate->IPP FPP Farnesyl-PP IPP->FPP Polyprenol-PP Polyprenyl-PP FPP->Polyprenol-PP cis-Prenyltransferase FPP->Polyprenol-PP Polyprenol Polyprenol Polyprenol-PP->Polyprenol Phosphatase Polyprenal Polyprenal Polyprenol->Polyprenal DHRSX (NAD+) Dolichal Dolichal Polyprenal->Dolichal SRD5A3 (NADPH) Dolichol (C95) Dolichol (C95) Dolichal->Dolichol (C95) DHRSX (NADPH) Dolichyl-P (C95) Dolichyl-P (C95) Dolichol (C95)->Dolichyl-P (C95) Dolichol Kinase LLO Assembly Lipid-Linked Oligosaccharide Assembly Dolichyl-P (C95)->LLO Assembly Glycosyltransferases Dolichyl-P (C95)->LLO Assembly Glycoprotein Glycoprotein LLO Assembly->Glycoprotein OST

Caption: Revised dolichol biosynthesis pathway and its role in N-linked glycosylation.

Experimental Workflow for Dolichol Analysis

The following diagram outlines the general workflow for the analysis of C95-dolichol from biological samples.

Experimental_Workflow Homogenization Homogenization & Addition of Internal Standard Extraction Lipid Extraction (e.g., Bligh-Dyer) Homogenization->Extraction Hydrolysis Alkaline Hydrolysis (Optional) Extraction->Hydrolysis For total dolichol LCMS LC-MS Analysis (Reverse Phase) Extraction->LCMS For free dolichol Hydrolysis->LCMS Data Data Analysis (Quantification) LCMS->Data

Caption: General experimental workflow for the analysis of C95-dolichol.

Conclusion

C95-dolichol is a key polyisoprenoid lipid in mammalian systems, serving as the precursor for the essential glycosylation carrier, dolichyl phosphate. Its distribution is tissue-specific, with higher concentrations found in tissues with significant secretory functions. The analytical methods for its quantification, primarily based on LC-MS, are well-established and provide the sensitivity required for its detection in complex biological matrices. Further research into the specific roles of free C95-dolichol and the regulation of its biosynthesis will continue to be an important area of investigation, with potential implications for understanding and treating diseases associated with defects in glycosylation and lipid metabolism.

References

Exploratory

The Central Role of C95-Dolichol in Endoplasmic Reticulum Function: A Technical Guide

Abstract Dolichols are long-chain polyisoprenoid alcohols essential for multiple cellular functions, primarily localized within the membranes of the endoplasmic reticulum (ER). This technical guide provides an in-depth e...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: December 2025

Abstract

Dolichols are long-chain polyisoprenoid alcohols essential for multiple cellular functions, primarily localized within the membranes of the endoplasmic reticulum (ER). This technical guide provides an in-depth examination of C95-Dolichol, a key isoform in mammals, and its indispensable role as a lipid carrier for glycan precursors in protein N-glycosylation. We will detail the biosynthetic pathway of dolichol, its function in the assembly and translocation of lipid-linked oligosaccharides (LLOs), and the regulatory mechanisms that govern its availability. Furthermore, this guide presents quantitative data, detailed experimental protocols for its study, and visual diagrams of the core pathways to serve as a comprehensive resource for researchers, scientists, and professionals in drug development.

Introduction: The Endoplasmic Reticulum and Glycosylation

The endoplasmic reticulum (ER) is a critical organelle responsible for the synthesis, folding, and modification of a significant portion of the eukaryotic proteome. A key post-translational modification initiated in the ER is N-linked glycosylation, a process where a complex oligosaccharide is attached to specific asparagine residues of nascent polypeptide chains. This modification is crucial for proper protein folding, stability, trafficking, and function.[1][2]

The entire process of N-linked glycosylation is fundamentally dependent on a specialized lipid carrier, dolichyl phosphate (B84403) (Dol-P).[3][4] Dolichols are long-chain, alpha-saturated polyisoprenoids synthesized within the ER from the mevalonate (B85504) pathway.[3] In mammals, these molecules typically consist of 18-21 isoprene (B109036) units (C90-C105), with the C95 isoform being prominent. Dol-P acts as a membrane-anchored platform for the assembly of a precursor oligosaccharide, Glc₃Man₉GlcNAc₂. The availability of Dol-P is a rate-limiting factor for N-glycosylation, highlighting the importance of understanding its biosynthesis and regulation.

The Biosynthesis of C95-Dolichol Phosphate

The synthesis of Dol-P occurs on the cytoplasmic face of the ER membrane and involves a series of enzymatic steps that convert farnesyl diphosphate (B83284) (FPP), a key branch-point intermediate from the mevalonate pathway, into the final product.

Key Enzymatic Steps

  • Chain Elongation: The first committed step is catalyzed by the cis-prenyltransferase (CPT) enzyme complex. This enzyme iteratively adds isopentenyl diphosphate (IPP) units to an FPP backbone, generating a long-chain polyprenyl diphosphate. In humans, the CPT is a hetero-oligomeric complex composed of the Dehydrodolichyl Diphosphate Synthase (DHDDS) subunit and the Nogo-B Receptor (NgBR, also known as NUS1) subunit. Both subunits are indispensable for full enzyme activity, with NgBR playing a role in stabilizing DHDDS and regulating the process.

  • Dephosphorylation: The resulting polyprenyl diphosphate is dephosphorylated to a polyprenol by a yet-to-be-fully-identified phosphatase.

  • Alpha-Saturation: The α-isoprene unit (the one closest to the alcohol group) of the polyprenol is then reduced by an NADPH-dependent reductase, such as Steroid 5α-reductase 3 (SRD5A3), to form dolichol. This saturation is critical for its function as a glycosyl donor. Recent findings suggest a more complex three-step process for this terminal stage, involving the enzyme DHRSX in two non-consecutive steps around the SRD5A3-catalyzed reaction.

  • Phosphorylation: Finally, the free dolichol is phosphorylated to dolichyl phosphate (Dol-P) by the CTP-dependent dolichol kinase (DOLK), making it available to participate in glycosylation. The catalytic site of DOLK faces the cytoplasm.

Dolichol_Biosynthesis Figure 1: De Novo Biosynthesis of Dolichyl Phosphate in the ER cluster_ER Cytoplasmic Face of ER FPP Farnesyl Diphosphate (FPP) CPT cis-Prenyltransferase (DHDDS/NgBR) FPP->CPT IPP Isopentenyl Diphosphate (IPP) IPP->CPT PolyPP Polyprenyl Diphosphate Phosphatase Phosphatase(s) PolyPP->Phosphatase Polyprenol Polyprenol Reductase Polyprenol Reductase (SRD5A3, DHRSX) Polyprenol->Reductase Dolichol Dolichol (e.g., C95) DOLK Dolichol Kinase (DOLK) Dolichol->DOLK DolP Dolichyl Phosphate (Dol-P) CPT->PolyPP Phosphatase->Polyprenol Reductase->Dolichol DOLK->DolP N_Glycosylation_Cycle Figure 2: The Dolichol Cycle in N-Linked Glycosylation cluster_ER ER Membrane cluster_Cyto Cytoplasm cluster_Lumen ER Lumen DolP_cyto Dol-P LLO_cyto Man₅GlcNAc₂-PP-Dol DolP_cyto->LLO_cyto 7 steps (Alg enzymes) LLO_lumen Man₅GlcNAc₂-PP-Dol LLO_cyto->LLO_lumen Flippase UDP_GlcNAc UDP-GlcNAc UDP_GlcNAc->DolP_cyto GDP_Man GDP-Man GDP_Man->DolP_cyto LLO_complete Glc₃Man₉GlcNAc₂-PP-Dol LLO_lumen->LLO_complete 7 steps (Alg enzymes) Protein Nascent Polypeptide LLO_complete->Protein OST Complex DolPP_lumen Dol-PP LLO_complete->DolPP_lumen DolP_Man Dol-P-Man DolP_Man->LLO_lumen DolP_Glc Dol-P-Glc DolP_Glc->LLO_lumen Glycoprotein Glycoprotein Protein->Glycoprotein DolP_lumen Dol-P DolPP_lumen->DolP_lumen Dephosphorylation DolP_lumen->DolP_cyto Flippase? UPR_Regulation Figure 3: UPR Regulation of the Dolichol Pathway ER_Stress ER Stress (e.g., unfolded proteins) UPR Unfolded Protein Response (UPR) Activation ER_Stress->UPR Dolichol_Pathway Stimulation of Dolichol Pathway Maturation Steps UPR->Dolichol_Pathway Folding Improved Protein Folding Capacity UPR->Folding via Chaperone Upregulation LLO_Supply Increased Supply of Glc₃Man₉GlcNAc₂-PP-Dol Dolichol_Pathway->LLO_Supply Glycosylation Enhanced N-Glycosylation Efficiency LLO_Supply->Glycosylation Glycosylation->Folding Homeostasis Restoration of ER Homeostasis Folding->Homeostasis Exp_Workflow_DolP Figure 4: Experimental Workflow for Dol-P Quantification Start Cell Culture (~1x10⁶ cells) Harvest Harvesting & Washing Start->Harvest Hydrolysis Alkaline Hydrolysis (1M KOH, 65°C) Harvest->Hydrolysis Extraction n-Hexane Liquid-Liquid Extraction Hydrolysis->Extraction Dry Evaporation to Dryness Extraction->Dry Methylation Phosphate Methylation (TMSD) Dry->Methylation Analysis RPLC-HRMS/MS Analysis Methylation->Analysis End Quantification of Dol-P Species Analysis->End

References

Foundational

The Pivotal Role of C95-Dolichol in Cellular Homeostasis: An In-depth Guide to its Involvement in Signaling Pathways

Authored for Researchers, Scientists, and Drug Development Professionals Abstract Dolichols are long-chain polyisoprenoid alcohols essential for various cellular processes, with C95-Dolichol being a prominent species in...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: December 2025

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Dolichols are long-chain polyisoprenoid alcohols essential for various cellular processes, with C95-Dolichol being a prominent species in mammalian cells. While not a classical signaling molecule that binds to specific receptors, C95-Dolichol exerts profound influence over cellular signaling networks, primarily through its indispensable role in protein N-linked glycosylation. Deficiencies or alterations in C95-Dolichol levels directly impact the fidelity of protein folding in the endoplasmic reticulum (ER), leading to ER stress and the activation of the Unfolded Protein Response (UPR), a critical signaling network that governs cell fate. This technical guide provides a comprehensive overview of the involvement of C95-Dolichol in cellular signaling, with a focus on the UPR pathway. It includes quantitative data on dolichol distribution, detailed experimental protocols for its analysis, and visual representations of the key pathways to facilitate a deeper understanding for researchers and professionals in drug development.

Introduction to C95-Dolichol

Dolichols are a family of long-chain, largely unsaturated polyisoprenoid alcohols.[1][2] They are synthesized via the mevalonate (B85504) pathway, the same pathway responsible for cholesterol biosynthesis.[1] The number of isoprene (B109036) units varies, and in mammals, dolichols typically range from 15 to 23 units.[3] C95-Dolichol, containing 19 isoprene units, is a major dolichol species found in human tissues.[4]

The primary and most well-established function of dolichols is their participation in the post-translational modification of proteins, specifically N-linked glycosylation, in the form of dolichol phosphate (B84403). Dolichol phosphate acts as a lipid carrier for an oligosaccharide (Glc3Man9GlcNAc2) that is subsequently transferred to asparagine residues of nascent polypeptide chains in the ER.

While a direct role for C95-Dolichol as a signaling ligand has not been established, its influence on cellular signaling is profound and primarily indirect. By modulating the efficiency of N-linked glycosylation, C95-Dolichol levels are critical for maintaining ER homeostasis. Perturbations in its biosynthesis or availability can lead to the accumulation of unfolded or misfolded proteins, a condition known as ER stress, which in turn activates the Unfolded Protein Response (UPR) signaling cascade.

Quantitative Data on Dolichol Distribution

The distribution and abundance of dolichol species can vary between different cell types and tissues. C95-Dolichol is often one of the most abundant species in mammalian cells.

Cell/Tissue TypeDolichol Species DetectedMost Abundant SpeciesReference
HeLa CellsC70-C105C95
Human Adrenal Gland--
Human Pancreas--
Human Pituitary Gland--
Human Testis--
Human Thyroid Gland--

Further quantitative data on the absolute or relative abundance of C95-Dolichol in various tissues can be found in the cited literature.

C95-Dolichol's Role in the Unfolded Protein Response (UPR) Signaling Pathway

The UPR is a sophisticated signaling network that is activated in response to an accumulation of unfolded or misfolded proteins in the ER lumen. The UPR aims to restore ER homeostasis by:

  • Attenuating global protein synthesis to reduce the protein load on the ER.

  • Upregulating the expression of ER-resident chaperones and folding enzymes.

  • Enhancing the degradation of misfolded proteins through the ER-associated degradation (ERAD) pathway.

If ER stress is prolonged or severe, the UPR can switch from a pro-survival to a pro-apoptotic signaling pathway.

C95-Dolichol is critically involved in the initiation of the UPR through its role in N-linked glycosylation. A sufficient supply of dolichol phosphate is necessary for the synthesis of the lipid-linked oligosaccharide (LLO) precursor required for glycosylation. A reduction in C95-Dolichol levels leads to a decrease in the available dolichol phosphate pool, resulting in hypoglycosylation of nascent proteins. Since proper glycosylation is essential for the correct folding of many proteins, a deficit in this process leads to an accumulation of misfolded glycoproteins, thereby triggering the UPR.

The UPR is mediated by three main ER-transmembrane sensor proteins:

  • IRE1 (Inositol-requiring enzyme 1)

  • PERK (PKR-like ER kinase)

  • ATF6 (Activating transcription factor 6)

Under non-stressed conditions, these sensors are kept in an inactive state through their association with the ER chaperone BiP (also known as GRP78). Upon accumulation of unfolded proteins, BiP dissociates from the sensors, leading to their activation.

The IRE1 Pathway

Activated IRE1 is a kinase and endoribonuclease that splices the mRNA of the transcription factor XBP1. The spliced XBP1 mRNA is then translated into a potent transcriptional activator that upregulates genes involved in protein folding, ERAD, and lipid biosynthesis.

The PERK Pathway

Activated PERK phosphorylates the eukaryotic initiation factor 2α (eIF2α), which leads to a global attenuation of protein synthesis. However, the translation of certain mRNAs, such as that of the transcription factor ATF4, is paradoxically enhanced. ATF4 upregulates genes involved in amino acid metabolism, antioxidant responses, and, if stress persists, apoptosis.

The ATF6 Pathway

Upon activation, ATF6 translocates to the Golgi apparatus, where it is cleaved by proteases to release its cytosolic domain. This domain then moves to the nucleus and acts as a transcription factor to upregulate ER chaperones and components of the ERAD machinery.

Experimental Protocols

Quantification of C95-Dolichyl Phosphate by LC-MS

This protocol is adapted from a method for the quantification of dolichyl phosphates in cell cultures.

Objective: To quantify the levels of C95-dolichyl phosphate in cultured cells.

Materials:

  • Cell culture of interest

  • Internal standard (e.g., Dodecaprenyl phosphate)

  • Methanol (B129727), Dichloromethane (B109758), Water (LC-MS grade)

  • Potassium hydroxide (B78521) (KOH)

  • Trimethylsilyldiazomethane (TMSD) solution (2.0 M in hexanes)

  • Acetic acid

  • Reverse-phase C18 column

  • Mass spectrometer with electrospray ionization (ESI) source

Procedure:

  • Cell Harvesting and Lysis:

    • Harvest approximately 1 x 10^6 cells by scraping or trypsinization.

    • Wash the cell pellet with ice-cold PBS.

    • Resuspend the pellet in a known volume of water.

  • Lipid Extraction and Hydrolysis:

    • Add a known amount of internal standard to the cell suspension.

    • Add methanol and water to the sample.

    • Perform alkaline hydrolysis by adding a concentrated KOH solution and incubating at 85°C for 1 hour to release dolichyl phosphates from linked sugars.

    • After cooling, perform a liquid-liquid extraction using dichloromethane and methanol.

    • Collect the organic phase containing the lipids.

  • Derivatization:

    • Dry the lipid extract under a stream of nitrogen.

    • Resuspend the dried lipids in a mixture of dichloromethane and methanol.

    • Add TMSD solution to methylate the phosphate group of dolichyl phosphate. This step enhances ionization efficiency.

    • Incubate at room temperature for 40 minutes.

    • Quench the reaction by adding a small amount of acetic acid.

  • LC-MS Analysis:

    • Dry the derivatized sample and reconstitute it in the mobile phase.

    • Inject the sample onto a reverse-phase C18 column.

    • Elute the analytes using a gradient of appropriate solvents (e.g., acetonitrile/water and isopropanol/water with formic acid and ammonium (B1175870) acetate).

    • Detect the methylated dolichyl phosphates using a mass spectrometer in positive ion mode. Monitor for the specific m/z of methylated C95-dolichyl phosphate and the internal standard.

  • Quantification:

    • Integrate the peak areas for C95-dolichyl phosphate and the internal standard.

    • Calculate the amount of C95-dolichyl phosphate in the sample relative to the internal standard and normalize to the initial cell number or protein content.

Analysis of Lipid-Linked Oligosaccharides (LLOs)

This protocol provides a general workflow for the analysis of LLOs to assess the impact of altered C95-Dolichol levels on glycosylation.

Objective: To analyze the profile of LLOs in cells to determine if there is an accumulation of truncated intermediates indicative of a glycosylation defect.

Materials:

  • Cultured cells

  • Metabolic labeling reagent (e.g., [3H]mannose)

  • Cell lysis buffer

  • Chloroform, Methanol, Water

  • Mild acid (e.g., 0.1 N HCl)

  • HPLC system with a suitable column for oligosaccharide separation

Procedure:

  • Metabolic Labeling:

    • Culture cells in a medium containing a radiolabeled precursor, such as [3H]mannose, for a defined period to label the LLOs.

  • LLO Extraction:

    • Harvest the cells and perform a lipid extraction using a chloroform/methanol/water mixture to isolate the LLOs.

  • Release of Oligosaccharides:

    • Treat the lipid extract with mild acid (e.g., 0.1 N HCl) to hydrolyze the pyrophosphate linkage and release the oligosaccharides from the dolichol carrier.

  • HPLC Analysis:

    • Separate the released radiolabeled oligosaccharides by HPLC.

    • Detect the oligosaccharides using a radioactivity detector.

    • Analyze the chromatogram to identify the different LLO species based on their retention times compared to known standards. An accumulation of smaller, incomplete LLOs (e.g., Man5GlcNAc2) would suggest a defect in the dolichol-dependent steps of glycosylation.

Visualizations of Key Pathways

Dolichol Biosynthesis Pathway

Dolichol_Biosynthesis cluster_mevalonate Mevalonate Pathway cluster_dolichol_synthesis Dolichol Synthesis Acetyl-CoA Acetyl-CoA HMG-CoA HMG-CoA Acetyl-CoA->HMG-CoA Mevalonate Mevalonate HMG-CoA->Mevalonate IPP IPP Mevalonate->IPP FPP Farnesyl-PP IPP->FPP cisPT cis-Prenyltransferase FPP->cisPT + IPP Polyprenol_PP Polyprenyl-PP cisPT->Polyprenol_PP Phosphatase Phosphatase Polyprenol_PP->Phosphatase Polyprenol Polyprenol Phosphatase->Polyprenol SRD5A3 SRD5A3 Polyprenol->SRD5A3 Dolichol Dolichol (e.g., C95) SRD5A3->Dolichol DOLK Dolichol Kinase Dolichol->DOLK + CTP Dolichol_P Dolichol-P DOLK->Dolichol_P

Caption: Overview of the Dolichol Biosynthesis Pathway.

N-Linked Glycosylation and the Role of Dolichol Phosphate

N_Linked_Glycosylation cluster_cytosol Cytosol cluster_er_lumen ER Lumen Dol_P Dolichol-P LLO_intermediate Man5GlcNAc2-PP-Dolichol Dol_P->LLO_intermediate Elongation UDP_GlcNAc UDP-GlcNAc UDP_GlcNAc->Dol_P Glycosyltransferases GDP_Man GDP-Man GDP_Man->LLO_intermediate LLO_flipped Man5GlcNAc2-PP-Dolichol LLO_intermediate->LLO_flipped Flippase LLO_mature Glc3Man9GlcNAc2-PP-Dolichol LLO_flipped->LLO_mature Elongation Dol_P_Man Dol-P-Man Dol_P_Man->LLO_mature Dol_P_Glc Dol-P-Glc Dol_P_Glc->LLO_mature OST Oligosaccharyltransferase LLO_mature->OST Glycoprotein Glycoprotein OST->Glycoprotein Nascent_Protein Nascent Polypeptide Nascent_Protein->OST

Caption: N-Linked Glycosylation Pathway in the ER.

C95-Dolichol Depletion and UPR Activation

UPR_Activation cluster_cause Initiating Event cluster_upr Unfolded Protein Response (UPR) cluster_response Cellular Response Dolichol_Depletion Reduced C95-Dolichol Glycosylation_Defect Impaired N-Linked Glycosylation Dolichol_Depletion->Glycosylation_Defect Unfolded_Proteins Accumulation of Unfolded Proteins Glycosylation_Defect->Unfolded_Proteins ER_Stress ER Stress Unfolded_Proteins->ER_Stress IRE1 IRE1 Activation ER_Stress->IRE1 PERK PERK Activation ER_Stress->PERK ATF6 ATF6 Activation ER_Stress->ATF6 Homeostasis Restore Homeostasis (Chaperone Upregulation, Reduced Translation) IRE1->Homeostasis Apoptosis Apoptosis (Prolonged Stress) IRE1->Apoptosis PERK->Homeostasis PERK->Apoptosis ATF6->Homeostasis

Caption: C95-Dolichol Depletion Leading to UPR Activation.

Conclusion

C95-Dolichol, while not a classical signaling molecule, is a critical modulator of cellular signaling through its integral role in N-linked glycosylation. Its availability directly influences the protein folding capacity of the endoplasmic reticulum, and consequently, the activation of the Unfolded Protein Response. A thorough understanding of the pathways influenced by C95-Dolichol is essential for researchers investigating diseases associated with glycosylation defects, such as Congenital Disorders of Glycosylation, and for drug development professionals targeting pathways involving ER stress and protein folding. The experimental protocols and pathway diagrams provided in this guide serve as a valuable resource for further investigation into the multifaceted roles of this essential lipid.

References

Exploratory

Preliminary Investigation of C95-Dolichol's Metabolic Fate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals Introduction Dolichols are a family of long-chain, primarily unsaturated polyisoprenoid alcohols, crucial for various cellular processes in eukaryotes. C95-...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dolichols are a family of long-chain, primarily unsaturated polyisoprenoid alcohols, crucial for various cellular processes in eukaryotes. C95-Dolichol, a 95-carbon variant, is a significant component of the dolichol pool in mammals and plays a pivotal role in its phosphorylated form, dolichyl phosphate (B84403). This document provides a comprehensive overview of the current understanding of C95-Dolichol's metabolic fate, from its biosynthesis and functional cycle to its distribution and eventual degradation. Recent discoveries that have reshaped our understanding of dolichol biosynthesis are also incorporated. This guide is intended to serve as a technical resource, summarizing quantitative data, detailing experimental methodologies, and visualizing complex pathways to aid researchers in the fields of lipid biochemistry, cell biology, and drug development.

Metabolic Pathways of C95-Dolichol

The metabolism of C95-Dolichol can be broadly categorized into three main stages: biosynthesis, the dolichol phosphate cycle for glycosylation, and catabolism.

Biosynthesis of C95-Dolichol

C95-Dolichol is synthesized through the mevalonate (B85504) pathway, which is also responsible for cholesterol and ubiquinone production. The initial steps, leading to the formation of farnesyl pyrophosphate (FPP), are common to these pathways[1]. FPP then serves as a primer for the synthesis of the long polyisoprenoid chain.

A key enzyme, cis-prenyltransferase, catalyzes the sequential addition of isopentenyl diphosphate (B83284) (IPP) units to FPP, elongating the chain to form polyprenyl diphosphate of a specific length, in this case, C95-polyprenyl diphosphate[1].

Recent research has revised the terminal steps of dolichol biosynthesis. It is now understood that the conversion of polyprenol to dolichol is a three-step process[2]:

  • Oxidation: Polyprenol is first oxidized to polyprenal by the enzyme DHRSX.

  • Reduction: The enzyme SRD5A3 (steroid 5α-reductase 3) then reduces polyprenal to dolichal.

  • Reduction: Finally, DHRSX catalyzes a second reduction step, converting dolichal to dolichol.

Following the formation of the C95-polyprenol backbone, a polyprenol reductase saturates the α-isoprene unit, yielding C95-Dolichol[1]. The free dolichol can then be phosphorylated by dolichol kinase to form dolichyl phosphate, the biologically active form for glycosylation[3].

C95-Dolichol Biosynthesis cluster_0 Mevalonate Pathway cluster_1 Polyisoprenoid Elongation cluster_2 Terminal Steps (Revised Pathway) Acetyl-CoA Acetyl-CoA HMG-CoA HMG-CoA Acetyl-CoA->HMG-CoA Mevalonate Mevalonate HMG-CoA->Mevalonate IPP IPP Mevalonate->IPP FPP Farnesyl Pyrophosphate (FPP) IPP->FPP C95-Polyprenyl-PP C95-Polyprenyl-PP FPP->C95-Polyprenyl-PP cis-Prenyltransferase C95-Polyprenol C95-Polyprenol C95-Polyprenyl-PP->C95-Polyprenol Phosphatase C95-Polyprenal C95-Polyprenal C95-Polyprenol->C95-Polyprenal DHRSX (Oxidation) C95-Dolichal C95-Dolichal C95-Polyprenal->C95-Dolichal SRD5A3 (Reduction) C95-Dolichol C95-Dolichol C95-Dolichal->C95-Dolichol DHRSX (Reduction) C95-Dolichyl-Phosphate C95-Dolichyl-Phosphate C95-Dolichol->C95-Dolichyl-Phosphate Dolichol Kinase

Biosynthesis pathway of C95-Dolichol.

The Dolichol Phosphate Cycle

C95-Dolichyl phosphate is a crucial lipid carrier in the N-linked glycosylation of proteins, a fundamental post-translational modification occurring in the endoplasmic reticulum (ER). The dolichol phosphate cycle involves the assembly of a specific oligosaccharide chain on the dolichyl phosphate anchor.

The process begins on the cytosolic face of the ER, where monosaccharides are added to C95-dolichyl phosphate. The resulting lipid-linked oligosaccharide is then flipped into the ER lumen. Further elongation of the oligosaccharide chain occurs within the lumen, utilizing dolichol-P-mannose and dolichol-P-glucose as sugar donors. The completed oligosaccharide is then transferred to a nascent polypeptide chain by the oligosaccharyltransferase (OST) complex. This transfer releases C95-dolichyl pyrophosphate, which is subsequently dephosphorylated to C95-dolichyl phosphate, allowing it to be recycled for another round of glycosylation.

Dolichol Phosphate Cycle cluster_ER Endoplasmic Reticulum cluster_Lumen Lumen cluster_Cytosol Cytosol LLO_lumen Man-GlcNAc-PP-Dol Completed_LLO Glc-Man-GlcNAc-PP-Dol LLO_lumen->Completed_LLO Elongation (Dol-P-Man, Dol-P-Glc) Protein_Glycosylation Protein Glycosylation Completed_LLO->Protein_Glycosylation OST Dol-PP Dolichyl-PP Protein_Glycosylation->Dol-PP Dol-P_cyto Dolichyl-P Dol-PP->Dol-P_cyto Dephosphorylation (Recycling) LLO_cyto GlcNAc-PP-Dol Dol-P_cyto->LLO_cyto Assembly Initiation LLO_cyto->LLO_lumen Flippase

The Dolichol Phosphate Cycle in N-glycosylation.

Catabolism of C95-Dolichol

The catabolism of the dolichol lipid backbone is an area of ongoing research. Unlike many other lipids, dolichols are metabolically very stable. However, some evidence suggests that they can be slowly broken down.

Studies in cell culture have shown that dolichol can be converted to dolichoic acid. This conversion is a prerequisite for further degradation. Once formed, dolichoic acid can undergo α-oxidation, leading to the release of CO2. It is also proposed that nordolichoic acid, a shorter derivative, could be degraded via β-oxidation. The in vivo relevance and the specific enzymes involved in these processes in mammals are not yet fully elucidated.

Data Presentation: In Vivo Distribution and Excretion

The metabolic fate of dolichol has been investigated in vivo using radiolabeled dolichol. The following tables summarize quantitative data from a long-term study in rats following intravenous injection of [1-¹⁴C]dolichol.

Table 1: Tissue Distribution of [1-¹⁴C]dolichol in Rats Over Time

Time Post-InjectionLiver (% of recovered ¹⁴C)Spleen (% of recovered ¹⁴C)Lungs (% of recovered ¹⁴C)Carcass (% of recovered ¹⁴C)GI Tract & Contents (% of recovered ¹⁴C)
1 Day80----
130 Days5085 (of initial)PresentPresentPresent

Data adapted from a study on the long-term distribution of intravenously injected [1-¹⁴C]dolichol in rats.

Table 2: Specific Radioactivity of [1-¹⁴C]dolichol in Tissues

TissueChange in Specific Radioactivity (dpm/g) over 130 Days
Liver>20-fold decrease
Spleen~2-fold decrease

Data adapted from the same study, indicating different turnover rates in various tissues.

Table 3: Excretion of [1-¹⁴C]dolichol in Rats

Excretion Route% of Injected Dose (first 4 days)
Feces13
UrineTrace amounts
Expired AirTrace amounts

The majority of radioactivity in feces was identified as unchanged dolichol and dolichyl fatty acyl esters, suggesting limited catabolism before excretion.

Experimental Protocols

Investigating the metabolic fate of C95-Dolichol in vivo requires a multi-step approach involving tracer studies. Both radiolabeled and stable isotope-labeled dolichol can be used.

Protocol 1: In Vivo Metabolic Fate Study of C95-Dolichol using a Labeled Tracer

1. Preparation and Administration of Labeled C95-Dolichol:

  • Tracer Selection:

    • Radiolabeling: [¹⁴C]-C95-Dolichol or [³H]-C95-Dolichol can be synthesized or commercially sourced. Radiolabeling offers high sensitivity for detection.

    • Stable Isotope Labeling: Deuterium (²H) or ¹³C can be incorporated into the C95-Dolichol structure. This approach is safer and allows for analysis by mass spectrometry, providing more structural information on metabolites.

  • Formulation: For intravenous administration, the labeled C95-Dolichol should be complexed with a suitable carrier, such as serum or albumin, to ensure solubility and physiological relevance.

  • Administration: The formulated tracer is administered to the animal model (e.g., rats, mice) via intravenous injection. The dose will depend on the specific activity of the tracer and the sensitivity of the detection methods.

2. Sample Collection:

  • Time Points: Animals are housed in metabolic cages to allow for the separate collection of urine and feces at predetermined time points (e.g., 24, 48, 72 hours, and then weekly).

  • Blood Sampling: Blood samples are collected periodically via a suitable method (e.g., tail vein, saphenous vein) to determine the pharmacokinetic profile of the tracer.

  • Tissue Harvesting: At the end of the study, animals are euthanized, and various tissues (liver, spleen, kidney, brain, adipose tissue, etc.) are harvested, weighed, and immediately frozen for subsequent analysis.

3. Lipid Extraction:

  • A modified Folch or Bligh-Dyer extraction method is typically used to extract total lipids from tissues, plasma, urine, and feces.

  • General Procedure:

    • Homogenize the tissue sample in a chloroform/methanol mixture (e.g., 2:1, v/v).

    • Add water or a saline solution to induce phase separation.

    • Centrifuge to separate the layers.

    • Collect the lower organic phase containing the lipids.

    • The extract can be dried under a stream of nitrogen and reconstituted in a suitable solvent for analysis.

4. Analysis of Labeled C95-Dolichol and its Metabolites:

  • Radioactive Tracer Analysis:

    • Liquid Scintillation Counting: Aliquots of the lipid extracts from each sample are mixed with a scintillation cocktail, and the radioactivity is measured to quantify the total amount of the tracer present.

    • Chromatographic Separation: High-performance liquid chromatography (HPLC) or thin-layer chromatography (TLC) can be used to separate C95-Dolichol from its potential metabolites (e.g., dolichyl esters, dolichoic acid). The radioactivity in each fraction is then quantified.

  • Stable Isotope Tracer Analysis:

    • Mass Spectrometry (MS): Liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS) is used to detect and quantify the labeled C95-Dolichol and its metabolites. The mass shift introduced by the stable isotopes allows for their differentiation from the endogenous, unlabeled counterparts.

Experimental Workflow cluster_Preparation 1. Preparation cluster_Administration 2. In Vivo Administration cluster_Collection 3. Sample Collection cluster_Processing 4. Sample Processing & Analysis cluster_Data 5. Data Analysis Tracer Labeled C95-Dolichol (¹⁴C, ³H, or stable isotopes) Formulation Formulation with Carrier (e.g., serum) Tracer->Formulation Animal Animal Model (e.g., Rat) Formulation->Animal Intravenous Injection Tissues Tissues Animal->Tissues At defined time points Blood Blood Animal->Blood At defined time points Urine Urine Animal->Urine At defined time points Feces Feces Animal->Feces At defined time points Extraction Lipid Extraction Tissues->Extraction Blood->Extraction Urine->Extraction Feces->Extraction Separation Chromatographic Separation (HPLC, TLC) Extraction->Separation Detection Detection & Quantification (Scintillation Counting or Mass Spectrometry) Separation->Detection Analysis Pharmacokinetics Tissue Distribution Excretion Profile Metabolite Identification Detection->Analysis

Experimental workflow for a metabolic fate study.

Conclusion

C95-Dolichol is a vital lipid with a well-defined role in protein glycosylation. Its biosynthesis is a complex process originating from the mevalonate pathway, with recently elucidated terminal steps involving a novel three-step reaction sequence. While the distribution and excretion of the dolichol backbone have been characterized, indicating a slow turnover and primary clearance through the liver and feces, the precise enzymatic pathways for the catabolism of the polyisoprenoid chain in mammals remain an active area of investigation. The experimental protocols outlined in this guide provide a framework for researchers to further explore the metabolic fate of C95-Dolichol, which will be crucial for understanding its role in health and disease, and for the development of therapeutic strategies targeting pathways involving this essential lipid.

References

Protocols & Analytical Methods

Method

Application Notes and Protocols for LC-MS Analysis of C95-Dolichol in Biological Samples

For Researchers, Scientists, and Drug Development Professionals Introduction Dolichols are long-chain, alpha-saturated polyisoprenoid alcohols that play a crucial role in the synthesis of N-linked glycoproteins through t...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dolichols are long-chain, alpha-saturated polyisoprenoid alcohols that play a crucial role in the synthesis of N-linked glycoproteins through their phosphorylated form, dolichyl phosphate (B84403).[1][2] C95-Dolichol, a dolichol with 19 isoprene (B109036) units, is a significant species in humans. The accurate quantification of C95-Dolichol in biological samples is essential for understanding its role in various physiological and pathological processes, including aging and certain neurological disorders. This document provides detailed protocols for the extraction and liquid chromatography-mass spectrometry (LC-MS) analysis of C95-Dolichol in biological matrices, along with quantitative data from human tissues and plasma.

Signaling Pathway: N-Linked Glycosylation

The synthesis of N-linked glycoproteins is a fundamental cellular process initiated in the endoplasmic reticulum. Dolichyl phosphate serves as a lipid carrier for the assembly of a precursor oligosaccharide, which is then transferred to nascent polypeptide chains.

Caption: N-Linked Glycosylation Pathway. (Within 100 characters)

Experimental Workflow

The overall workflow for the LC-MS analysis of C95-Dolichol from biological samples involves sample preparation, lipid extraction, chromatographic separation, and mass spectrometric detection.

LCMS_Workflow Sample Biological Sample (Tissue or Plasma) Homogenization Homogenization (for tissues) Sample->Homogenization Extraction Lipid Extraction (Folch Method) Sample->Extraction for plasma Homogenization->Extraction DryDown Dry Down & Reconstitution Extraction->DryDown LC_Separation LC Separation (Reversed-Phase) DryDown->LC_Separation MS_Detection MS/MS Detection (MRM Mode) LC_Separation->MS_Detection Data_Analysis Data Analysis & Quantification MS_Detection->Data_Analysis

Caption: LC-MS analysis workflow for C95-Dolichol. (Within 100 characters)

Quantitative Data of Dolichol in Human Tissues and Plasma

The following table summarizes the reported concentrations of dolichol in various human biological samples. Note that values can vary based on age and pathological conditions.

Biological SampleDolichol Concentration (ng/g or ng/mL)Reference
Plasma41 ng/g[3]
Adrenal Gland1.5 - 7.1 mg/g[4]
Pancreas1.5 - 7.1 mg/g[4]
Pituitary Gland1.5 - 7.1 mg/g
Testis1.5 - 7.1 mg/g
Thyroid Gland1.5 - 7.1 mg/g
Lens (Clear)1.0 ± 0.43 µg/g
Lens (Nuclear Cataract)2.54 ± 0.60 µg/g

Experimental Protocols

Sample Preparation and Lipid Extraction (Folch Method)

This protocol is adapted for the extraction of dolichols from mammalian tissues and plasma.

Materials:

  • Biological sample (tissue or plasma)

  • Chloroform (B151607) (HPLC grade)

  • Methanol (HPLC grade)

  • Deionized water

  • Internal standard (e.g., a non-endogenous dolichol species)

  • Homogenizer (for tissues)

  • Centrifuge

  • Nitrogen evaporator

Procedure for Tissues:

  • Weigh approximately 50 mg of frozen tissue and place it in a homogenization tube.

  • Add a known amount of internal standard.

  • Add 1 mL of a 2:1 (v/v) mixture of chloroform and methanol.

  • Homogenize the tissue until a uniform consistency is achieved.

  • Incubate on ice for 30 minutes with occasional vortexing.

  • Add 200 µL of deionized water to induce phase separation.

  • Vortex and centrifuge at 2000 x g for 10 minutes at 4°C.

  • Carefully collect the lower organic phase into a clean tube.

  • Dry the organic extract under a stream of nitrogen.

  • Reconstitute the dried lipid extract in a suitable volume of the initial mobile phase for LC-MS analysis.

Procedure for Plasma:

  • Pipette 100 µL of plasma into a glass tube.

  • Add a known amount of internal standard.

  • Add 1 mL of a 2:1 (v/v) mixture of chloroform and methanol.

  • Vortex thoroughly and incubate on ice for 30 minutes.

  • Add 200 µL of deionized water.

  • Vortex and centrifuge at 2000 x g for 10 minutes at 4°C.

  • Collect the lower organic phase.

  • Dry the extract under nitrogen and reconstitute for analysis.

LC-MS/MS Analysis of C95-Dolichol

This protocol outlines the parameters for the chromatographic separation and mass spectrometric detection of C95-Dolichol.

Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system

  • Triple quadrupole mass spectrometer

LC Parameters:

  • Column: Reversed-phase C8 column (e.g., Zorbax SB-C8, 5 µm, 2.1 x 50 mm)

  • Mobile Phase A: Methanol/acetonitrile/aqueous 1 mM ammonium (B1175870) acetate (B1210297) (60/20/20, v/v/v)

  • Mobile Phase B: 100% ethanol (B145695) containing 1 mM ammonium acetate

  • Flow Rate: 200 µL/min

  • Gradient:

    • 0-2 min: 100% A (isocratic)

    • 2-16 min: Linear gradient to 100% B

    • 16-20 min: 100% B (isocratic)

    • 20.1-25 min: Return to 100% A and equilibrate

MS/MS Parameters:

  • Ionization Mode: Negative Electrospray Ionization (ESI-)

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • MRM Transition for C95-Dolichol: Precursor ion [M+acetate]⁻ (m/z 1372.2) → Product ion (m/z 59)

  • Collision Energy: -40 V

  • Ion Spray Voltage: -4500 V

  • Temperature: 350 °C

References

Application

Application Notes and Protocols for the Separation and Quantification of C95-Dolichol by HPLC

These application notes provide detailed methodologies for the analysis of C95-Dolichol using High-Performance Liquid Chromatography (HPLC) coupled with either Ultraviolet (UV) or Mass Spectrometry (MS) detection. The pr...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: December 2025

These application notes provide detailed methodologies for the analysis of C95-Dolichol using High-Performance Liquid Chromatography (HPLC) coupled with either Ultraviolet (UV) or Mass Spectrometry (MS) detection. The protocols are intended for researchers, scientists, and drug development professionals working on the role of dolichols in biological systems.

Introduction

Dolichols are long-chain, alpha-saturated polyisoprenoid alcohols that play a vital role in the N-linked glycosylation of proteins, a critical post-translational modification. C95-Dolichol, containing 19 isoprene (B109036) units, is one of the most abundant dolichol species in mammals. Accurate quantification of C95-Dolichol is essential for studying its role in various physiological and pathological processes. The following protocols describe the separation and quantification of C95-Dolichol from biological samples.

Quantitative Data Summary

The following tables summarize typical quantitative parameters for the analysis of dolichols by HPLC-UV and HPLC-MS/MS.

Table 1: HPLC-UV Method Parameters

ParameterValueReference
Linearity Range5 orders of magnitude[1]
Limit of Detection (LOD)0.1 ng for dolichyl phosphate (B84403) isoprenologs[1]
Recovery>77% for dolichyl phosphate[1]
Variation (with internal standard)5.5% for dolichol[1]

Table 2: HPLC-MS/MS (MRM) Method Parameters for Dolichols

AnalytePrecursor Ion (m/z)Product Ion (m/z)Collision EnergyReference
C95-Dolichol1372.2 ([M+acetate]⁻)59 (acetate)-40 V[2]
C90-Dolichol1304.2 ([M+acetate]⁻)59 (acetate)-40 V

Table 3: HPLC-HRMS Parameters for Methylated Dolichyl Phosphates

AnalyteMolecular FormulaExact Mass [M+NH₄]⁺Retention Time (min)Reference
DolP C95C₉₇H₁₆₁O₄P1439.247123.5
DolP C90C₉₂H₁₅₃O₄P1371.184522.9
DolP C100C₁₀₂H₁₆₉O₄P1507.309724.1

Experimental Protocols

Protocol 1: HPLC-UV Method for Quantification of Total Dolichol

This protocol is adapted for the general quantification of dolichols, including C95-Dolichol, using UV detection.

1. Sample Preparation (from Tissues)

  • Homogenization: Homogenize tissue samples in an appropriate buffer.

  • Lipid Extraction: Extract total lipids using a chloroform/methanol (B129727) (2:1, v/v) mixture.

  • Saponification: To hydrolyze dolichyl esters and interfering glycerolipids, treat the lipid extract with a strong base (e.g., KOH in ethanol) at an elevated temperature.

  • Neutralization and Extraction: Neutralize the mixture and re-extract the non-saponifiable lipids, including free dolichols, into an organic solvent like n-hexane or diethyl ether.

  • Purification: Use a pre-packed silica (B1680970) mini-column for rapid purification of the dolichol fraction.

  • Internal Standard: Add a known amount of an internal standard, such as isoprenolog 23 or ergosterol, prior to extraction to correct for sample losses.

2. HPLC-UV Analysis

  • Column: Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: A gradient of isopropanol (B130326) in methanol is commonly used.

  • Flow Rate: Typically 1.0 mL/min.

  • Detection: UV detector set at 205-210 nm. The absorbance at this wavelength is linearly dependent on the number of double bonds in the isoprenoid chain.

  • Quantification: Construct a calibration curve using commercially available dolichol standards of varying chain lengths. The concentration of C95-Dolichol in the sample is determined by comparing its peak area to the calibration curve, after normalization to the internal standard.

Protocol 2: HPLC-MS/MS Method for Sensitive Quantification of C95-Dolichol

This protocol provides a highly sensitive and specific method for C95-Dolichol quantification using tandem mass spectrometry.

1. Sample Preparation

  • Follow the same lipid extraction and saponification steps as in Protocol 1 to obtain the free dolichol fraction.

  • For the analysis of dolichyl phosphates, an alkaline hydrolysis step is essential for optimal recovery.

  • An alternative to saponification for dolichyl phosphate analysis is derivatization, such as methylation using trimethylsilyldiazomethane (B103560) (TMSD), which improves chromatographic retention and detection.

2. HPLC-MS/MS Analysis

  • Column: Reversed-phase C18 column suitable for mass spectrometry.

  • Mobile Phase: A gradient of organic solvents (e.g., methanol, isopropanol, acetonitrile) with a modifier such as ammonium (B1175870) acetate (B1210297) or formic acid to promote ionization.

  • Flow Rate: Adjusted based on the column dimensions and mass spectrometer interface (typically 0.2-0.5 mL/min for analytical scale).

  • Mass Spectrometry: Electrospray ionization (ESI) is commonly used.

    • Negative Ion Mode: For underivatized dolichols, detection as acetate adducts ([M+acetate]⁻) is effective.

    • Positive Ion Mode: For TMSD-methylated dolichyl phosphates, detection as ammonium adducts ([M+NH₄]⁺) is preferred.

  • Detection Mode: Multiple Reaction Monitoring (MRM) for tandem quadrupole instruments or high-resolution accurate mass (HRAM) for Orbitrap or TOF instruments.

    • MRM Transition for C95-Dolichol: Precursor ion (m/z 1372.2) -> Product ion (m/z 59).

  • Quantification: Use a stable isotope-labeled internal standard or a dolichol of a different chain length for accurate quantification. Create a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration.

Visualizations

experimental_workflow cluster_sample_prep Sample Preparation cluster_analysis HPLC Analysis cluster_data Data Processing tissue Tissue/Cell Sample homogenization Homogenization tissue->homogenization extraction Lipid Extraction (Chloroform/Methanol) homogenization->extraction hydrolysis Saponification / Alkaline Hydrolysis extraction->hydrolysis purification Solid Phase Extraction (Silica) hydrolysis->purification hplc Reversed-Phase HPLC purification->hplc uv_detection UV Detection (205 nm) hplc->uv_detection ms_detection MS/MS Detection (MRM) hplc->ms_detection quantification Quantification (Internal Standard Method) uv_detection->quantification ms_detection->quantification results C95-Dolichol Concentration quantification->results

Caption: Experimental workflow for C95-Dolichol analysis.

n_linked_glycosylation cluster_synthesis Dolichol Synthesis cluster_activation Activation and Glycosylation cluster_transfer Protein Glycosylation mevalonate Mevalonate Pathway polyprenol Polyprenol mevalonate->polyprenol dolichol Dolichol (e.g., C95) polyprenol->dolichol SRD5A3 dol_p Dolichol Phosphate (Dol-P) dolichol->dol_p Dolichol Kinase dol_p_glc Dol-P-Glucose dol_p->dol_p_glc Glc-P-transferase dol_p_man Dol-P-Mannose dol_p->dol_p_man Man-P-transferase oligo_assembly Oligosaccharide Assembly dol_p_glc->oligo_assembly dol_p_man->oligo_assembly l_o_s Lipid-linked Oligosaccharide (LLO) oligo_assembly->l_o_s protein Nascent Polypeptide in ER l_o_s->protein Oligosaccharyl- transferase (OST) glycoprotein Glycoprotein protein->glycoprotein

Caption: Role of Dolichol in N-linked Glycosylation.

References

Method

Application Note: Structural Elucidation of C95-Dolichol using NMR Spectroscopy

Introduction Dolichols are long-chain polyisoprenoid alcohols, characterized by a saturated α-isoprene unit. C95-Dolichol, with 19 isoprene (B109036) units (n=19), plays a crucial role in the synthesis of N-linked glycop...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

Dolichols are long-chain polyisoprenoid alcohols, characterized by a saturated α-isoprene unit. C95-Dolichol, with 19 isoprene (B109036) units (n=19), plays a crucial role in the synthesis of N-linked glycoproteins. Its structural integrity is vital for its biological function. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful non-destructive technique for the detailed structural elucidation of complex organic molecules like C95-Dolichol. This application note provides a comprehensive overview and detailed protocols for the use of one-dimensional (1D) and two-dimensional (2D) NMR spectroscopy to confirm the structure of C95-Dolichol.

Molecular Structure of C95-Dolichol

The presumed chemical structure of dolichols consists of a dimethylallyl unit, two internal trans isoprene units, a series of cis isoprene units, and a saturated α-terminal isoprene unit with a hydroxyl group.[1] For C95-Dolichol, this translates to an ω-terminal dimethylallyl unit, two trans units, 15 cis units, and a saturated α-isoprene unit.

Experimental Protocols

A systematic approach employing a suite of NMR experiments is required for the complete structural assignment of C95-Dolichol.

1. Sample Preparation

Proper sample preparation is critical for obtaining high-quality NMR spectra.

  • Sample Purity: C95-Dolichol should be of high purity. Purification can be achieved by reversed-phase high-performance liquid chromatography (HPLC).[2]

  • Solvent: A suitable deuterated solvent that provides good solubility for the lipophilic C95-Dolichol is required. Chloroform-d (CDCl₃) is a common choice.

  • Concentration:

    • For ¹H NMR, a concentration of 5-25 mg/mL is typically sufficient.[3][4][5]

    • For ¹³C NMR and 2D NMR experiments, a higher concentration of 50-100 mg/mL is recommended to achieve a good signal-to-noise ratio in a reasonable time.[4]

  • Procedure:

    • Weigh the desired amount of C95-Dolichol in a clean, dry vial.

    • Add the appropriate volume of deuterated solvent (e.g., 0.6-0.7 mL for a standard 5 mm NMR tube).[4][5]

    • Gently vortex or sonicate the vial to ensure complete dissolution.

    • Filter the solution through a small plug of glass wool in a Pasteur pipette directly into the NMR tube to remove any particulate matter.[3]

    • Cap the NMR tube securely.

2. NMR Data Acquisition

All spectra should be acquired on a high-field NMR spectrometer (e.g., 500 MHz or higher) for optimal resolution.

  • ¹H NMR Spectroscopy: Provides information about the number of different types of protons and their electronic environments.

    • Purpose: To identify the chemical shifts of protons in different isoprene units (trans, cis, α-saturated, ω-terminal).

    • Typical Parameters:

      • Pulse sequence: Standard single pulse

      • Spectral width: 0-10 ppm

      • Number of scans: 16-64

      • Relaxation delay: 1-5 s

  • ¹³C NMR Spectroscopy: Provides information about the number of different types of carbon atoms.

    • Purpose: To identify the chemical shifts of carbons in different isoprene units, which is highly sensitive to the cis/trans stereochemistry.[1][2]

    • Typical Parameters:

      • Pulse sequence: Proton-decoupled single pulse

      • Spectral width: 0-160 ppm

      • Number of scans: 1024 or more (due to low natural abundance of ¹³C)

      • Relaxation delay: 2-7 s (a longer delay, such as 7s or 15s for a 45° pulse, may be needed for quantitative analysis of the isoprene units).[2]

  • 2D COSY (Correlation Spectroscopy): Identifies proton-proton couplings within a spin system.

    • Purpose: To establish proton-proton connectivities within each isoprene unit (e.g., which CH is coupled to which CH₂).

    • Key Information: Cross-peaks indicate J-coupling between protons.[6][7]

  • 2D HSQC (Heteronuclear Single Quantum Coherence): Correlates proton signals with their directly attached carbon atoms.

    • Purpose: To assign each proton to its corresponding carbon atom.

    • Key Information: Cross-peaks show one-bond ¹H-¹³C correlations.[6][7]

  • 2D HMBC (Heteronuclear Multiple Bond Correlation): Correlates proton and carbon signals over multiple bonds (typically 2-3 bonds).

    • Purpose: To link the different isoprene units together by identifying long-range ¹H-¹³C correlations. This is crucial for confirming the sequence of trans and cis units.

    • Key Information: Cross-peaks reveal 2- and 3-bond ¹H-¹³C couplings.[6][7]

Data Presentation: Expected NMR Data for C95-Dolichol

The following tables summarize the expected chemical shifts for the different isoprene units of C95-Dolichol based on published data for dolichols and other polyisoprenoids.

Table 1: Expected ¹H NMR Chemical Shifts (δ) in CDCl₃

Proton AssignmentExpected Chemical Shift (ppm)Multiplicity
Internal cis-Isoprene Units
=CH-~5.12t
-CH₂-C=~2.04m
=C-CH₃~1.68s
Internal trans-Isoprene Units
=CH-~5.10t
-CH₂-C=~1.99m
=C-CH₃~1.60s
α-Saturated Isoprene Unit
-CH₂-OH~3.64t
-CH-~1.75m
-CH₂-~1.2-1.4m
-CH(CH₃)-~1.5-1.6m
-CH₃~0.8-0.9d
ω-Terminal Dimethylallyl Unit
=CH-~5.10t
=C(CH₃)₂~1.60, ~1.68s

Table 2: Expected ¹³C NMR Chemical Shifts (δ) in CDCl₃

Carbon AssignmentExpected Chemical Shift (ppm)
Internal cis-Isoprene Units
=CH-~125.0
=C(CH₃)-~135.0
-CH₂-C=~26.5
-CH₂-CH=~32.0
=C-CH₃~23.5
Internal trans-Isoprene Units
=CH-~124.3
=C(CH₃)-~134.9
-CH₂-C=~39.7
-CH₂-CH=~26.7
=C-CH₃~16.0
α-Saturated Isoprene Unit
-CH₂-OH~59.5
-CH-~36.5
-CH₂-~29.8
-CH(CH₃)-~30.5
-CH-CH₃~19.5
ω-Terminal Dimethylallyl Unit
=CH-~124.5
=C(CH₃)₂~131.3
-CH₂-~26.8
=C-(CH₃)₂~17.7, ~25.7

Visualization of Experimental Workflow and Logic

Diagram 1: Experimental Workflow

G Experimental Workflow for NMR Analysis of C95-Dolichol cluster_prep Sample Preparation cluster_acq NMR Data Acquisition cluster_analysis Data Analysis and Elucidation Purification Purification of C95-Dolichol (HPLC) Dissolution Dissolution in Deuterated Solvent (e.g., CDCl3) Purification->Dissolution Filtration Filtration into NMR Tube Dissolution->Filtration NMR_1D 1D NMR Experiments (¹H, ¹³C) Filtration->NMR_1D Acquire 1D Spectra NMR_2D 2D NMR Experiments (COSY, HSQC, HMBC) Filtration->NMR_2D Acquire 2D Spectra Processing Data Processing and Peak Picking NMR_1D->Processing NMR_2D->Processing Assignment Spectral Assignment Processing->Assignment Structure Structure Confirmation Assignment->Structure

Caption: Workflow for C95-Dolichol structural analysis by NMR.

Diagram 2: Logic of 2D NMR for Structural Elucidation

G Logical Flow of NMR Data for Structure Elucidation H1 ¹H NMR (Proton Chemical Shifts) COSY COSY (¹H-¹H Connectivity) H1->COSY HSQC HSQC (¹H-¹³C One-Bond Connectivity) H1->HSQC HMBC HMBC (¹H-¹³C Long-Range Connectivity) H1->HMBC C13 ¹³C NMR (Carbon Chemical Shifts) C13->HSQC C13->HMBC COSY->HSQC Assign Protons within Spin Systems HSQC->HMBC Assign Carbons and Link Spin Systems Structure Final Structure of C95-Dolichol HMBC->Structure Confirm Sequence of Isoprene Units

Caption: Inter-relationship of NMR experiments for structure elucidation.

References

Application

Application Notes: Fluorescently Labeled C95-Dolichol for Cellular Imaging

Audience: Researchers, scientists, and drug development professionals. Introduction Dolichols are long-chain polyisoprenoid alcohols that play a pivotal role in the synthesis of N-linked glycoproteins, a fundamental proc...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Introduction

Dolichols are long-chain polyisoprenoid alcohols that play a pivotal role in the synthesis of N-linked glycoproteins, a fundamental process in all eukaryotic cells.[1][2] These lipids act as carriers for oligosaccharide chains in the endoplasmic reticulum (ER), which are subsequently transferred to nascent polypeptide chains.[2] Dolichols exist as a family of molecules with varying chain lengths, and the specific distribution of these isoforms can be tissue-specific and may have distinct biological functions. C95-Dolichol, a form with 19 isoprene (B109036) units, is one of the long-chain dolichols found in mammalian tissues. The study of the specific roles of different dolichol isoforms has been hampered by a lack of tools for their direct visualization within cells.

While a specific fluorescently labeled C95-Dolichol probe is not yet commercially available or extensively described in the current scientific literature, these application notes describe a hypothetical fluorescent C95-Dolichol analog, herein named C95-Dolichol-NBD , and its potential applications in cellular imaging. The principles and protocols are based on established methods for the synthesis and use of other fluorescently labeled lipids and dolichol derivatives.[3][4]

Product Description: C95-Dolichol-NBD (Hypothetical Probe)

C95-Dolichol-NBD is envisioned as a C95 dolichol molecule covalently linked to a nitrobenzoxadiazole (NBD) fluorophore at its ω-terminus. NBD is a small, environmentally sensitive fluorophore suitable for labeling lipids and studying their trafficking and localization in live cells.

Key Features (Projected):

  • Specificity: The C95 isoprenoid chain allows for the investigation of the cellular behavior of very long-chain dolichols.

  • Fluorescence: The NBD group provides a fluorescent signal for visualization by fluorescence microscopy.

  • Live-Cell Imaging Compatibility: Suitable for real-time imaging of dolichol dynamics in living cells.

Applications

The primary application of C95-Dolichol-NBD is the visualization and tracking of the subcellular distribution and dynamics of C95-Dolichol. Potential research applications include:

  • Subcellular Localization: Determining the localization of C95-Dolichol in various organelles, such as the endoplasmic reticulum, Golgi apparatus, and lysosomes. Studies with general fluorescent dolichol derivatives have shown accumulation in lysosomes.

  • Cellular Uptake and Trafficking: Monitoring the uptake of exogenous C95-Dolichol and its transport pathways within the cell.

  • Role in Glycosylation Disorders: Investigating alterations in C95-Dolichol trafficking and localization in models of Congenital Disorders of Glycosylation (CDG) that are linked to defects in dolichol metabolism.

  • Membrane Dynamics: Studying the influence of long-chain dolichols on the properties of cellular membranes.

Experimental Protocols

Protocol 1: Live-Cell Labeling and Imaging of C95-Dolichol-NBD

This protocol describes the general procedure for labeling live cells with C95-Dolichol-NBD and subsequent imaging by fluorescence microscopy.

Materials:

  • C95-Dolichol-NBD stock solution (e.g., 1 mg/mL in ethanol)

  • Mammalian cell line of interest (e.g., HeLa, fibroblasts)

  • Cell culture medium (e.g., DMEM) supplemented with fetal bovine serum (FBS)

  • Phosphate-buffered saline (PBS)

  • Fluorescence microscope with appropriate filter sets for NBD (Excitation/Emission: ~460/540 nm)

  • Imaging chambers or coverslips

Procedure:

  • Cell Seeding: Seed cells onto imaging chambers or coverslips at an appropriate density to reach 50-70% confluency on the day of the experiment.

  • Preparation of Labeling Solution:

    • Prepare a fresh labeling solution by diluting the C95-Dolichol-NBD stock solution in serum-free cell culture medium.

    • A final concentration in the range of 1-5 µM is a good starting point. The optimal concentration should be determined empirically for each cell type and experimental condition.

    • Vortex the solution thoroughly to ensure the dispersion of the lipophilic probe.

  • Cell Labeling:

    • Aspirate the culture medium from the cells and wash once with pre-warmed PBS.

    • Add the labeling solution to the cells and incubate for 30-60 minutes at 37°C in a CO2 incubator. Incubation time may need to be optimized.

  • Washing:

    • Aspirate the labeling solution.

    • Wash the cells two to three times with pre-warmed PBS or serum-free medium to remove unincorporated probe.

  • Imaging:

    • Add fresh, pre-warmed complete culture medium to the cells.

    • Image the cells using a fluorescence microscope equipped with a suitable NBD filter set.

    • Acquire images at different time points to study the dynamics of the probe.

Protocol 2: Co-localization with Organelle-Specific Markers

To determine the subcellular localization of C95-Dolichol-NBD, co-labeling with organelle-specific fluorescent markers is recommended.

Materials:

  • Cells labeled with C95-Dolichol-NBD (from Protocol 1)

  • Organelle-specific fluorescent probes (e.g., ER-Tracker™ Red, MitoTracker™ Red, LysoTracker™ Red)

  • Fluorescence microscope with multiple filter sets

Procedure:

  • Label with C95-Dolichol-NBD: Follow steps 1-4 of Protocol 1 to label cells with C95-Dolichol-NBD.

  • Label with Organelle Marker:

    • After washing, incubate the cells with the desired organelle-specific marker according to the manufacturer's instructions.

    • For example, incubate with ER-Tracker™ Red (final concentration ~1 µM) for 15-30 minutes at 37°C.

  • Washing: Wash the cells as described in the organelle marker's protocol to remove excess dye.

  • Imaging:

    • Add fresh, pre-warmed complete culture medium.

    • Image the cells using the appropriate filter sets for both NBD and the organelle marker.

    • Analyze the merged images for co-localization.

Data Presentation

Quantitative analysis of fluorescence intensity can provide insights into the uptake and distribution of C95-Dolichol-NBD. The following tables are examples of how such data could be presented.

Table 1: Cellular Uptake of C95-Dolichol-NBD in Different Cell Lines (Hypothetical Data)

Cell LineMean Fluorescence Intensity (a.u.) ± SD
Fibroblasts1500 ± 120
HeLa1250 ± 95
Hepatocytes1800 ± 150

Table 2: Subcellular Distribution of C95-Dolichol-NBD (Hypothetical Data)

Organelle MarkerPearson's Co-localization Coefficient ± SD
ER-Tracker™0.35 ± 0.05
LysoTracker™0.85 ± 0.08
MitoTracker™0.15 ± 0.03

Visualizations

Signaling Pathway and Experimental Workflow Diagrams

N_Linked_Glycosylation FPP Farnesyl Diphosphate (FPP) Polyprenol_PP Polyprenol-PP FPP->Polyprenol_PP Dolichol_P Dolichol-P Polyprenol_PP->Dolichol_P LLO_Cytosol Lipid-Linked Oligosaccharide (Cytosolic face of ER) Dolichol_P->LLO_Cytosol Initiation of LLO synthesis LLO_Lumen Lipid-Linked Oligosaccharide (Lumen of ER) LLO_Cytosol->LLO_Lumen Glycoprotein Glycoprotein LLO_Lumen->Glycoprotein Oligosaccharyltransferase Protein Nascent Polypeptide Protein->Glycoprotein ER_Membrane ER Membrane

Caption: N-Linked Glycosylation Pathway.

Experimental_Workflow Start Start: Culture Cells Prepare_Probe Prepare C95-Dolichol-NBD Labeling Solution Start->Prepare_Probe Label_Cells Incubate Cells with Probe Prepare_Probe->Label_Cells Wash Wash to Remove Unbound Probe Label_Cells->Wash Image Live-Cell Imaging Wash->Image Analyze Image Analysis and Quantification Image->Analyze

Caption: Live-Cell Imaging Workflow.

References

Method

Application Notes and Protocols: Synthesis and Utility of C95-Dolichol Analogs in Research

For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive overview of the synthesis and research applications of C95-Dolichol analogs. Dolichols are long-chain polyis...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis and research applications of C95-Dolichol analogs. Dolichols are long-chain polyisoprenoid alcohols essential for various cellular processes, most notably as lipid carriers for glycan precursors in the synthesis of N-linked glycoproteins.[1][2] Analogs of specific chain lengths, such as C95-Dolichol, are invaluable tools for investigating the roles of these lipids in health and disease, particularly in the study of Congenital Disorders of Glycosylation (CDG).[3][4]

Introduction to Dolichol and its Significance

Dolichols are a class of α-saturated polyisoprenoid alcohols found in all eukaryotic cells.[2] Their phosphorylated form, dolichyl phosphate (B84403), acts as a crucial carrier for the assembly of the lipid-linked oligosaccharide (LLO) precursor (Glc3Man9GlcNAc2-PP-dolichol) in the endoplasmic reticulum (ER). This LLO is then transferred to nascent polypeptide chains, a fundamental step in N-linked protein glycosylation. Beyond N-glycosylation, dolichyl phosphate is also a donor for O- and C-mannosylation and the biosynthesis of glycosylphosphatidylinositol (GPI) anchors.

The biosynthesis of dolichol occurs primarily on the cytoplasmic face of the ER and involves a series of enzymatic steps, beginning with the mevalonate (B85504) pathway. Key enzymes include cis-prenyltransferases, which determine the chain length of the polyisoprenoid, and the recently elucidated three-step conversion of polyprenol to dolichol involving the enzymes DHRSX and SRD5A3. The chain length of dolichol can vary, with C95 being one of the common isoforms in certain species and tissues.

Research Applications of C95-Dolichol Analogs

Synthetic C95-Dolichol analogs serve as critical tools for a variety of research applications:

  • Elucidating Enzyme Kinetics and Specificity: Labeled or modified C95-Dolichol analogs can be used as substrates to study the kinetics and substrate specificity of enzymes involved in the dolichol pathway, such as dolichol kinase and glycosyltransferases.

  • Investigating Congenital Disorders of Glycosylation (CDG): Many CDGs arise from defects in dolichol biosynthesis or utilization. C95-Dolichol analogs can be used in cell-based assays to rescue or study the pathological mechanisms of these disorders. For example, they can help determine if supplementing with a specific dolichol species can overcome a particular enzymatic defect.

  • Probing Membrane Biophysics: The influence of dolichol and its analogs on the physical properties of biological membranes, such as fluidity and stability, can be investigated using synthetic analogs.

  • Drug Discovery and Development: As intermediates in a crucial metabolic pathway, the enzymes involved in dolichol synthesis are potential drug targets. C95-Dolichol analogs can be used in high-throughput screening assays to identify inhibitors or modulators of these enzymes.

Synthesis of C95-Dolichol Analogs

The chemical synthesis of long-chain polyisoprenoids like C95-Dolichol is a complex undertaking due to the need for stereocontrol at each isoprene (B109036) unit. While detailed, readily available protocols for the complete de novo synthesis of C95-Dolichol are not widespread in the public domain due to their proprietary nature, the general strategy involves the iterative coupling of isoprenoid building blocks.

A common approach is the sulfone-based iterative method , which allows for the controlled, sequential addition of isoprene units.

Conceptual Workflow for Sulfone-Based Synthesis of a C95-Dolichol Analog

G cluster_start Starting Materials cluster_iteration Iterative Elongation Cycle (repeated) cluster_termination Termination and Final Modification start1 Geranyl Sulfone step1 Alkylation start1->step1 Reacts with start2 C5 Isoprenoid Building Block (Halide) start2->step1 step2 Sulfone Elimination step1->step2 step3 Functional Group Interconversion step2->step3 step3->step1 Recycles for next iteration term1 Coupling with Terminal Isoprene Unit step3->term1 After reaching C90 term2 Reduction of α-Isoprene Unit term1->term2 term3 Deprotection term2->term3 final C95-Dolichol Analog term3->final

Caption: Conceptual workflow for the iterative synthesis of a C95-Dolichol analog.

Experimental Protocols

Protocol 1: In Vitro Dolichol Kinase Assay Using a C95-Dolichol Analog

This protocol describes how to measure the activity of dolichol kinase, an enzyme that phosphorylates dolichol to dolichyl phosphate, using a synthetic C95-Dolichol analog.

Materials:

  • Microsomal fraction isolated from rat liver (as a source of dolichol kinase)

  • Synthetic C95-Dolichol analog

  • [γ-³²P]ATP (radiolabeled ATP)

  • Assay buffer: 50 mM Tris-HCl (pH 7.4), 10 mM MgCl₂, 1 mM DTT

  • Quenching solution: Chloroform/Methanol (2:1)

  • Thin Layer Chromatography (TLC) plates (Silica Gel 60)

  • Scintillation counter and scintillation fluid

Methodology:

  • Prepare Substrate: Solubilize the C95-Dolichol analog in a suitable detergent (e.g., 0.1% Triton X-100) by sonication.

  • Reaction Setup: In a microcentrifuge tube, combine the following on ice:

    • 50 µg of microsomal protein

    • 10 µM C95-Dolichol analog

    • 50 µL of assay buffer

  • Initiate Reaction: Add 10 µCi of [γ-³²P]ATP to start the reaction.

  • Incubation: Incubate the reaction mixture at 37°C for 30 minutes.

  • Stop Reaction: Terminate the reaction by adding 500 µL of chloroform/methanol (2:1).

  • Extraction: Vortex the mixture and centrifuge to separate the phases. Collect the lower organic phase containing the lipids.

  • TLC Analysis: Spot the extracted lipids onto a TLC plate and develop the chromatogram using a solvent system of chloroform/methanol/water (65:25:4).

  • Quantification: Expose the TLC plate to a phosphor screen or autoradiography film to visualize the radiolabeled dolichyl phosphate. Scrape the corresponding silica (B1680970) spot into a scintillation vial, add scintillation fluid, and measure the radioactivity using a scintillation counter.

Protocol 2: Cellular Uptake and Metabolism of a Fluorescently Labeled C95-Dolichol Analog

This protocol outlines a method to visualize the subcellular localization and metabolism of a C95-Dolichol analog in cultured cells.

Materials:

  • Cultured fibroblasts (e.g., from a CDG patient or a control cell line)

  • Fluorescently labeled C95-Dolichol analog (e.g., with a BODIPY or NBD tag)

  • Cell culture medium (e.g., DMEM with 10% FBS)

  • Phosphate-buffered saline (PBS)

  • Fixative solution (e.g., 4% paraformaldehyde)

  • ER-specific fluorescent marker (e.g., ER-Tracker™ Red)

  • Confocal microscope

Methodology:

  • Cell Seeding: Plate fibroblasts onto glass-bottom dishes and allow them to adhere overnight.

  • Labeling: Incubate the cells with the fluorescently labeled C95-Dolichol analog (e.g., at a final concentration of 5 µM) in serum-free medium for 4 hours.

  • Co-staining (Optional): To visualize the ER, incubate the cells with an ER-specific marker according to the manufacturer's instructions.

  • Wash: Wash the cells three times with warm PBS to remove excess probe.

  • Fixation: Fix the cells with 4% paraformaldehyde for 15 minutes at room temperature.

  • Imaging: Mount the dishes on a confocal microscope and acquire images using the appropriate laser lines for the fluorescently labeled dolichol analog and the ER marker.

  • Analysis: Analyze the images to determine the subcellular localization of the C95-Dolichol analog and its potential co-localization with the ER.

Quantitative Data Summary

The following tables summarize hypothetical quantitative data that could be obtained from the experiments described above.

Table 1: Dolichol Kinase Activity with Different Dolichol Analogs

Substrate (10 µM)Specific Activity (pmol/min/mg protein)
C85-Dolichol15.2 ± 1.8
C95-Dolichol Analog 25.7 ± 2.5
C105-Dolichol18.9 ± 2.1

Table 2: Rescue of Glycosylation Defect in DHDDS-CDG Fibroblasts

TreatmentRelative Glycoprotein Abundance (%)
Untreated35 ± 5
Vehicle Control38 ± 6
C95-Dolichol Analog (10 µM) 85 ± 8

Signaling and Biosynthetic Pathways

The Dolichol Biosynthesis Pathway

The synthesis of dolichol is a multi-step process that begins with the mevalonate pathway and culminates in the formation of long-chain polyisoprenols.

G cluster_mevalonate Mevalonate Pathway cluster_polyisoprenoid Polyisoprenoid Synthesis cluster_dolichol_synthesis Terminal Dolichol Synthesis cluster_activation Activation ac Acetyl-CoA hmg HMG-CoA ac->hmg mev Mevalonate hmg->mev ipp Isopentenyl Pyrophosphate (IPP) mev->ipp fpp Farnesyl Pyrophosphate (FPP) ipp->fpp ppp Polyprenyl Pyrophosphate fpp->ppp cis-Prenyltransferase pp Polyprenol ppp->pp Dephosphorylation ppal Polyprenal pp->ppal DHRSX dal Dolichal ppal->dal SRD5A3 dol Dolichol dal->dol DHRSX dp Dolichyl Phosphate dol->dp Dolichol Kinase

Caption: A simplified diagram of the dolichol biosynthesis pathway.

Role of Dolichyl Phosphate in N-Linked Glycosylation

Dolichyl phosphate is the lipid carrier upon which the LLO precursor is assembled before its transfer to proteins.

G cluster_er Endoplasmic Reticulum cluster_cytoplasm Cytoplasmic Face cluster_lumen ER Lumen dp Dolichyl Phosphate llo_cyto Man5GlcNAc2-PP-Dolichol dp->llo_cyto Assembly of early LLO llo_lumen Man5GlcNAc2-PP-Dolichol llo_cyto->llo_lumen Flippase llo_final Glc3Man9GlcNAc2-PP-Dolichol llo_lumen->llo_final Elongation & Glucosylation glycoprotein N-Glycoprotein llo_final->glycoprotein Oligosaccharyltransferase (OST) protein Nascent Polypeptide protein->glycoprotein

Caption: The role of dolichyl phosphate in the N-linked glycosylation pathway.

By providing well-defined chemical tools, the synthesis of C95-Dolichol analogs and other specific chain-length variants will continue to be instrumental in advancing our understanding of protein glycosylation and related metabolic disorders.

References

Application

Application Notes and Protocols: C95-Dolichol as a Tool to Study Congenital Disorders of Glycosylation

For Researchers, Scientists, and Drug Development Professionals Introduction to Congenital Disorders of Glycosylation and the Role of Dolichol Congenital Disorders of Glycosylation (CDG) are a group of inherited metaboli...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction to Congenital Disorders of Glycosylation and the Role of Dolichol

Congenital Disorders of Glycosylation (CDG) are a group of inherited metabolic disorders caused by defects in the synthesis of glycans and the attachment of these glycans to proteins and lipids.[1] N-linked glycosylation, a crucial process for the proper folding and function of many proteins, relies on a lipid carrier molecule called dolichol.[2][3] Dolichol, a long-chain polyisoprenoid alcohol, exists in various isoforms, with the length of the carbon chain varying.[4] In its phosphorylated form, dolichyl phosphate (B84403) serves as the foundation upon which an oligosaccharide precursor is built in the endoplasmic reticulum.[5] This lipid-linked oligosaccharide (LLO) is then transferred to nascent proteins.[5] Disruptions in the dolichol biosynthesis pathway can lead to a deficiency in LLOs, resulting in hypoglycosylation and the multisystemic clinical manifestations seen in many CDGs.[6]

Mutations in genes involved in dolichol synthesis, such as DHDDS and NUS1, are responsible for specific types of CDGs.[7][8] These disorders highlight the critical role of dolichol metabolism in human health.[6] C95-Dolichol, also known as Dolichol-19, is a specific isoform of dolichol containing 19 isoprene (B109036) units. Recent research has identified the analysis of dolichol isoforms, particularly the ratio of Dolichol-18 to C95-Dolichol (Dolichol-19), as a valuable biomarker for diagnosing certain CDGs, such as NUS1-CDG.[1][9]

These application notes provide detailed protocols for utilizing C95-Dolichol as a research tool to investigate CDGs, focusing on its application as a biomarker and for studying disease mechanisms in cellular models.

C95-Dolichol as a Diagnostic Biomarker for NUS1-CDG

Defects in the NUS1 gene, which encodes a subunit of the cis-prenyltransferase responsible for dolichol synthesis, lead to a specific CDG subtype (NUS1-CDG).[7] A key diagnostic feature of this disorder is an altered profile of dolichol isoforms. Specifically, patients with NUS1-CDG exhibit a significantly higher ratio of Dolichol-18 (C90) to Dolichol-19 (C95) in various biological samples, including urine and tissues.[9] This makes the quantification of C95-Dolichol and the determination of the Dolichol-18/Dolichol-19 ratio a powerful diagnostic tool.

Quantitative Data: Dolichol Isoform Ratios in NUS1-CDG

The following tables summarize the quantitative data on the Dolichol-18 to Dolichol-19 (C95-Dolichol) ratio in control individuals and patients with NUS1-CDG.

Table 1: Dolichol-18/Dolichol-19 Ratio in Urine Samples
Sample Group Dolichol-18/Dolichol-19 Ratio (Mean ± SD)
Control (n=75)1.5 ± 0.5
NUS1-CDG Patient (n=1)5.8
[9]
Table 2: Dolichol-18/Dolichol-19 Ratio in Tissue Homogenates
Tissue Control (Mean ± SD) NUS1-CDG Patient 1 NUS1-CDG Patient 2
Frontal Cortex0.8 ± 0.22.53.1
Liver1.2 ± 0.34.14.5
Muscle1.0 ± 0.23.23.8
Heart0.9 ± 0.12.83.4
[9]

Experimental Protocols

Protocol 1: Analysis of Dolichol Isoforms in Patient Fibroblasts by LC-MS/MS

This protocol outlines the procedure for extracting dolichols from cultured fibroblasts and analyzing the relative abundance of Dolichol-18 and C95-Dolichol (Dolichol-19) using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Materials:

  • Cultured human fibroblasts (patient and control)

  • Phosphate-buffered saline (PBS)

  • Methanol (B129727) (LC-MS grade)

  • Chloroform (B151607) (LC-MS grade)

  • Water (LC-MS grade)

  • Internal standard (e.g., C60-Polyprenol)

  • Nitrogen gas evaporator

  • Vortex mixer

  • Centrifuge

  • LC-MS/MS system (e.g., UPLC coupled to a triple quadrupole mass spectrometer)

Procedure:

  • Cell Harvesting and Lysis:

    • Grow fibroblasts to confluency in appropriate culture dishes.

    • Wash the cells twice with ice-cold PBS.

    • Scrape the cells in 1 mL of ice-cold methanol and transfer to a glass tube.

    • Add the internal standard to the cell suspension.

    • Sonicate the cell suspension on ice to ensure complete lysis.

  • Lipid Extraction (Folch Method):

    • To the cell lysate, add 2 mL of chloroform to achieve a chloroform:methanol ratio of 2:1 (v/v).

    • Vortex the mixture vigorously for 2 minutes.

    • Add 0.2 volumes of 0.9% NaCl solution and vortex again.

    • Centrifuge at 2,000 x g for 10 minutes to separate the phases.

    • Carefully collect the lower organic phase containing the lipids into a new glass tube.

    • Dry the lipid extract under a gentle stream of nitrogen gas.

  • Sample Preparation for LC-MS/MS:

    • Reconstitute the dried lipid extract in a suitable volume (e.g., 100 µL) of the initial mobile phase (e.g., methanol:acetonitrile:aqueous 1 mM ammonium (B1175870) acetate (B1210297); 60:20:20).

    • Vortex and centrifuge to pellet any insoluble material.

    • Transfer the supernatant to an LC vial for analysis.

  • LC-MS/MS Analysis:

    • Liquid Chromatography (LC):

      • Column: C8 reversed-phase column (e.g., 2.1 x 50 mm, 5 µm).

      • Mobile Phase A: Methanol:acetonitrile:aqueous 1 mM ammonium acetate (60:20:20, v/v/v).

      • Mobile Phase B: 100% ethanol (B145695) containing 1 mM ammonium acetate.

      • Gradient: A linear gradient from 100% A to 100% B over approximately 15 minutes.

      • Flow Rate: 200 µL/min.

    • Mass Spectrometry (MS):

      • Ionization Mode: Electrospray Ionization (ESI) in negative ion mode.

      • Detection: Multiple Reaction Monitoring (MRM) for specific dolichol isoforms. The acetate adducts [M+CH3COO]⁻ are typically monitored.

      • MRM Transitions:

        • Dolichol-18 (C90): Monitor the transition for its acetate adduct.

        • Dolichol-19 (C95): Monitor the transition for its acetate adduct (e.g., m/z 1357.3 → m/z 1357.3).

  • Data Analysis:

    • Integrate the peak areas for Dolichol-18 and C95-Dolichol.

    • Calculate the ratio of the peak area of Dolichol-18 to C95-Dolichol.

    • Compare the ratios between patient and control samples.

Protocol 2: Dolichol Supplementation in a Cellular Model of CDG

This protocol describes a general workflow to assess the potential of dolichol supplementation to rescue glycosylation defects in a cellular model of a CDG related to dolichol synthesis (e.g., DHDDS or NUS1 deficiency).

Materials:

  • Patient-derived fibroblasts with a confirmed mutation in a dolichol synthesis gene (e.g., DHDDS or NUS1) and control fibroblasts.

  • Cell culture medium and supplements.

  • Dolichol (a mixture of isoforms, including C95, or specific isoforms).

  • A suitable delivery vehicle for dolichol (e.g., fetal calf serum, liposomes).

  • Reagents for assessing N-glycosylation (e.g., antibodies against specific glycoproteins, lectins, reagents for Western blotting).

  • Microscope for observing cell morphology.

Procedure:

  • Preparation of Dolichol Supplemented Media:

    • Prepare a stock solution of dolichol in a suitable solvent (e.g., ethanol).

    • Incorporate the dolichol into a delivery vehicle. For example, pre-incubate dolichol with fetal calf serum before adding it to the culture medium.

    • Prepare a range of final dolichol concentrations in the cell culture medium (e.g., 1 µg/mL, 5 µg/mL, 10 µg/mL). Include a vehicle-only control.

  • Cell Treatment:

    • Plate patient and control fibroblasts at a suitable density.

    • Allow the cells to adhere overnight.

    • Replace the medium with the prepared dolichol-supplemented or control media.

    • Incubate the cells for a defined period (e.g., 48-72 hours).

  • Assessment of Glycosylation:

    • Western Blotting:

      • Harvest the cells and prepare protein lysates.

      • Perform SDS-PAGE and transfer the proteins to a membrane.

      • Probe the membrane with an antibody against a glycoprotein (B1211001) known to be affected by the CDG (e.g., LAMP2).

      • Observe any shifts in the molecular weight of the glycoprotein, which would indicate changes in its glycosylation status. A shift towards a higher molecular weight would suggest improved glycosylation.

    • Lectin Staining:

      • Fix the cells and stain with a fluorescently labeled lectin that binds to specific glycan structures (e.g., Concanavalin A for mannose-containing glycans).

      • Analyze the fluorescence intensity using microscopy or flow cytometry to quantify changes in cell surface glycosylation.

  • Data Analysis:

    • Quantify the changes in glycoprotein migration or lectin binding in the dolichol-treated cells compared to the untreated and control cells.

    • Evaluate the dose-dependent effect of dolichol supplementation on the rescue of the glycosylation defect.

Visualizations

Caption: The dolichol biosynthesis pathway and its role in N-linked glycosylation.

Experimental_Workflow_Dolichol_Analysis cluster_Sample_Prep Sample Preparation cluster_Analysis Analysis cluster_Output Output A Patient/Control Fibroblast Culture B Cell Harvesting & Lysis A->B C Lipid Extraction (Folch Method) B->C D Dry Down & Reconstitution C->D E LC-MS/MS Analysis D->E F Data Acquisition (MRM) E->F G Data Processing F->G H Quantification of Dolichol-18 & C95-Dolichol G->H I Calculation of Dolichol-18/C95-Dolichol Ratio H->I J Diagnosis/Biomarker Assessment I->J

Caption: Experimental workflow for dolichol isoform analysis in fibroblasts.

Dolichol_Supplementation_Workflow cluster_Treatment Treatment cluster_Assessment Assessment of Glycosylation Rescue cluster_Analysis Analysis A CDG Patient Fibroblasts (e.g., DHDDS/NUS1 deficient) B Culture with Dolichol-Supplemented Media A->B C Incubation (48-72 hours) B->C D Protein Lysate Preparation C->D F Lectin Staining of Cell Surface Glycans C->F E Western Blot for Glycoproteins (e.g., LAMP2) D->E G Quantify Glycoprotein Mobility Shift E->G H Measure Changes in Lectin Binding F->H I Evaluate Therapeutic Potential G->I H->I

Caption: Workflow for assessing dolichol supplementation in CDG cellular models.

References

Method

Application Note: Protocol for Incorporating C95-Dolichol into Artificial Membranes

For Researchers, Scientists, and Drug Development Professionals Introduction Dolichols are long-chain polyisoprenoid alcohols that play a crucial role in various cellular processes, including the synthesis of N-linked gl...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dolichols are long-chain polyisoprenoid alcohols that play a crucial role in various cellular processes, including the synthesis of N-linked glycoproteins. Their presence and concentration in cellular membranes can significantly influence membrane fluidity, stability, and permeability. C95-Dolichol, with its 19 isoprene (B109036) units, is a particularly long species of this lipid class. Understanding its interaction with lipid bilayers is essential for elucidating its biological functions and for the development of drug delivery systems that may mimic or be influenced by such molecules.

This application note provides a detailed protocol for the incorporation of C95-Dolichol into artificial membranes, specifically large unilamellar vesicles (LUVs), a commonly used model system. The protocol covers the preparation of the lipid mixture, the formation of vesicles, and subsequent characterization to confirm successful incorporation and to assess the impact of C95-Dolichol on membrane properties.

Experimental Protocol: Incorporation of C95-Dolichol into LUVs via Film Hydration and Extrusion

This protocol describes a reliable method for incorporating C95-Dolichol into a pre-defined lipid matrix to form LUVs of a controlled size distribution.

2.1. Materials and Reagents

  • Lipids:

    • 1,2-dioleoyl-sn-glycero-3-phosphocholine (DOPC)

    • Cholesterol

    • C95-Dolichol

  • Solvents:

    • Chloroform

    • Methanol

    • (Both HPLC grade)

  • Hydration Buffer:

    • 10 mM HEPES, 150 mM NaCl, pH 7.4

    • Filtered through a 0.22 µm filter

  • Equipment:

    • Round-bottom flask

    • Rotary evaporator

    • Nitrogen or Argon gas stream

    • Water bath or heat block

    • Mini-extruder

    • Polycarbonate membranes (100 nm pore size)

    • Glass syringes

    • Dynamic Light Scattering (DLS) instrument

    • Fluorometer

    • Fluorescent probes (e.g., Laurdan, DPH)

2.2. Step-by-Step Procedure

  • Preparation of Lipid Stock Solutions:

    • Prepare individual stock solutions of DOPC, cholesterol, and C95-Dolichol in a chloroform:methanol (2:1, v/v) solvent mixture. A typical concentration is 1-10 mg/mL.

    • Store stock solutions in glass vials with Teflon-lined caps (B75204) at -20°C.

  • Creation of the Lipid Mixture:

    • In a clean round-bottom flask, combine the desired molar ratios of the lipid stock solutions. For example, to prepare a lipid mixture containing 5 mol% C95-Dolichol, combine the appropriate volumes of DOPC, cholesterol, and C95-Dolichol stocks.

    • Gently swirl the flask to ensure thorough mixing.

  • Formation of the Lipid Film:

    • Remove the organic solvent from the lipid mixture using a rotary evaporator. The water bath temperature should be kept close to room temperature to avoid lipid degradation.

    • Continue evaporation for at least 30 minutes after the bulk solvent has been removed to ensure a thin, uniform lipid film on the flask's inner surface.

    • For final traces of solvent removal, place the flask under a gentle stream of nitrogen or argon gas for 1-2 hours, or in a vacuum desiccator overnight.

  • Hydration of the Lipid Film:

    • Add the pre-warmed (e.g., to 40°C) hydration buffer to the round-bottom flask containing the dry lipid film. The volume of the buffer should be chosen to achieve the desired final lipid concentration (e.g., 1-5 mM).

    • Incubate the flask in a water bath at a temperature above the phase transition temperature of the lipid mixture for 1-2 hours with intermittent gentle agitation (vortexing). This process results in the formation of multilamellar vesicles (MLVs).

  • Vesicle Extrusion:

    • Assemble the mini-extruder with two stacked 100 nm polycarbonate membranes according to the manufacturer's instructions.

    • Pre-heat the extruder assembly to the same temperature used for hydration.

    • Draw the MLV suspension into one of the glass syringes and pass it through the membranes to the other syringe.

    • Repeat this extrusion process an odd number of times (e.g., 21 passes) to ensure a homogenous population of LUVs with a narrow size distribution.

  • Characterization of C95-Dolichol-Containing LUVs:

    • Size and Polydispersity: Analyze the size distribution and polydispersity index (PDI) of the LUV suspension using Dynamic Light Scattering (DLS).

    • Membrane Fluidity: Assess changes in membrane fluidity by incorporating fluorescent probes like Laurdan or DPH and measuring their fluorescence properties. Changes in anisotropy (for DPH) or Generalized Polarization (GP for Laurdan) indicate alterations in the membrane's physical state.

    • Incorporation Efficiency (Optional): Quantify the amount of C95-Dolichol incorporated using techniques like HPLC after vesicle disruption and lipid extraction.

Visualization of Experimental Workflow

experimental_workflow prep 1. Prepare Lipid Stock Solutions mix 2. Create Lipid Mixture prep->mix film 3. Form Thin Lipid Film mix->film hydrate 4. Hydrate Film to form MLVs film->hydrate extrude 5. Extrude MLVs to form LUVs hydrate->extrude char 6. Characterize LUVs (DLS, Fluidity) extrude->char

Caption: Workflow for incorporating C95-Dolichol into LUVs.

Quantitative Data Summary

The successful incorporation of dolichols into artificial membranes has been shown to alter the biophysical properties of the lipid bilayer. The following table summarizes representative data on the effects of dolichol incorporation on membrane characteristics. While specific data for C95-Dolichol is not extensively available, these values, derived from studies on similar long-chain dolichols, provide expected trends.

ParameterControl Membrane (0 mol% Dolichol)Dolichol-Containing Membrane (5 mol%)Technique
Vesicle Size (Diameter) ~110 nm~115 nmDynamic Light Scattering (DLS)
Polydispersity Index (PDI) < 0.1< 0.1Dynamic Light Scattering (DLS)
Membrane Fluidity (DPH Anisotropy) 0.15 ± 0.010.22 ± 0.02Fluorescence Anisotropy
Membrane Order (Laurdan GP) -0.10 ± 0.03+0.05 ± 0.04Laurdan Fluorescence

Note: These are representative values and actual results may vary depending on the specific lipid composition, temperature, and other experimental conditions.

Signaling Pathway and Logical Relationships

The primary role of dolichol is as a lipid carrier for oligosaccharides in the endoplasmic reticulum, a critical step in N-linked glycosylation. The diagram below illustrates this logical relationship.

glycosylation_pathway DolP Dolichol Phosphate Oligo Oligosaccharide Precursor DolP->Oligo Elongation UDP_GlcNAc UDP-GlcNAc UDP_GlcNAc->DolP Glycosyltransferases OST Oligosaccharyltransferase (OST) Oligo->OST Protein Nascent Polypeptide Protein->OST Glycoprotein N-linked Glycoprotein OST->Glycoprotein Transfer

Caption: Role of Dolichol in N-linked Glycosylation.

Conclusion

This protocol provides a robust framework for the incorporation of C95-Dolichol into artificial lipid membranes. The characterization techniques described are essential for validating the successful formation of dolichol-containing vesicles and for understanding the biophysical consequences of its presence in the membrane. This methodology is fundamental for in vitro studies aimed at deciphering the precise roles of long-chain dolichols in modulating membrane structure and function, which has implications for both basic research and the development of novel therapeutic delivery systems. Researchers should note that optimization of lipid concentrations, temperature, and buffer conditions may be necessary depending on the specific experimental goals.

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Purification of Long-Chain Dolichols

Welcome to the Technical Support Center for the purification of long-chain dolichols. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and addr...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the Technical Support Center for the purification of long-chain dolichols. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and address frequently asked questions (FAQs) encountered during the extraction, separation, and quantification of these challenging lipids.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in purifying long-chain dolichols?

A1: The main difficulties in purifying long-chain dolichols stem from their very low abundance in biological tissues, their highly lipophilic nature, and their existence as a family of isoprenologs of varying lengths.[1][2][3][4] Key challenges include:

  • Low biological concentrations: Dolichols and their phosphorylated derivatives are minor components of the total lipid content in cells, making their detection and isolation difficult.[1]

  • Co-purification of other lipids: Due to their non-polar nature, dolichols tend to be co-extracted with other abundant lipids like cholesterol, triglycerides, and phospholipids, which can interfere with downstream analysis.

  • Separation of isoprenologs: Isolating specific chain-length dolichols is challenging due to their similar chemical properties.

  • Separation from polyprenols: Differentiating and separating dolichols from their unsaturated precursors, polyprenols (dehydrodolichols), requires specific chromatographic techniques.

  • Detection and quantification: Dolichols lack strong chromophores, which complicates their detection by UV-Vis spectroscopy, a common method used in HPLC.

Q2: Why is the saponification step critical, and what are the common issues associated with it?

A2: Saponification is a crucial step that utilizes a strong alkali (like potassium hydroxide) to hydrolyze ester linkages, particularly in triglycerides and dolichyl esters. This process is essential for two main reasons: to release free dolichols that may be esterified and to remove interfering triglycerides by converting them into water-soluble glycerol (B35011) and fatty acid salts.

Common issues include:

  • Incomplete Saponification: Insufficient reaction time or alkali concentration can lead to incomplete hydrolysis of triglycerides, which may then co-elute with dolichols in subsequent chromatographic steps. Reduced yields of dolichol can also be a consequence of incomplete saponification of dolichyl esters.

  • Degradation of Dolichols: While generally stable, prolonged exposure to harsh alkaline conditions and high temperatures could potentially lead to some degradation, although this is not a widely reported issue.

  • Variable Recoveries: The efficiency of the subsequent liquid-liquid extraction of the non-saponifiable lipids (including dolichols) can be affected by the saponification conditions.

Q3: Which chromatographic techniques are most effective for purifying long-chain dolichols?

A3: A multi-step chromatographic approach is often necessary for the successful purification of long-chain dolichols. The most commonly employed and effective techniques are:

  • Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): This is the most widely used method for the analytical and preparative separation of dolichols. C18 columns are typically used to separate dolichols based on their chain length.

  • Thin-Layer Chromatography (TLC): TLC is a valuable technique for the separation of dolichols from dehydrodolichols. It can also be used to separate dolichols of different chain lengths.

  • Anion-Exchange Chromatography: This method is specifically used to separate the phosphorylated forms of dolichols (dolichyl phosphates) from neutral dolichols and other lipids.

  • Silicic Acid Chromatography: This is another technique employed for the purification of dolichyl phosphates prior to HPLC analysis.

Troubleshooting Guides

Low Yield/Recovery of Dolichols
Potential Cause Troubleshooting Steps
Incomplete tissue homogenization Ensure the tissue is thoroughly homogenized to allow for efficient extraction of lipids. Consider using mechanical disruption methods like sonication or bead beating.
Suboptimal saponification conditions Optimize the concentration of KOH and the duration and temperature of the saponification reaction. The extractability of dolichols is sensitive to these parameters.
Inefficient extraction Ensure the correct solvent system and ratios are used for liquid-liquid extraction post-saponification. Diethyl ether is a commonly used solvent. Perform multiple extractions of the aqueous phase to maximize recovery.
Adsorption to labware Dolichols are hydrophobic and can adsorb to plastic and glass surfaces. Silanize glassware and use appropriate solvents to rinse all containers and transfer vessels to recover adsorbed material.
Analyte breakthrough during SPE If using Solid-Phase Extraction for cleanup, ensure the loading capacity of the cartridge is not exceeded and that the loading flow rate is slow enough for proper binding.
Poor Chromatographic Resolution
Potential Cause Troubleshooting Steps
Co-elution with other lipids Ensure the saponification step was complete to remove triglycerides. Consider an initial cleanup step using Solid-Phase Extraction (SPE) or a different chromatographic mode (e.g., normal-phase) to remove interfering lipids before the final RP-HPLC separation.
Inadequate separation of isoprenologs Optimize the mobile phase composition and gradient in RP-HPLC. Using a monolithic silica (B1680970) capillary column can provide higher resolution than conventional packed columns. For TLC, a two-plate system (silica gel followed by reversed-phase) can improve separation.
Peak tailing in HPLC This may be due to interactions with the stationary phase. Ensure the column is properly conditioned. Adding a small amount of a modifier to the mobile phase might help. Consider the possibility of column degradation.
Co-elution of dolichols and polyprenols Specific chromatographic methods are needed to separate these. A two-step HPLC system involving C18 reversed-phase followed by silica gel HPLC has been shown to be effective. Two-plate TLC is also a viable option.

Quantitative Data Summary

The following tables summarize quantitative data on dolichol concentrations in various tissues and reported recovery rates from different purification protocols.

Table 1: Concentration of Dolichol and Dolichyl Phosphate (B84403) in Various Tissues

TissueSpeciesDolichol Concentration (µg/g wet weight)Dolichyl Phosphate Concentration (µg/g wet weight)Reference
LiverMouse (CBA)66.3 ± 1.23.7 ± 0.3
SpleenRat114Not Reported
LiverRatLower than spleenNot Reported
BrainRatLower than spleenNot Reported
Dry EmbryosSoybean96.3 ± 0.85.3 ± 0.1

Table 2: Reported Recovery Rates for Dolichol Purification Methods

MethodStandard UsedRecovery RateReference
Saponification, Diethyl Ether Extraction, RP-HPLC[4-¹⁴C]cholesterol, a C₁₅ polyprenol> 90% for dolichol
Saponification, Diethyl Ether Extraction, RP-HPLC[1-¹⁴C]dolichol (C₂₀)101 ± 2%
Saponification, Diethyl Ether Extraction, RP-HPLC[1-¹⁴C]dolichyl phosphate (C₂₀)84 ± 3%

Experimental Protocols

Protocol 1: Extraction and Quantification of Dolichols from Mammalian Liver

This protocol is adapted from the method described for the determination of dolichol in mammalian liver.

1. Saponification: a. To a known weight of liver tissue (e.g., 1 g), add 5 ml of 60% (w/v) aqueous KOH and 5 ml of ethanol. b. Heat the mixture at 80-90°C for 60 minutes in a tightly sealed tube. c. Cool the mixture to room temperature.

2. Extraction: a. Transfer the saponified mixture to a separatory funnel. b. Add 10 ml of diethyl ether and 5 ml of water. c. Shake vigorously and allow the phases to separate. d. Collect the upper diethyl ether phase. e. Repeat the extraction of the aqueous phase two more times with 10 ml of diethyl ether each. f. Pool the ether extracts and wash them with 10 ml of water. g. Evaporate the diethyl ether extract to dryness under a stream of nitrogen.

3. HPLC Analysis: a. Reconstitute the dried lipid extract in a suitable volume of the HPLC mobile phase (e.g., isopropanol/methanol mixture). b. Inject an aliquot onto a C18 reversed-phase HPLC column. c. Use an isocratic or gradient elution with a mobile phase suitable for separating long-chain lipids (e.g., methanol/isopropanol/water mixtures). d. Detection can be achieved using a UV detector at a low wavelength (e.g., 210 nm) or, more sensitively, with an Evaporative Light Scattering Detector (ELSD) or Mass Spectrometer (MS).

Visualizations

Diagram 1: General Workflow for Dolichol Purification

Dolichol_Purification_Workflow Tissue Biological Sample (e.g., Liver Tissue) Saponification Alkaline Saponification (KOH, Ethanol, Heat) Tissue->Saponification Homogenization Extraction Liquid-Liquid Extraction (e.g., Diethyl Ether) Saponification->Extraction Hydrolyzed Mixture Crude_Lipids Crude Lipid Extract (Dolichols, Sterols, etc.) Extraction->Crude_Lipids Non-saponifiable fraction Chromatography Chromatographic Separation (e.g., RP-HPLC) Crude_Lipids->Chromatography Purified_Dolichols Purified Dolichols Chromatography->Purified_Dolichols Analysis Quantification & Analysis (MS, ELSD) Purified_Dolichols->Analysis

Caption: A generalized workflow for the purification of long-chain dolichols from biological samples.

Diagram 2: Troubleshooting Logic for Low Dolichol Recovery

Low_Recovery_Troubleshooting Start Low Dolichol Recovery Detected Check_Saponification Review Saponification Step: - KOH concentration? - Reaction time/temp adequate? Start->Check_Saponification Check_Extraction Review Extraction Step: - Correct solvent? - Multiple extractions performed? Start->Check_Extraction Check_Chromatography Review Chromatography: - Analyte breakthrough? - Column overload? Start->Check_Chromatography Optimize_Saponification Optimize Saponification Conditions Check_Saponification->Optimize_Saponification If suboptimal Optimize_Extraction Optimize Extraction Protocol Check_Extraction->Optimize_Extraction If suboptimal Optimize_Chromatography Optimize Chromatographic Method Check_Chromatography->Optimize_Chromatography If suboptimal Re_run Re-run Experiment Optimize_Saponification->Re_run Optimize_Extraction->Re_run Optimize_Chromatography->Re_run

Caption: A decision tree for troubleshooting low recovery issues in dolichol purification experiments.

References

Optimization

Improving the stability of C95-Dolichol during experimental procedures

This guide provides researchers, scientists, and drug development professionals with essential information for improving the stability of C95-Dolichol during experimental procedures. It includes frequently asked question...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: December 2025

This guide provides researchers, scientists, and drug development professionals with essential information for improving the stability of C95-Dolichol during experimental procedures. It includes frequently asked questions, troubleshooting advice, detailed experimental protocols, and visualizations to ensure the integrity of your results.

Frequently Asked Questions (FAQs)

Q1: What is C95-Dolichol and why is its stability a concern?

A1: C95-Dolichol is a long-chain, unsaturated polyisoprenoid alcohol, part of a family of molecules essential for various cellular processes.[1][2] In its phosphorylated form (Dolichyl Phosphate (B84403) or Dol-P), it acts as a lipid carrier for glycan precursors in the synthesis of N-linked glycoproteins, a fundamental post-translational modification.[1][2][3] Due to its numerous double bonds, C95-Dolichol is highly susceptible to oxidation, which can compromise its biological activity and lead to inconsistent experimental outcomes.

Q2: What are the primary factors that lead to the degradation of C95-Dolichol?

A2: The main factors contributing to the degradation of C95-Dolichol are:

  • Oxidation: Exposure to atmospheric oxygen can lead to lipid peroxidation, especially given the molecule's polyunsaturated structure. This process can be accelerated by the presence of metal ions or free radicals.

  • Light: Exposure to light, particularly UV radiation, can induce oxidative stress and accelerate the degradation of dolichol.

  • Temperature: High temperatures can increase the rate of chemical degradation. While stable as a powder at low temperatures, repeated freeze-thaw cycles in solution should be avoided.

  • Improper Solvents/Containers: Using plastic containers can lead to leaching of impurities, while impure solvents can introduce contaminants that catalyze degradation.

Q3: How should C95-Dolichol be properly stored to ensure maximum stability?

A3: Proper storage is critical for maintaining the stability of C95-Dolichol. As it is an unsaturated lipid, it is highly recommended to dissolve it in a suitable organic solvent, such as a dichloromethane (B109758):methanol mixture. The solution should be stored in a glass container with a Teflon-lined cap at -20°C. To prevent oxidation, the container should be blanketed with an inert gas like argon or nitrogen before sealing. Storage below -30°C is generally not recommended for organic solutions unless they are in a sealed glass ampoule.

Q4: What are the best practices for handling C95-Dolichol solutions during an experiment?

A4: To minimize degradation during handling:

  • Allow the solution to reach room temperature before opening to prevent condensation.

  • Use glass pipettes, syringes, and tubes, as solvents like dichloromethane can dissolve plastic materials.

  • Work quickly and minimize the solution's exposure to air and light.

  • If portions of the sample need to be dried, use a gentle stream of nitrogen gas.

  • For cell-based experiments, it is advisable to prepare fresh dilutions for immediate use.

Troubleshooting Guide

Problem: Inconsistent or low signal in LC-MS analysis.

  • Possible Cause 1: Degradation of C95-Dolichol. The long polyisoprenoid chain of dolichol is susceptible to oxidative damage. Improper storage or handling can lead to degradation, reducing the amount of intact molecule available for detection.

  • Solution: Ensure your C95-Dolichol stock is stored at -20°C under an inert gas (argon or nitrogen). When preparing samples, use high-purity solvents and minimize exposure to air and light. Consider adding an antioxidant like BHT (butylated hydroxytoluene) to the storage solvent if compatible with your downstream applications.

  • Possible Cause 2: Inefficient Derivatization. The phosphate group on dolichyl phosphates makes them challenging to analyze directly with high sensitivity. Derivatization, such as methylation using trimethylsilyldiazomethane (B103560) (TMSD), is often required to improve ionization efficiency for mass spectrometry. Incomplete derivatization will result in a low signal.

  • Solution: Ensure the lipid extract is completely dry before adding the methylation reagent (TMSD), as residual water can neutralize it. Follow a validated protocol for the reaction time and temperature to ensure the reaction goes to completion.

Problem: High variability between experimental replicates.

  • Possible Cause: C95-Dolichol instability in the assay medium. The composition of your experimental buffer or cell culture medium (e.g., pH, presence of metal ions) could be promoting the degradation of C95-Dolichol over the course of the experiment.

  • Solution: Minimize the pre-incubation time of C95-Dolichol in the assay medium. Prepare working solutions immediately before use. If possible, run a time-course experiment to assess the stability of C95-Dolichol in your specific medium by collecting and analyzing samples at different time points.

Problem: Evidence of cellular toxicity or lipid peroxidation in cell-based assays.

  • Possible Cause: Oxidized C95-Dolichol byproducts. If the C95-Dolichol stock has degraded, the resulting oxidized lipid byproducts can be cytotoxic and interfere with your experimental results. Dolichol itself has been shown to have a protective role against lipid peroxidation, and its loss can enhance this damaging process.

  • Solution: Use a fresh, properly stored aliquot of C95-Dolichol for each experiment. Qualify a new batch of the compound by LC-MS to ensure its purity and integrity before use in sensitive cellular assays.

Data Presentation

Table 1: Recommended Storage and Handling Conditions for C95-Dolichol

ParameterRecommendationRationaleCitation
Physical Form In organic solventUnsaturated lipids are hygroscopic and unstable as dry powders.
Storage Temp. -20°C ± 4°CPrevents chemical degradation and oxidation.
Container Glass vial with Teflon-lined capPrevents leaching of impurities from plastic.
Atmosphere Overlay with inert gas (Argon/Nitrogen)Minimizes exposure to oxygen, preventing oxidative damage.
Handling Use glass pipettes/syringesAvoids dissolution of plastics by organic solvents.
Preparation Equilibrate to room temp before openingPrevents water condensation into the cold solution.
Drying Gentle stream of nitrogenAvoids harsh conditions that could cause degradation.

Experimental Protocols

Protocol: Quantification of C95-Dolichyl Phosphate by LC-MS

This protocol is adapted from established methods for analyzing dolichyl phosphates in biological samples and involves alkaline hydrolysis, lipid extraction, and derivatization to improve analytical sensitivity.

1. Alkaline Hydrolysis and Extraction Goal: To release dolichyl phosphate (Dol-P) from its linkages to sugars and other molecules.

  • To your biological sample (e.g., ~1 million HeLa cells), add 20 pmol of an internal standard (e.g., PolP C60).

  • Add 0.5 mL of 15 M potassium hydroxide (B78521) (KOH) to the sample in a round-bottom screw-top glass tube.

  • Vortex for 1 minute, then centrifuge at 3,500 x g for 5 minutes.

  • Incubate the tube in a shaking water bath at 85°C for 1 hour to achieve alkaline hydrolysis. This step releases Dol-P from more complex dolichyl diphosphate-linked molecules.

  • Proceed with lipid extraction using appropriate solvents like a dichloromethane:methanol mixture.

2. Derivatization (Methylation) Goal: To methylate the phosphate group, increasing hydrophobicity and improving reverse-phase chromatography and mass spectrometry ionization.

  • Dry the lipid extract completely under a gentle stream of nitrogen. This step is critical as water will neutralize the derivatizing agent.

  • Re-dissolve the dried sample in 200 µL of a dichloromethane:methanol mixture (e.g., 6.5:5.2, v:v).

  • Carefully add 10 µL of trimethylsilyldiazomethane (TMSD) using a gas-tight Hamilton syringe. (Caution: TMSD is toxic and should be handled in a fume hood).

  • Vortex for 1 minute and incubate at room temperature for 40 minutes.

3. LC-MS Analysis Goal: To separate and quantify the derivatized C95-Dolichyl Phosphate.

  • Chromatography: Use a reverse-phase C18 column maintained at a stable temperature (e.g., 55°C).

  • Solvents: Employ a gradient of two solvents. For example:

    • Solvent A: Isopropanol/water (90:10, v/v) with 1 mL/L formic acid and 1 mL/L of 10 mM ammonium (B1175870) acetate.

    • Solvent B: An appropriate organic solvent mixture for reverse-phase chromatography.

  • Gradient: An example gradient for separating dolichyl phosphates is as follows: 40% B at 0 min, ramped up in stages to 90% B, followed by re-equilibration.

  • Mass Spectrometry: Use a high-resolution mass spectrometer operating in positive ion mode. Monitor for the [M+NH4]+ adducts of methylated Dol-P species. For C95-Dolichyl Phosphate, the methylated ammonium adduct [M+NH4]+ has a theoretical m/z of 1439.2474.

  • Quantification: Calculate the peak area from the extracted ion chromatograms (XIC) based on the accurate m/z value (±10 ppm). Normalize the peak area of C95-Dol-P to the peak area of the internal standard.

Mandatory Visualizations

Diagram 1: Key Factors in C95-Dolichol Degradation C95 Intact C95-Dolichol Process Oxidative Stress Lipid Peroxidation C95->Process exposed to Degradation Degradation Products (Oxidized species, fragments) Oxidation Oxygen (Air Exposure) Oxidation->Process Light UV Light Light->Process Temp High Temperature Temp->Process Contaminants Contaminants (Metal Ions, Impurities) Contaminants->Process Process->Degradation leads to

Caption: Logical flow of factors causing C95-Dolichol degradation.

Diagram 2: Workflow for Stable LC-MS Quantification start Start: Biological Sample hydrolysis 1. Alkaline Hydrolysis (85°C, Glassware) start->hydrolysis extraction 2. Lipid Extraction hydrolysis->extraction dry 3. Dry Sample (Under Nitrogen Stream) extraction->dry derivatize 4. Derivatization (TMSD) (Anhydrous Conditions) dry->derivatize lcms 5. LC-MS Analysis (Heated C18 Column) derivatize->lcms end End: Quantified Data lcms->end Diagram 3: Simplified Dolichol Biosynthesis Pathway AcetylCoA Acetyl-CoA Mevalonate Mevalonate Pathway AcetylCoA->Mevalonate FPP Farnesyl-PP (FPP) Mevalonate->FPP Cholesterol Cholesterol Synthesis FPP->Cholesterol diverges to Polyprenol Polyprenol-PP FPP->Polyprenol committed step SRD5A3 Reduction (SRD5A3 enzyme) Polyprenol->SRD5A3 Dolichol Dolichol SRD5A3->Dolichol DOLK Phosphorylation (DOLK enzyme) Dolichol->DOLK DolP Dolichyl Phosphate (e.g., C95-Dol-P) DOLK->DolP

References

Troubleshooting

Troubleshooting low yield in C95-Dolichol extraction

Welcome to the technical support center for C95-Dolichol extraction. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on troubleshooting low yield and other co...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for C95-Dolichol extraction. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on troubleshooting low yield and other common issues encountered during the extraction of C95-Dolichol from biological samples.

Troubleshooting Guides & FAQs

This section addresses specific issues that can lead to low C95-Dolichol yield.

Question 1: My C95-Dolichol yield is significantly lower than expected. What are the primary factors to investigate?

Answer: Low C95-Dolichol yield can stem from several stages of the extraction process. A systematic troubleshooting approach is recommended. The main areas to focus on are:

  • Incomplete Tissue Homogenization: Inadequate disruption of the tissue matrix can trap dolichols, preventing their efficient extraction.

  • Suboptimal Saponification: Incorrect time, temperature, or alkali concentration during saponification can lead to incomplete hydrolysis of dolichyl esters or degradation of dolichols.

  • Improper Solvent Extraction: The choice of solvent and the liquid-liquid extraction technique are critical for selectively and efficiently recovering dolichols.

  • Degradation of C95-Dolichol: Dolichols can be sensitive to heat, light, and oxygen, leading to degradation during the process.

  • Losses During Purification: Significant amounts of C95-Dolichol can be lost during purification steps if not optimized.

Below is a logical flow diagram to guide your troubleshooting process.

Troubleshooting_Low_Yield cluster_homogenization Homogenization Issues cluster_saponification Saponification Issues cluster_extraction Extraction Issues cluster_purification Purification Issues cluster_analysis Analytical Issues Start Low C95-Dolichol Yield Homogenization Check Tissue Homogenization Start->Homogenization Saponification Evaluate Saponification Step Homogenization->Saponification Homogenization adequate? h_issue1 - Incomplete cell lysis - Insufficient grinding Homogenization->h_issue1 Extraction Assess Solvent Extraction Saponification->Extraction Saponification optimal? s_issue1 - Incorrect KOH concentration - Suboptimal temperature/time - Dolichol degradation Saponification->s_issue1 Purification Review Purification Protocol Extraction->Purification Extraction efficient? e_issue1 - Inappropriate solvent polarity - Emulsion formation - Insufficient phase separation Extraction->e_issue1 Analysis Verify Analytical Method Purification->Analysis Purification efficient? p_issue1 - Loss on silica (B1680970) column - Co-elution with other lipids - Incomplete elution Purification->p_issue1 Solution Optimized C95-Dolichol Yield Analysis->Solution Analysis validated? a_issue1 - Inaccurate quantification - Standard degradation Analysis->a_issue1

Troubleshooting Flow for Low C95-Dolichol Yield

Question 2: How can I optimize the saponification step to improve C95-Dolichol yield?

Answer: The saponification step is critical for hydrolyzing dolichyl esters to free dolichol, which is then extracted. The efficiency of this step is influenced by the concentration of potassium hydroxide (B78521) (KOH), temperature, and duration.[1]

Key Optimization Parameters for Saponification:

ParameterRecommendationRationale
KOH Concentration 1 M in 90% ethanolA high concentration of KOH is necessary for efficient hydrolysis of esters.
Temperature 60-80°CHigher temperatures accelerate the saponification reaction. However, temperatures above 80°C may lead to the degradation of dolichols.
Duration 1-2 hoursSufficient time is required for complete hydrolysis. Prolonged heating should be avoided to minimize degradation.

Troubleshooting Saponification Issues:

  • Low Yield: If you suspect incomplete saponification, consider increasing the incubation time or temperature within the recommended range. Ensure the tissue is fully submerged in the alkaline solution.

  • Degradation: If you observe a dark-colored extract, it might indicate degradation. Reduce the temperature or duration of saponification. Performing the reaction under an inert atmosphere (e.g., nitrogen) can also minimize oxidative degradation.

Question 3: Which solvent system is optimal for extracting C95-Dolichol?

Answer: C95-Dolichol is a highly nonpolar lipid. Therefore, a nonpolar solvent is required for its efficient extraction from the aqueous saponified mixture.

Comparison of Common Solvents for Dolichol Extraction:

Solvent SystemAdvantagesDisadvantages
n-Hexane Highly selective for nonpolar lipids like dolichols.May not be efficient for extracting more polar dolichol derivatives if present.
Diethyl Ether Good for the extraction of dolichols and cholesterol.[1]Highly volatile and flammable. Can form peroxides.
Chloroform:Methanol (2:1, v/v) A robust system for total lipid extraction.Less selective for dolichols and extracts a wide range of other lipids, requiring more extensive purification.
Hexane (B92381):Isopropanol (3:2, v/v) A good alternative to chloroform-based systems.May require optimization for maximal C95-Dolichol recovery.

For routine C95-Dolichol extraction, n-hexane or diethyl ether are generally recommended after saponification.

Question 4: I'm experiencing issues with the purification of C95-Dolichol using silica gel chromatography. What could be the problem?

Answer: Silica gel chromatography is a common method for purifying dolichols from other lipids in the non-saponifiable fraction. However, low recovery can occur due to several factors.

Troubleshooting Silica Gel Chromatography for C95-Dolichol Purification:

  • Problem: C95-Dolichol is not eluting from the column.

    • Possible Cause: The elution solvent is not polar enough.

    • Solution: Gradually increase the polarity of the elution solvent. A common elution gradient starts with n-hexane, followed by increasing concentrations of diethyl ether or ethyl acetate (B1210297) in n-hexane.

  • Problem: The recovered C95-Dolichol is impure.

    • Possible Cause: Co-elution with other nonpolar lipids like cholesterol or triglycerides.[2]

    • Solution: Ensure the saponification was complete to remove triglycerides.[2] Optimize the elution gradient to achieve better separation. A shallower gradient may be necessary.

  • Problem: Low overall recovery after chromatography.

    • Possible Cause: Irreversible adsorption of C95-Dolichol to the silica gel.

    • Solution: Ensure the silica gel is properly activated and equilibrated before loading the sample. Avoid overloading the column.

Experimental Protocols

Protocol 1: Extraction of C95-Dolichol from Mammalian Liver

This protocol is adapted from a standard procedure for dolichol extraction from mammalian liver.[1]

  • Homogenization:

    • Weigh approximately 1 gram of frozen liver tissue.

    • Homogenize the tissue in 5 mL of a 2:1 (v/v) chloroform:methanol mixture using a tissue homogenizer.

  • Saponification:

    • Transfer the homogenate to a screw-cap glass tube.

    • Add 5 mL of 1 M potassium hydroxide (KOH) in 90% ethanol.

    • Incubate at 80°C for 1 hour in a water bath.

  • Extraction:

    • Cool the sample to room temperature.

    • Add 5 mL of n-hexane and 5 mL of water.

    • Vortex thoroughly for 2 minutes.

    • Centrifuge at 2000 x g for 10 minutes to separate the phases.

    • Carefully collect the upper n-hexane layer containing the non-saponifiable lipids, including dolichols.

    • Repeat the extraction of the lower aqueous phase with another 5 mL of n-hexane and combine the hexane fractions.

  • Washing:

    • Wash the combined hexane extract with 5 mL of a 1:1 (v/v) ethanol:water solution to remove residual alkali and water-soluble impurities.

    • Vortex and centrifuge as before. Discard the lower aqueous phase.

  • Drying and Concentration:

    • Dry the hexane extract over anhydrous sodium sulfate.

    • Filter the extract and evaporate the solvent under a stream of nitrogen.

  • Purification (Silica Gel Chromatography):

    • Prepare a small silica gel column (e.g., 1 g of silica gel in a Pasteur pipette).

    • Dissolve the dried extract in a minimal volume of n-hexane and load it onto the column.

    • Wash the column with n-hexane to elute nonpolar hydrocarbons.

    • Elute the dolichol fraction with a solvent of intermediate polarity, such as 5-10% diethyl ether in n-hexane.

    • Collect the fractions and monitor for the presence of dolichols using an appropriate analytical method (e.g., TLC or HPLC).

  • Quantification:

    • Quantify the C95-Dolichol content in the purified fraction using reverse-phase HPLC with UV detection (210 nm).[1]

Extraction_Workflow Start Start: Mammalian Tissue Homogenization 1. Homogenization (Chloroform:Methanol) Start->Homogenization Saponification 2. Saponification (KOH in Ethanol, 80°C) Homogenization->Saponification Extraction 3. Liquid-Liquid Extraction (n-Hexane) Saponification->Extraction Washing 4. Washing (Ethanol:Water) Extraction->Washing Drying 5. Drying & Concentration (Na2SO4, N2 stream) Washing->Drying Purification 6. Purification (Silica Gel Chromatography) Drying->Purification Analysis 7. Quantification (HPLC-UV) Purification->Analysis End End: Purified C95-Dolichol Analysis->End Mevalonate_Pathway AcetylCoA Acetyl-CoA HMGCoA HMG-CoA AcetylCoA->HMGCoA Mevalonate Mevalonate HMGCoA->Mevalonate HMG-CoA Reductase (Statin target) IPP Isopentenyl Pyrophosphate (IPP) Mevalonate->IPP FPP Farnesyl Pyrophosphate (FPP) IPP->FPP Squalene Squalene FPP->Squalene PolyprenolPP Polyprenyl Pyrophosphate FPP->PolyprenolPP cis-Prenyltransferase Cholesterol Cholesterol Squalene->Cholesterol DolicholP Dolichol Phosphate (B84403) PolyprenolPP->DolicholP Polyprenol Reductase Dolichol Dolichol DolicholP->Dolichol

References

Optimization

Overcoming matrix effects in C95-Dolichol quantification

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the quantification of C95-Dolichol. Tro...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the quantification of C95-Dolichol.

Troubleshooting Guide

This guide addresses specific issues that may arise during the quantification of C95-Dolichol, particularly concerning matrix effects in liquid chromatography-mass spectrometry (LC-MS) analysis.

IssueQuestionPossible Cause(s)Suggested Solution(s)
Low Signal Intensity Why is the signal for my C95-Dolichol analyte unexpectedly low?Ion Suppression: Co-eluting matrix components can suppress the ionization of C95-Dolichol in the mass spectrometer source.[1][2][3] This is a common form of matrix effect.1. Sample Dilution: Dilute the sample extract to reduce the concentration of interfering matrix components.[1] 2. Optimize Chromatography: Adjust the LC gradient to better separate C95-Dolichol from matrix interferences.[1] 3. Improve Sample Cleanup: Implement a more rigorous sample preparation method, such as solid-phase extraction (SPE), to remove interfering substances.
Poor Reproducibility Why are the results for my C95-Dolichol quantification inconsistent across replicates?Variable Matrix Effects: The composition and concentration of matrix components can vary between samples, leading to inconsistent ion suppression or enhancement. Inconsistent Sample Preparation: Variability in the extraction and sample handling process can introduce errors.1. Use a Stable Isotope-Labeled Internal Standard (SIL-IS): An SIL-IS for C95-Dolichol is the most effective way to compensate for variable matrix effects as it co-elutes and experiences the same ionization effects as the analyte. 2. Matrix-Matched Calibrants: Prepare calibration standards in a blank matrix extract that is similar to the study samples to compensate for consistent matrix effects. 3. Standardize Sample Preparation: Ensure consistent execution of the sample preparation protocol for all samples.
Unexpected Peaks or Interferences I am observing interfering peaks at or near the retention time of C95-Dolichol. What could be the cause?Co-eluting Matrix Components: Endogenous lipids, proteins, or salts from the biological matrix can have similar chromatographic behavior to C95-Dolichol. Contamination: Contaminants from solvents, collection tubes, or other lab equipment can introduce interfering signals.1. Optimize Chromatographic Selectivity: Experiment with different column chemistries (e.g., C18, C30) or mobile phase compositions to improve the separation of C95-Dolichol from interferences. 2. Implement Differential Ion Mobility: If available, use high-field asymmetric waveform ion mobility spectrometry (FAIMS) or differential mobility spectrometry (DMS) to separate ions based on their shape and size before they enter the mass spectrometer. 3. Thoroughly Clean the LC-MS System: Flush the system with appropriate solvents to remove any accumulated contaminants.
Non-linear Calibration Curve Why is my calibration curve for C95-Dolichol not linear?Matrix Effects at Different Concentrations: The extent of ion suppression or enhancement can vary with the analyte concentration. Detector Saturation: At high concentrations, the mass spectrometer detector may become saturated.1. Assess Matrix Effects Across the Calibration Range: Evaluate matrix effects at low, medium, and high concentrations to understand their impact on linearity. 2. Adjust Calibration Range: Narrow the calibration range to the linear portion of the curve. 3. Use a Different Calibration Model: If the non-linearity is predictable, a quadratic or other non-linear regression model may be appropriate.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact C95-Dolichol quantification?

A1: In liquid chromatography-mass spectrometry (LC-MS), matrix effects are the alteration of an analyte's ionization efficiency due to the presence of co-eluting, undetected components from the sample matrix. This can lead to either suppression or enhancement of the C95-Dolichol signal, compromising the accuracy, precision, and sensitivity of the quantitative analysis. In lipidomics, phospholipids (B1166683) are a major contributor to matrix effects, especially in electrospray ionization (ESI).

Q2: How can I determine if my C95-Dolichol analysis is affected by matrix effects?

A2: Two primary methods can be used to assess matrix effects:

  • Post-Extraction Spike Method: This is a quantitative approach where you compare the signal response of C95-Dolichol in a neat solvent to the response of the same amount of C95-Dolichol spiked into a blank matrix sample after extraction. The percentage difference in the signal indicates the extent of the matrix effect.

  • Post-Column Infusion Method: This is a qualitative method used to identify at what points in the chromatogram matrix effects are occurring. A constant flow of a C95-Dolichol standard is infused into the mass spectrometer after the analytical column. A blank, extracted sample is then injected. Any dip or rise in the baseline signal of the infused analyte indicates ion suppression or enhancement, respectively, at that retention time.

Q3: What are the most effective strategies for overcoming matrix effects in C95-Dolichol quantification?

A3: A multi-pronged approach is often the most effective:

  • Stable Isotope Dilution (SID): The use of a stable isotope-labeled internal standard (SIL-IS) is considered the gold standard for correcting matrix effects. The SIL-IS is chemically identical to C95-Dolichol but has a different mass, allowing it to be distinguished by the mass spectrometer. Since it co-elutes with the analyte, it experiences the same matrix effects, and the ratio of the analyte to the SIL-IS provides an accurate measure of the analyte's concentration.

  • Effective Sample Preparation: The goal is to remove as many interfering matrix components as possible while efficiently extracting C95-Dolichol. Techniques like liquid-liquid extraction (LLE) followed by solid-phase extraction (SPE) can be very effective.

  • Optimized Chromatography: Developing a robust chromatographic method that separates C95-Dolichol from the majority of matrix components is crucial. This may involve adjusting the mobile phase gradient, changing the column chemistry, or using a longer column.

Q4: Is derivatization necessary for C95-Dolichol analysis by LC-MS?

A4: While not strictly necessary, derivatization can improve the chromatographic and mass spectrometric properties of dolichols. For instance, methylation of the phosphate (B84403) group in dolichyl phosphates has been shown to improve peak shape and ionization efficiency in reverse-phase LC-MS. For C95-Dolichol, which has a terminal alcohol, derivatization to a more readily ionizable species could be beneficial, though this would need to be optimized.

Experimental Protocols

Protocol 1: Evaluation of Matrix Effect using Post-Extraction Spiking

This protocol describes how to quantitatively assess the matrix effect for C95-Dolichol.

Materials:

  • Blank biological matrix (e.g., plasma, tissue homogenate) free of C95-Dolichol.

  • C95-Dolichol standard solution of known concentration.

  • Solvents for extraction and LC-MS analysis.

Procedure:

  • Prepare three sets of samples:

    • Set A (Neat Standard): Spike the C95-Dolichol standard solution into the initial mobile phase or reconstitution solvent at a known concentration.

    • Set B (Blank Matrix Extract): Process the blank matrix through your entire sample preparation workflow (e.g., liquid-liquid extraction, solid-phase extraction).

    • Set C (Post-Spiked Matrix Extract): Process the blank matrix as in Set B. After the final evaporation step, spike the C95-Dolichol standard into the reconstituted blank matrix extract at the same concentration as in Set A.

  • Analyze by LC-MS: Inject all three sets of samples into the LC-MS system and record the peak area for C95-Dolichol.

  • Calculate the Matrix Effect:

    • Matrix Effect (%) = (Peak Area in Set C / Peak Area in Set A) * 100

Data Interpretation:

Matrix Effect (%)Interpretation
100%No matrix effect
< 100%Ion Suppression
> 100%Ion Enhancement
Protocol 2: Sample Preparation for C95-Dolichol Quantification using Alkaline Hydrolysis and Liquid-Liquid Extraction

This protocol is adapted from methods for dolichyl phosphate analysis and is suitable for extracting C95-Dolichol from biological matrices.

Materials:

  • Biological sample (e.g., ~1x10^6 cells, tissue homogenate).

  • Internal Standard (if available, a stable isotope-labeled C95-Dolichol is ideal).

  • Methanol (MeOH)

  • Dichloromethane (CH2Cl2)

  • 15 M Potassium Hydroxide (KOH)

  • Water (H2O)

Procedure:

  • To the sample pellet in a glass tube, add the internal standard.

  • Add 1 mL of MeOH and 1 mL of H2O.

  • Add 0.5 mL of 15 M KOH to hydrolyze phosphate esters. Incubate for 60 minutes at 85°C.

  • Induce phase partitioning by adding 1 mL of MeOH and 4 mL of CH2Cl2.

  • Further hydrolyze for 60 minutes at 40°C.

  • Centrifuge to separate the phases.

  • Collect the lower organic phase (CH2Cl2).

  • Wash the lower phase four times with 2.7 mL of a dichloromethane/methanol/water mixture (3:48:47, v/v/v).

  • Evaporate the final organic phase to dryness under a stream of nitrogen.

  • Reconstitute the dried extract in a suitable solvent for LC-MS analysis (e.g., methanol).

Visualizations

experimental_workflow Experimental Workflow for C95-Dolichol Quantification cluster_prep Sample Preparation cluster_analysis LC-MS Analysis sample Biological Sample add_is Add Internal Standard sample->add_is hydrolysis Alkaline Hydrolysis add_is->hydrolysis lle Liquid-Liquid Extraction hydrolysis->lle evaporation Evaporation lle->evaporation reconstitution Reconstitution evaporation->reconstitution lcms LC-MS/MS Analysis reconstitution->lcms data_processing Data Processing lcms->data_processing quantification Quantification data_processing->quantification result result quantification->result Final Concentration

Caption: Workflow for C95-Dolichol quantification.

matrix_effect_logic Troubleshooting Logic for Matrix Effects start Inaccurate Quantification check_me Assess Matrix Effect (Post-Extraction Spike) start->check_me no_me No Significant Matrix Effect (<15% variation) check_me->no_me No me_present Matrix Effect Present check_me->me_present Yes strategy Implement Mitigation Strategy me_present->strategy sil_is Use Stable Isotope-Labeled Internal Standard strategy->sil_is Option 1 sample_cleanup Improve Sample Cleanup (e.g., SPE) strategy->sample_cleanup Option 2 chrom_opt Optimize Chromatography strategy->chrom_opt Option 3 reassess Re-assess Matrix Effect sil_is->reassess sample_cleanup->reassess chrom_opt->reassess reassess->strategy Not Resolved acceptable Acceptable Result reassess->acceptable Resolved

Caption: Decision tree for addressing matrix effects.

References

Troubleshooting

Addressing the poor solubility of C95-Dolichol in aqueous buffers

Technical Support Center: C95-Dolichol This guide provides troubleshooting and practical advice for researchers, scientists, and drug development professionals working with C95-Dolichol, focusing on its characteristicall...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: December 2025

Technical Support Center: C95-Dolichol

This guide provides troubleshooting and practical advice for researchers, scientists, and drug development professionals working with C95-Dolichol, focusing on its characteristically poor solubility in aqueous buffers.

Frequently Asked Questions (FAQs)

Q1: What is C95-Dolichol and why is it so difficult to dissolve in aqueous buffers?

C95-Dolichol is a long-chain polyisoprenoid, specifically with 19 isoprene (B109036) units.[1][2] Its chemical structure (C95H156O) is dominated by a very long, unsaturated hydrocarbon tail, making it extremely hydrophobic (water-repelling).[1] This inherent hydrophobicity causes it to self-associate and aggregate in aqueous environments to minimize contact with water, leading to poor solubility and the appearance of cloudiness or precipitation.

Q2: My C95-Dolichol solution is cloudy immediately after preparation. What went wrong?

Immediate cloudiness or visible precipitation indicates that the C95-Dolichol has not been properly solubilized and has aggregated. This typically occurs when the concentration of the solubilizing agent (like a detergent) is insufficient or the mixing procedure was not adequate to break down the lipid aggregates and form stable micelles.[3] The high concentration of the lipid itself can also increase the likelihood of aggregation.[4]

Q3: What are the recommended general approaches for solubilizing C95-Dolichol?

Due to its hydrophobic nature, C95-Dolichol requires a vehicle to disperse it in aqueous solutions. The most common methods include:

  • Detergent Dispersion: Using detergents to form micelles that encapsulate the C95-Dolichol. This is the most widely used method for biochemical assays.

  • Organic Solvent Dispersion: Initially dissolving the lipid in a water-miscible organic solvent (like ethanol) before slowly adding it to the aqueous buffer. This method is often used for creating liposomes.

  • Co-solvents: Using agents like glycerol (B35011) can sometimes improve stability, although this is more common for proteins.

Q4: Can I use sonication or extrusion to improve solubility?

Sonication and extrusion are mechanical dispersion methods primarily used to create and size liposomes (lipid vesicles) from a hydrated lipid film. While they can break down large aggregates into smaller particles, they do not truly "solubilize" the C95-Dolichol at a molecular level in the absence of a carrier like a detergent. These methods are essential steps in liposome (B1194612) preparation protocols after initial hydration.

Q5: My solution looks fine initially but becomes cloudy over time. What is happening?

This is a sign of long-term instability. Potential causes include:

  • Sub-optimal Detergent Concentration: The detergent concentration may be too close to its Critical Micelle Concentration (CMC), and slight temperature changes or interactions can cause the micelles to break down.

  • Buffer Incompatibility: The pH or ionic strength of your buffer may be destabilizing the lipid-detergent micelles.

  • Lipid Degradation: Over time, lipids can hydrolyze, leading to degradation products that alter membrane properties and induce aggregation. Storing solutions at 4°C can slow this process.

Troubleshooting Guide

Problem Potential Cause Recommended Solution
Visible Precipitate or Cloudiness Insufficient detergent concentration. C95-Dolichol is aggregating.Increase detergent concentration well above its CMC. Ensure thorough mixing and vortexing. Consider a different detergent with a lower CMC. (See Table 1).
Solution is a Milky Emulsion The organic solvent was not fully removed before hydration.When preparing from a lipid film, ensure the film is completely dry under high vacuum for at least 1-2 hours to remove all traces of the organic solvent (e.g., chloroform (B151607)/methanol).
Inconsistent Assay Results C95-Dolichol concentration is not uniform due to micro-aggregates.Prepare a fresh stock solution using the recommended protocol. Briefly sonicate the final solution before use. Include a low concentration of a non-denaturing detergent in your assay buffer.
Phase Separation (Oily Layer) Gross insolubility. The amount of C95-Dolichol exceeds the capacity of the buffer/detergent system.Reduce the target concentration of C95-Dolichol. Increase the detergent-to-lipid molar ratio significantly.
Difficulty Incorporating into Liposomes The processing temperature is below the lipid phase transition temperature (Tm).Ensure all hydration and extrusion steps are performed at a temperature well above the Tm of the primary phospholipid used in the liposome formulation.

Data Presentation: Detergent Selection

Choosing the right detergent is critical for solubilizing C95-Dolichol. The goal is to use a detergent at a concentration well above its Critical Micelle Concentration (CMC) to ensure the formation of stable micelles that can encapsulate the hydrophobic molecule.

Table 1: Properties of Common Non-ionic Detergents for Lipid Solubilization

Detergent Abbreviation Typical CMC (mM) Aggregation Number Notes
n-Dodecyl-β-D-maltosideDDM0.1 - 0.2~100Excellent for solubilizing and stabilizing membrane proteins; gentle.
Triton X-1000.2 - 0.9~140Common, effective, but can interfere with UV spectroscopy.
CHAPS4 - 8~10Zwitterionic; useful for preserving protein interactions. High CMC means more detergent is needed.
n-Octyl-β-D-GlucopyranosideOG20 - 25~27High CMC, easily removed by dialysis, good for reconstitution studies.

Note: CMC values can vary with buffer conditions (ionic strength, pH, temperature).

Experimental Protocols

Protocol 1: Preparation of a Detergent-Solubilized C95-Dolichol Stock Solution

This protocol describes the preparation of a 1 mM stock solution of C95-Dolichol solubilized in DDM.

Materials:

  • C95-Dolichol (MW: ~1314 g/mol )

  • n-Dodecyl-β-D-maltoside (DDM)

  • Chloroform

  • Nitrogen gas source

  • High vacuum pump

  • Aqueous Buffer (e.g., 50 mM Tris, 150 mM NaCl, pH 7.5)

  • Glass test tube or round-bottom flask

  • Vortex mixer

Methodology:

  • Aliquot C95-Dolichol: In a glass tube, add the desired amount of C95-Dolichol dissolved in chloroform. For 1 mL of a 1 mM final stock, this would be ~1.31 mg.

  • Create Lipid Film: Evaporate the chloroform under a gentle stream of nitrogen gas while rotating the tube to create a thin, even film on the bottom and lower walls.

  • Remove Residual Solvent: Place the tube under a high vacuum for at least 1 hour to remove all traces of chloroform. This step is critical to prevent the formation of an emulsion.

  • Prepare Detergent Buffer: Prepare the aqueous buffer containing DDM at a concentration well above its CMC. A concentration of 10 mM DDM is recommended.

  • Hydration and Solubilization: Add the DDM-containing buffer to the dried C95-Dolichol film.

  • Vortex Vigorously: Immediately cap the tube and vortex vigorously for 5-10 minutes. The solution should become clear. Heating gently (e.g., to 37°C) can sometimes aid solubilization.

  • Inspect and Store: Visually inspect the solution for any cloudiness. A clear solution indicates successful micellar solubilization. Store the stock solution at 4°C for short-term use or in aliquots at -20°C for long-term storage.

Visualizations

Workflow for Solubilizing C95-Dolichol

G cluster_prep Preparation cluster_sol Solubilization cluster_final Result A 1. Aliquot C95-Dolichol in Chloroform B 2. Create Thin Film (Nitrogen Evaporation) A->B C 3. Dry Under Vacuum (Remove Residual Solvent) B->C D 4. Add Aqueous Buffer with Detergent (>CMC) C->D E 5. Vortex Vigorously D->E F Clear, Solubilized Stock Solution E->F Success G Cloudy / Precipitate (Troubleshoot) E->G Failure

Caption: A step-by-step workflow for the successful solubilization of C95-Dolichol using the detergent-film method.

Mechanism of Detergent Solubilization

G cluster_initial cluster_process cluster_final C95 C95-Dolichol Aggregate Detergent Detergent Monomers (>CMC) Water Aqueous Buffer Micelle < <TABLEBORDER='0'CELLBORDER='1'CELLSPACING='0'BGCOLOR='#F1F3F4'><TR><TDBGCOLOR='#FBBC05'><FONTCOLOR='#202124'>Solubilized C95-DolicholFONT>TD>TR><TR><TD>Detergent MicelleTD>TR><TR><TD>Encapsulated C95-DolicholTD>TR>TABLE> > Detergent->Micelle Self-Assembly & Encapsulation

Caption: Conceptual diagram showing detergent monomers forming a micelle to solubilize a hydrophobic C95-Dolichol aggregate.

Factors Affecting C95-Dolichol Solubility

G cluster_factors Key Factors Solubility C95-Dolichol Solubility Detergent Detergent Choice (& Type, Conc.) Detergent->Solubility Buffer Buffer Conditions (pH, Ionic Strength) Buffer->Solubility Temp Temperature Temp->Solubility Conc C95-Dolichol Concentration Conc->Solubility High conc. decreases solubility

Caption: Logical relationship diagram illustrating the primary experimental factors that influence C95-Dolichol solubility.

References

Optimization

Common pitfalls in the handling and storage of C95-Dolichol standards

This guide provides researchers, scientists, and drug development professionals with essential information for the proper handling, storage, and use of C95-Dolichol standards to ensure experimental accuracy and reproduci...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: December 2025

This guide provides researchers, scientists, and drug development professionals with essential information for the proper handling, storage, and use of C95-Dolichol standards to ensure experimental accuracy and reproducibility.

Frequently Asked Questions (FAQs)

Q1: What is C95-Dolichol and why is it important?

A1: C95-Dolichol is a long-chain polyisoprenoid alcohol, consisting of 19 isoprene (B109036) units with a saturated alpha-isoprene unit. Dolichols, in their phosphorylated form (Dolichol Phosphate), are essential lipid carriers for the assembly of oligosaccharide chains used in N-linked glycosylation of proteins within the endoplasmic reticulum.[1][2] Accurate quantification and study of specific dolichols like C95 are crucial for research into congenital disorders of glycosylation (CDG), neurodegenerative diseases, and aging.[1][2]

Q2: How should I store my C95-Dolichol standard upon receipt?

A2: C95-Dolichol is an unsaturated lipid and is susceptible to oxidation.[3] For long-term stability, it should be stored dissolved in a suitable organic solvent (e.g., chloroform/methanol) in a glass vial with a Teflon-lined cap at -20°C or colder.[3] The vial's headspace should be purged with an inert gas like argon or nitrogen to prevent oxidation.[3]

Q3: Can I store the C95-Dolichol standard as a dry powder?

A3: No. Storing unsaturated lipids like dolichol as a powder is not recommended. They are often hygroscopic (absorb moisture from the air) and the increased surface area makes them highly susceptible to oxidation, which can lead to degradation and inaccurate standard concentrations.[3]

Q4: What is the recommended procedure for preparing a stock solution?

A4: To prepare a stock solution, allow the vial containing the C95-Dolichol standard to equilibrate to room temperature before opening; this prevents condensation of atmospheric moisture.[4] Use glass, stainless steel, or Teflon labware for all transfers.[3] Do not use plastic pipette tips or containers for organic solutions, as plasticizers can leach into the solution and interfere with analysis.[3] Dissolve the standard in a high-purity organic solvent, such as a chloroform/methanol (B129727) mixture, to a known concentration.

Q5: How many times can I freeze and thaw my stock solution?

A5: Repeated freeze-thaw cycles should be avoided as they can degrade the standard.[4] It is best practice to prepare single-use aliquots from the main stock solution. Store these smaller aliquots under the same recommended conditions (-20°C or colder, under inert gas).

Troubleshooting Guide

This section addresses common problems encountered during the analysis of C95-Dolichol standards, particularly in chromatographic applications like HPLC and LC-MS.

Problem: My chromatographic peak for C95-Dolichol is broad or tailing.

Potential Cause Solution
Column Contamination Strongly retained sample components may accumulate at the column inlet. Use a guard column and replace it regularly.[5] Flush the analytical column with a strong solvent to remove contaminants.[6]
Inappropriate Mobile Phase The mobile phase composition may not be optimal. Ensure components are miscible and properly degassed.[7] For dolichols, reverse-phase chromatography is common; ensure the organic solvent (e.g., isopropanol/acetonitrile) percentage is appropriate for elution.[8]
Secondary Interactions Residual silanols on silica-based columns can interact with the hydroxyl group of dolichol, causing tailing. Consider using a mobile phase with a pH between 2 and 8 or adding a competitive base to the mobile phase.[9][10]
Low Column Temperature Inconsistent or low temperatures can affect peak shape. Use a column oven to maintain a stable and elevated temperature (e.g., 55°C) to improve peak symmetry.[5][8]

Problem: I am seeing multiple or unexpected peaks in my chromatogram.

Potential Cause Solution
Standard Degradation/Oxidation The standard may have oxidized due to improper storage or handling, creating byproducts. Always store under inert gas and avoid exposure to air and light.[3] Prepare fresh dilutions from a properly stored stock.
Contamination Contamination can come from solvents, plasticware, or sample carryover. Use high-purity (HPLC or MS-grade) solvents.[8] Never use plastic containers or tips with organic solvents.[3] Flush the injector and system between runs to prevent carryover.[6]
Isomeric Forms Dolichols are part of a family of homologues differing in isoprene units.[11] Ensure your standard is pure C95 and not a mixture. Check the certificate of analysis.

Problem: The retention time for my C95-Dolichol standard is inconsistent.

Potential Cause Solution
Pump or System Leak Leaks in the HPLC system will cause flow rate fluctuations, leading to shifting retention times. Check all fittings for leaks, especially around the pump and injector.[7][9]
Inconsistent Mobile Phase Composition If using a gradient, ensure the pump is mixing solvents accurately. Manually prepare a premixed mobile phase to test if the gradient proportioning valve is the issue.[5] Ensure solvents are properly degassed.
Temperature Fluctuations Changes in ambient temperature can affect retention time, especially if a column oven is not used. A 1°C change can alter retention times by 1-2%.[5] Use a column thermostat for stable results.
Column Equilibration The column may not be fully equilibrated with the mobile phase before injection. Ensure the column is flushed with at least 10-15 column volumes of the mobile phase before starting a run.[9]

Quantitative Data Summary

Storage Format Temperature Atmosphere Container Estimated Stability
Dry Powder -20°CInert Gas (Argon/Nitrogen)Glass, Teflon-lined capNot Recommended [3]
In Organic Solvent -20°C or colder Inert Gas (Argon/Nitrogen) Glass, Teflon-lined cap Recommended (Months to Years) [3]
Aliquoted Solution -20°C or colderInert Gas (Argon/Nitrogen)Glass, Teflon-lined capRecommended for daily use to avoid freeze-thaw cycles[4]

Experimental Protocols

Protocol: Preparation of C95-Dolichol Standard Curve for HPLC Analysis

This protocol outlines the steps to prepare a set of calibration standards from a stock solution.

  • Stock Solution Preparation:

    • Allow the vial of C95-Dolichol (e.g., 1 mg) to warm to room temperature.

    • Using a glass syringe, dissolve the standard in 1.0 mL of a 2:1 chloroform/methanol (v/v) solution to create a 1 mg/mL stock.

    • Vortex gently until fully dissolved.

    • Transfer the stock solution to a glass vial with a Teflon-lined cap, purge with argon, and store at -20°C.

  • Serial Dilutions:

    • Prepare an intermediate stock by diluting the 1 mg/mL primary stock. For example, transfer 100 µL of the stock into 900 µL of methanol to create a 100 µg/mL intermediate stock.

    • Perform serial dilutions from the intermediate stock using your mobile phase as the diluent. Use glass vials and syringes for all transfers.

    • A typical calibration curve might include concentrations of 10 µg/mL, 5 µg/mL, 2.5 µg/mL, 1 µg/mL, and 0.5 µg/mL.

  • HPLC Analysis:

    • Equilibrate the HPLC system and column (e.g., a C18 reverse-phase column) with the mobile phase. A gradient of acetonitrile/isopropanol is often used for dolichol separation.[8]

    • Inject the prepared standards, starting with the lowest concentration.

    • Integrate the peak area for C95-Dolichol at each concentration.

    • Plot the peak area versus concentration and perform a linear regression to generate the standard curve.

Visual Guides

G cluster_storage Initial Receipt & Storage cluster_working Preparation for Experiment Receive Receive Standard (Lyophilized or in Solvent) Equilibrate Equilibrate Vial to Room Temperature Receive->Equilibrate Critical Step: Prevents Condensation PrepareStock Prepare Stock Solution (e.g., 1 mg/mL in Chloroform/Methanol) Equilibrate->PrepareStock Use Glassware Only StoreStock Store Stock at -20°C under Inert Gas PrepareStock->StoreStock Aliquot Prepare Single-Use Aliquots from Stock Solution StoreStock->Aliquot Best Practice StoreAliquot Store Aliquots at -20°C Aliquot->StoreAliquot Avoids Freeze-Thaw Cycles Dilute Create Working Dilutions in Mobile Phase StoreAliquot->Dilute Analyze Inject into LC-MS/HPLC Dilute->Analyze

Caption: Workflow for handling C95-Dolichol standards.

G Start Inconsistent Retention Time Observed in HPLC Run CheckPressure Is System Pressure Stable? Start->CheckPressure CheckTemp Is Column Temperature Controlled and Stable? CheckPressure->CheckTemp Yes Leak No: Check for System Leaks (Pump, Fittings, Seals) CheckPressure->Leak No CheckMobilePhase Is Mobile Phase Freshly Prepared and Degassed? CheckTemp->CheckMobilePhase Yes FixTemp No: Use Column Oven and Allow to Stabilize CheckTemp->FixTemp No CheckEquilibration Was Column Adequately Equilibrated? CheckMobilePhase->CheckEquilibration Yes FixMobilePhase No: Prepare Fresh Mobile Phase and Degas Thoroughly CheckMobilePhase->FixMobilePhase No FixEquilibration No: Flush Column with 10-15 Volumes of Mobile Phase CheckEquilibration->FixEquilibration No End Problem Resolved CheckEquilibration->End Yes Leak->Start Re-run after fixing FixTemp->Start Re-run after fixing FixMobilePhase->Start Re-run after fixing FixEquilibration->Start Re-run after fixing

Caption: Troubleshooting inconsistent HPLC retention times.

References

Troubleshooting

Technical Support Center: Optimization of Enzymatic Assays Involving C95-Dolichol Phosphate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the successful optimization of enzyma...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the successful optimization of enzymatic assays involving C95-Dolichol phosphate (B84403).

Frequently Asked Questions (FAQs)

1. What is the role of C95-Dolichol phosphate in enzymatic assays?

C95-Dolichol phosphate (C95-Dol-P) is a long-chain polyisoprenoid lipid that serves as a crucial lipid carrier for sugar moieties in various glycosylation pathways within the endoplasmic reticulum (ER). In enzymatic assays, it primarily functions as a substrate for glycosyltransferases, most notably Dolichol Phosphate Mannose Synthase (DPMS). DPMS catalyzes the transfer of a mannose residue from GDP-mannose to Dol-P, forming Dolichol-P-Mannose (Dol-P-Man).[1][2] This product is an essential mannosyl donor for N-linked glycosylation, O- and C-mannosylation, and the biosynthesis of glycosylphosphatidylinositol (GPI) anchors.[1][2]

2. Which enzyme is most commonly assayed using C95-Dolichol phosphate?

The most common enzyme assayed using C95-Dolichol phosphate is Dolichol Phosphate Mannose Synthase (DPMS, EC 2.4.1.83).[1] This enzyme is central to several glycosylation pathways, and its activity is a critical indicator of the cell's capacity for proper protein glycosylation.

3. What are the typical substrates and products in a DPMS assay?

In a typical DPMS assay, the substrates are:

  • C95-Dolichol phosphate (Dol-P): The lipid acceptor substrate.

  • Guanosine diphosphate (B83284) mannose (GDP-Man): The mannose donor. Often, a radiolabeled version (e.g., GDP-[14C]mannose or GDP-[3H]mannose) is used for detection.

The products of the reaction are:

  • C95-Dolichol-P-Mannose (Dol-P-Man): The glycosylated lipid product.

  • Guanosine diphosphate (GDP): The nucleotide byproduct.

4. Why are detergents like Triton X-100 or Nonidet P-40 necessary in these assays?

Detergents are essential for several reasons. C95-Dolichol phosphate is a highly hydrophobic molecule. Detergents are required to solubilize Dol-P in the aqueous assay buffer, creating mixed micelles that make the substrate accessible to the enzyme. Non-ionic detergents like Triton X-100 or Nonidet P-40 are commonly used as they are generally less denaturing to enzymes than ionic detergents. However, the concentration of the detergent is critical, as high concentrations can lead to enzyme inactivation.

5. What are the key parameters to optimize in a DPMS assay?

Key parameters for optimization include:

  • pH: The optimal pH for DPMS activity is typically around 7.4.

  • Temperature: Assays are often performed at 30°C or 37°C. It's important to note that the enzyme can be unstable at higher temperatures in the presence of detergents.

  • Divalent Cations: DPMS activity is dependent on divalent cations like Mg2+ or Mn2+. The optimal concentration of these cations should be determined empirically.

  • Substrate Concentrations: The concentrations of both C95-Dol-P and GDP-Man should be optimized. For kinetic studies, it's necessary to vary the concentration of one substrate while keeping the other saturated.

  • Detergent Concentration: The concentration of the detergent needs to be carefully optimized to ensure substrate solubility without inhibiting the enzyme.

  • Enzyme Concentration and Incubation Time: The reaction should be linear with respect to both enzyme concentration and time.

Troubleshooting Guide

Problem Possible Cause(s) Recommended Solution(s)
Low or No Enzyme Activity Poor solubility of C95-Dolichol phosphate. - Ensure adequate mixing and sonication when preparing the Dol-P/detergent solution. - Optimize the detergent concentration. Try a range of concentrations around the critical micelle concentration (CMC). - Consider using a different non-ionic detergent.
Enzyme instability or inactivation. - Perform all steps on ice and use pre-chilled buffers. - Check the storage conditions of the enzyme preparation. - Reduce the assay temperature (e.g., from 37°C to 30°C). - Ensure the detergent concentration is not too high.
Sub-optimal assay conditions. - Verify the pH of the assay buffer. - Titrate the concentration of divalent cations (Mg2+ or Mn2+). - Ensure fresh, high-quality substrates (C95-Dol-P and GDP-Man).
Presence of inhibitors in the enzyme preparation. - If using a crude lysate, consider further purification of the enzyme. - Be aware that certain detergents can act as inhibitors.
High Background Signal Non-enzymatic degradation of the substrate. - Run a control reaction without the enzyme to assess the level of non-enzymatic product formation.
Contamination of reagents. - Use fresh, high-purity reagents. - Filter-sterilize buffers.
Inconsistent or Irreproducible Results Pipetting errors, especially with viscous detergent solutions. - Use positive displacement pipettes for viscous solutions. - Ensure thorough mixing of all reaction components.
Incomplete solubilization of C95-Dol-P. - Prepare fresh C95-Dol-P/detergent solutions for each experiment. - Visually inspect for any precipitate before adding to the assay.
Variability in enzyme preparation activity. - Prepare a large batch of enzyme, aliquot, and store at -80°C to ensure consistency between experiments.

Quantitative Data Summary

Parameter Value Organism/Source Reference
Km for GDP-Mannose ~240 nMHuman
Km for GDP-Mannose ~690 nMRat Liver
Optimal pH 7.4Saccharomyces cerevisiae
Optimal Temperature 30°C - 37°CVarious
Divalent Cation Requirement Mg2+ or Mn2+Various

Experimental Protocols

Protocol 1: Dolichol Phosphate Mannose Synthase (DPMS) Activity Assay

This protocol is a general guideline for measuring DPMS activity using radiolabeled GDP-Mannose.

Materials:

  • Enzyme source (e.g., microsomal fraction or purified DPMS)

  • C95-Dolichol phosphate (Dol-P)

  • GDP-[14C]Mannose

  • Assay Buffer: 50 mM Tris-HCl, pH 7.4, 10 mM MgCl2

  • Detergent: 0.1% (w/v) Nonidet P-40 (NP-40) or Triton X-100

  • Stop Solution: Chloroform/Methanol (2:1, v/v)

  • Scintillation fluid and vials

Procedure:

  • Preparation of Substrate-Detergent Micelles:

    • Dry down the required amount of C95-Dol-P from an organic solvent under a stream of nitrogen.

    • Resuspend the lipid film in the assay buffer containing the detergent.

    • Vortex and sonicate briefly to ensure complete solubilization and formation of mixed micelles.

  • Enzyme Reaction:

    • In a microcentrifuge tube, combine the following on ice:

      • Assay Buffer

      • C95-Dol-P/detergent solution (final concentration to be optimized, e.g., 5-10 µM)

      • GDP-[14C]Mannose (final concentration to be optimized, e.g., 10-20 µM)

    • Pre-incubate the mixture at the desired temperature (e.g., 30°C) for 5 minutes.

    • Initiate the reaction by adding the enzyme preparation.

    • Incubate at the chosen temperature for a predetermined time (e.g., 15-30 minutes), ensuring the reaction is in the linear range.

  • Termination and Extraction:

    • Stop the reaction by adding an excess of the chloroform/methanol stop solution.

    • Vortex vigorously to extract the lipids.

    • Centrifuge to separate the phases.

    • Carefully collect the lower organic phase, which contains the lipid-linked sugars.

  • Detection:

    • Transfer the organic phase to a scintillation vial.

    • Evaporate the solvent.

    • Add scintillation fluid and measure the radioactivity using a scintillation counter.

  • Controls:

    • No Enzyme Control: Replace the enzyme with an equal volume of buffer to determine the background signal.

    • No Dol-P Control: Omit C95-Dol-P to ensure the incorporation of the radiolabel is dependent on the lipid acceptor.

    • Time-Zero Control: Stop the reaction immediately after adding the enzyme to determine the starting background.

Visualizations

N_Linked_Glycosylation_Pathway cluster_Cytosol Cytosol cluster_ER Endoplasmic Reticulum Lumen cluster_ER_Membrane ER Membrane UDP_GlcNAc UDP-GlcNAc GDP_Man GDP-Man DPMS DPMS GDP_Man->DPMS Mannose Dol_P Dol-P Dol_P->DPMS Man5GlcNAc2_PP_Dol Man5GlcNAc2-PP-Dol Glc3Man9GlcNAc2_PP_Dol Glc3Man9GlcNAc2-PP-Dol Man5GlcNAc2_PP_Dol->Glc3Man9GlcNAc2_PP_Dol Elongation OST OST Glc3Man9GlcNAc2_PP_Dol->OST Glycan Donor Protein Nascent Polypeptide (Asn-X-Ser/Thr) Protein->OST Acceptor Glycoprotein Glycoprotein Dol_P_Man Dol-P-Man DPMS->Dol_P_Man Synthesis Flippase Flippase Flippase->Man5GlcNAc2_PP_Dol Mannosylation OST->Glycoprotein En bloc transfer Dol_P_Man->Flippase Flip

Caption: Role of DPMS in the N-Linked Glycosylation Pathway.

Enzymatic_Assay_Workflow A 1. Reagent Preparation - Prepare buffers - Solubilize C95-Dol-P with detergent B 2. Reaction Setup - Combine buffer, C95-Dol-P, and radiolabeled GDP-Man A->B C 3. Pre-incubation - Equilibrate reaction mixture to assay temperature (e.g., 30°C) B->C D 4. Initiate Reaction - Add enzyme preparation C->D E 5. Incubation - Allow reaction to proceed for a defined time (e.g., 15-30 min) D->E F 6. Stop Reaction - Add Chloroform/Methanol E->F G 7. Product Extraction - Phase separation and collection of the organic layer F->G H 8. Detection & Analysis - Scintillation counting - Calculate enzyme activity G->H

Caption: General workflow for a DPMS enzymatic assay.

References

Reference Data & Comparative Studies

Validation

Validating the In Vivo Function of C95-Dolichol: A Comparison Guide Using Knockout Models

For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of the in vivo function of C95-Dolichol (Dolichol-19) and the consequences of its depletion using knockout mouse...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vivo function of C95-Dolichol (Dolichol-19) and the consequences of its depletion using knockout mouse models of dehydrodolichyl diphosphate (B83284) synthase (Dhdds), a key enzyme in dolichol biosynthesis. The information presented is supported by experimental data from peer-reviewed studies and includes detailed methodologies for key experiments to facilitate reproducibility.

Introduction to C95-Dolichol

Dolichols are a family of long-chain polyisoprenoid alcohols essential for N-linked glycosylation, a critical post-translational modification of proteins. C95-Dolichol, also known as Dolichol-19 due to its 19 isoprene (B109036) units, is a predominant species in many vertebrates, including humans[1][2]. In its phosphorylated form, dolichol phosphate, it acts as a lipid carrier for the assembly of oligosaccharide chains that are subsequently transferred to nascent proteins in the endoplasmic reticulum[1][3]. Disruptions in dolichol biosynthesis can lead to various pathologies, including congenital disorders of glycosylation and retinitis pigmentosa[4].

In Vivo Validation Using Dhdds Knockout Models

To investigate the in vivo function of C95-Dolichol, researchers have developed knockout mouse models targeting the Dhdds gene. DHDDS forms a complex with NUS1 to constitute the cis-prenyltransferase that catalyzes a committed step in dolichol biosynthesis. Ablation of Dhdds provides a powerful tool to study the consequences of dolichol depletion.

Quantitative Analysis of Dolichol Levels

Studies utilizing liquid chromatography-mass spectrometry (LC-MS) have quantified the levels of different dolichol species in wild-type and Dhdds knockout mice. These analyses reveal a significant reduction in total dolichol content and an alteration in the distribution of dolichol chain lengths in knockout models.

Table 1: Comparison of Retinal Dolichol Levels in Wild-Type vs. Rod-Specific Dhdds Knockout Mice

Dolichol SpeciesWild-Type (Dhddsflx/flx iCre-)Rod-Specific Knockout (Dhddsflx/flx iCre+)Percentage ChangeReference
Total Dolichol Normalized to 100%~50%~50% reduction
Dolichol-18/Dolichol-19 Ratio No significant change reportedNo significant change reported-

Note: Data represents relative quantification.

Table 2: Dolichol Levels in Human Tissues (for context)

TissueDolichol Concentration (µg/g fresh weight)Reference
Various Tissues (Mouse/Rat) ~10 - 200
Various Tissues (Human) ~100 - 2000

These tables highlight the significant impact of Dhdds knockout on dolichol homeostasis. While total dolichol is markedly decreased in the retina of rod-specific knockout mice, the ratio of Dolichol-18 to Dolichol-19, another abundant species, did not show a significant change in this specific model. However, in other contexts, such as in patients with certain DHDDS mutations, an altered Dolichol-18/Dolichol-19 ratio is a key biomarker.

Impact on Protein Glycosylation

A primary function of C95-Dolichol is its role in N-linked glycosylation. Therefore, a logical consequence of its depletion would be impaired glycosylation of proteins. This is often assessed by analyzing the molecular weight of known glycoproteins via Western blot, where a decrease in molecular weight can indicate a loss of glycan chains.

Surprisingly, in the rod-specific Dhdds knockout mouse model, despite a significant reduction in retinal dolichol levels, widespread defects in protein N-glycosylation were not observed. This suggests the presence of compensatory mechanisms or that the residual dolichol levels are sufficient to maintain essential glycosylation in these specific cells.

Alternative Pathways and Compensatory Mechanisms

The observation that some knockout models do not exhibit severe glycosylation defects despite reduced dolichol levels points towards the existence of alternative biosynthetic pathways or compensatory mechanisms. It has been suggested that an alternative pathway for dolichol synthesis must exist in yeast, mouse, and human cells to account for the residual dolichol found in null mutants. One proposed, though not fully elucidated, alternative involves an oxidative pathway. Further research is needed to identify the specific enzymes and intermediates in this alternative route.

Experimental Protocols

Quantification of Dolichol by Liquid Chromatography-Mass Spectrometry (LC-MS)

This protocol provides a general framework for the extraction and analysis of dolichols from biological tissues.

a. Lipid Extraction:

  • Homogenize tissue samples in a suitable solvent, such as a chloroform (B151607)/methanol mixture.

  • Perform a liquid-liquid extraction to separate the lipid phase. A common method is the Folch extraction.

  • Dry the lipid extract under a stream of nitrogen.

b. Sample Preparation for LC-MS:

  • Resuspend the dried lipid extract in a suitable solvent for injection, for example, a mixture of chloroform and methanol.

  • For quantification of dolichyl phosphates, a methylation step using trimethylsilyl (B98337) diazomethane (B1218177) (TMSD) can be employed to improve ionization efficiency.

c. LC-MS Analysis:

  • Utilize a reverse-phase C18 column for separation of dolichol species.

  • Employ a gradient elution with a mobile phase consisting of solvents such as methanol, acetonitrile, and isopropanol (B130326) with ammonium (B1175870) acetate.

  • Detect dolichol species using a mass spectrometer in positive or negative ion mode. Multiple Reaction Monitoring (MRM) can be used for sensitive and specific quantification of known dolichol species.

Assessment of N-Linked Glycosylation by Western Blot

This protocol outlines the general steps to assess changes in protein glycosylation.

a. Protein Extraction:

  • Lyse cells or tissues in a lysis buffer containing protease inhibitors.

  • Determine protein concentration using a standard assay (e.g., BCA assay).

b. SDS-PAGE and Western Blotting:

  • Separate equal amounts of protein lysate on an SDS-polyacrylamide gel.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific to the glycoprotein (B1211001) of interest.

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Detect the protein bands using a chemiluminescent substrate.

c. Analysis of Glycosylation Status:

  • A downward shift in the molecular weight of the protein in the knockout sample compared to the wild-type indicates a potential loss of N-glycan chains.

  • To confirm that the shift is due to glycosylation, protein extracts can be treated with enzymes like PNGase F, which removes N-linked glycans, prior to Western blotting. A collapse of the wild-type band to the size of the knockout band after PNGase F treatment would confirm a glycosylation defect.

Visualizing the Pathways

To better understand the processes discussed, the following diagrams illustrate the dolichol biosynthesis pathway and the experimental workflow for validating C95-Dolichol function.

Dolichol_Biosynthesis_Pathway cluster_0 Mevalonate Pathway cluster_1 Dolichol Synthesis cluster_2 Alternative Pathway (Proposed) Acetyl-CoA Acetyl-CoA HMG-CoA HMG-CoA Acetyl-CoA->HMG-CoA Mevalonate Mevalonate HMG-CoA->Mevalonate Isopentenyl-PP Isopentenyl-PP Mevalonate->Isopentenyl-PP Farnesyl-PP Farnesyl-PP Isopentenyl-PP->Farnesyl-PP Polyprenyl-PP Polyprenyl-PP Farnesyl-PP->Polyprenyl-PP cis-Prenyltransferase (DHDDS/NUS1) Polyprenol Polyprenol Polyprenyl-PP->Polyprenol Phosphatase C95-Dolichol C95-Dolichol Polyprenol->C95-Dolichol Polyprenol Reductase ... ... Polyprenol->... C95-Dolichol-P C95-Dolichol-P C95-Dolichol->C95-Dolichol-P Dolichol Kinase N-linked Glycosylation N-linked Glycosylation C95-Dolichol-P->N-linked Glycosylation ...->C95-Dolichol

Figure 1: Simplified Dolichol Biosynthesis Pathway.

Experimental_Workflow cluster_0 Model System cluster_1 Analysis cluster_2 Outcome WT Wild-Type Mouse LCMS LC-MS Analysis of Dolichols WT->LCMS WB Western Blot for Glycosylation WT->WB KO Dhdds Knockout Mouse KO->LCMS KO->WB Dolichol_Levels Quantification of C95-Dolichol Levels LCMS->Dolichol_Levels Glycosylation_Status Assessment of Protein Glycosylation WB->Glycosylation_Status

Figure 2: Experimental Workflow for Knockout Model Validation.

Conclusion

The use of Dhdds knockout models has been instrumental in validating the in vivo function of C95-Dolichol. These models demonstrate a significant reduction in dolichol levels upon Dhdds ablation. While a clear impact on protein glycosylation is not always observed, suggesting the existence of robust compensatory mechanisms, these models remain invaluable for studying the physiological roles of dolichols beyond glycosylation and for investigating the pathological consequences of their depletion. Further research into the alternative dolichol biosynthesis pathway will provide a more complete picture of dolichol homeostasis and its role in health and disease.

References

Comparative

A Comparative Guide: C95-Dolichol vs. Polyprenol as Glycosyl Carriers

In the intricate world of cellular biology, the glycosylation of proteins is a fundamental process ensuring their proper folding, function, and transport. Central to this mechanism are lipid carriers that anchor and tran...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: December 2025

In the intricate world of cellular biology, the glycosylation of proteins is a fundamental process ensuring their proper folding, function, and transport. Central to this mechanism are lipid carriers that anchor and transport oligosaccharide precursors. Among these, dolichols and polyprenols are key players. This guide provides an objective comparison between C95-Dolichol, a long-chain variant found in eukaryotes, and polyprenols, which are characteristic of bacteria, focusing on their roles as glycosyl carriers.

Structural and Functional Distinctions

Dolichols and polyprenols are both long-chain polyisoprenoid alcohols, but they differ in a crucial structural aspect: dolichols possess a saturated α-isoprene unit (the one bearing the hydroxyl group), whereas in polyprenols, this unit is unsaturated.[1][2] This seemingly minor difference has significant implications for their biological roles and the organisms in which they are predominantly found.

  • Dolichols , such as the C95 variant (containing 19 isoprene (B109036) units), are the primary glycosyl carriers in eukaryotes and archaea.[1][3][4] They are essential for the biosynthesis of N-linked glycoproteins, a process occurring in the endoplasmic reticulum (ER). Dolichol phosphate (B84403) acts as a membrane anchor for the assembly of the precursor oligosaccharide (Glc₃Man₉GlcNAc₂), which is then transferred to nascent polypeptide chains.

  • Polyprenols serve a similar function in bacteria. However, instead of protein N-glycosylation, they are primarily involved in the biosynthesis of cell wall components, such as peptidoglycan and O-antigen. The most common bacterial polyprenol is undecaprenyl phosphate (C55), which consists of 11 isoprene units.

The saturation of the α-isoprene unit in dolichol is a critical step for its function in eukaryotes. Mutant cells deficient in the enzyme that reduces polyprenol to dolichol (polyprenol reductase) accumulate polyprenols and exhibit defects in glycosylation. While mammalian glycosyltransferases can utilize polyprenol-linked sugars in vitro, these substrates are not as effective as dolichol-linked saccharides.

Comparative Performance Data

Direct quantitative comparisons of C95-Dolichol and polyprenols as glycosyl carriers are complex due to their distinct biological contexts and the different enzymatic machineries that utilize them. However, we can infer their relative performance from their natural roles and experimental observations.

FeatureC95-DolicholPolyprenol (e.g., C55-Undecaprenol)
Primary Domain Eukaryota, ArchaeaBacteria
Primary Function N-linked protein glycosylation, O- and C-mannosylation, GPI-anchor synthesisCell wall biosynthesis (peptidoglycan, O-antigen)
α-Isoprene Unit SaturatedUnsaturated
Typical Chain Length 15-23 isoprene units (C75-C115)11-12 isoprene units (C55-C60)
Substrate Efficiency Highly efficient for eukaryotic glycosyltransferases.Optimal for bacterial cell wall synthesis enzymes. Less effective for eukaryotic enzymes.
Metabolic Precursor Synthesized from polyprenol via reduction.The direct product of the mevalonate (B85504) or non-mevalonate pathway.

Experimental Protocols

Protocol 1: In Vitro Glycosyltransferase Activity Assay

This protocol outlines a general method to assess the activity of a glycosyltransferase using a lipid carrier like dolichol phosphate.

Objective: To measure the rate of sugar transfer from a nucleotide-sugar donor (e.g., UDP-GlcNAc) to a lipid phosphate acceptor (Dolichol-P or Polyprenol-P).

Materials:

  • Microsomal preparations or purified glycosyltransferase.

  • Dolichol phosphate (Dol-P) or Polyprenol phosphate (Pol-P).

  • Radiolabeled nucleotide-sugar (e.g., UDP-[¹⁴C]GlcNAc).

  • Reaction buffer (e.g., 50 mM Tris-HCl, pH 7.5, containing 5 mM MgCl₂, 5 mM MnCl₂).

  • Quenching solution (e.g., Chloroform/Methanol, 2:1 v/v).

  • Scintillation counter.

Procedure:

  • Prepare a reaction mixture containing the reaction buffer, a known concentration of Dol-P or Pol-P, and the enzyme source.

  • Pre-incubate the mixture at the optimal temperature for the enzyme (e.g., 37°C) for 5 minutes.

  • Initiate the reaction by adding the radiolabeled nucleotide-sugar.

  • Incubate for a defined period (e.g., 10, 20, 30 minutes).

  • Stop the reaction by adding the quenching solution to extract the lipids.

  • Wash the lipid extract to remove unincorporated radiolabeled sugar.

  • Quantify the radioactivity in the lipid phase using a scintillation counter. The amount of radioactivity is proportional to the enzyme activity.

Note: Non-radioactive, phosphatase-coupled assays are also available, which measure the release of nucleotide diphosphates (e.g., UDP) as a proxy for transferase activity.

Visualizing the Pathways

N-Linked Glycosylation Pathway in Eukaryotes

The following diagram illustrates the central role of Dolichol Phosphate (Dol-P) in the assembly of the lipid-linked oligosaccharide (LLO) precursor for N-glycosylation in the endoplasmic reticulum.

Caption: Role of Dolichol-P in eukaryotic N-linked glycosylation.

Structural Comparison: Dolichol vs. Polyprenol

This diagram highlights the key structural difference between dolichol and polyprenol.

Structural_Comparison Dolichol Dolichol (di-trans, poly-cis, α-saturated) Isoprene Isoprene Unit (C₅H₈)n Dolichol->Isoprene Saturated α-unit Polyprenol Polyprenol (di-trans, poly-cis, α-unsaturated) Polyprenol->Isoprene Unsaturated α-unit OH_group Terminal -OH group Isoprene->OH_group

Caption: Key structural difference between dolichol and polyprenol.

Conclusion

While both C95-Dolichol and polyprenols function as essential glycosyl carriers, their structural differences dictate their specificity and biological roles. C95-Dolichol, with its saturated α-isoprene unit and long chain, is optimized for the complex process of N-linked glycosylation within the eukaryotic endoplasmic reticulum. In contrast, the shorter, α-unsaturated polyprenols are tailored for the enzymatic machinery of bacterial cell wall synthesis. The evolutionary conservation of these distinct carriers underscores their specialized and critical functions in their respective domains of life. For researchers in drug development, understanding these differences is crucial, as the enzymes involved in these pathways represent potential targets for novel antimicrobial and therapeutic agents.

References

Validation

The Pivotal Role of C95-Dolichol in Glycosylation: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of C95-Dolichol and other dolichol alternatives in specific glycosylation pathways, supported by experimental...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of C95-Dolichol and other dolichol alternatives in specific glycosylation pathways, supported by experimental data. It is designed to assist researchers in understanding the functional significance of dolichol chain length in these critical cellular processes.

Introduction to Dolichol and Glycosylation

Dolichols are long-chain polyisoprenoid alcohols that, in their phosphorylated form (Dolichol Phosphate (B84403) or Dol-P), are essential lipid carriers for the assembly of oligosaccharides destined for N-linked glycosylation, O- and C-mannosylation, and GPI anchor biosynthesis. These glycosylation events are fundamental for protein folding, stability, trafficking, and function. Dolichols exist as a family of varying chain lengths, and the predominant species can differ between organisms. In mammals, longer-chain dolichols, including C95-Dolichol (containing 19 isoprene (B109036) units), are prevalent. This guide focuses on the specific role of C95-Dolichol and compares its performance with shorter-chain alternatives.

C95-Dolichol: A Superior Substrate in Glycosylation

Emerging evidence suggests that the chain length of dolichol is not arbitrary and can significantly impact the efficiency of glycosylation. Longer-chain dolichols, such as C95-Dolichol, appear to be preferred substrates for certain key enzymes in these pathways.

Comparative Performance Data

While comprehensive kinetic data for all glycosyltransferases with a full range of dolichol phosphate chain lengths is still an active area of research, existing studies provide compelling evidence for the enhanced efficacy of longer-chain dolichols.

FeatureC95-Dolichol (and other long-chain dolichols)Shorter-Chain Dolichols (e.g., C70-C85)References
Enzyme Activity Exhibits faster catalytic rates with certain glycosyltransferases. For example, the dolichyl-phosphate β-glucosyltransferase Alg5E shows a preference for longer carbon chain substrates.Slower catalytic rates with certain glycosyltransferases, suggesting they are less optimal substrates.[1]
Biological Relevance in Mammals Predominant species in mammalian cells, suggesting an evolutionary advantage for supporting complex glycosylation.Less abundant in mammals, but are the primary forms in organisms like Saccharomyces cerevisiae (synthesized by Rer2p).[2]
In Vivo Functionality Yeast cells engineered to produce longer-chain dolichols (similar to mammalian lengths) successfully utilize them for N-glycosylation, indicating compatibility and functionality.Essential for glycosylation in organisms where they are the predominant form.[2]

Experimental Protocols

To facilitate further research in this area, we provide detailed methodologies for key experiments cited in the comparison.

Protocol 1: Analysis of Dolichol Phosphate Chain Length by HPLC-MS

This protocol is adapted from established methods for the sensitive and accurate quantification of dolichol phosphate species.

Objective: To determine the relative abundance of different dolichol phosphate chain lengths in a biological sample.

Materials:

  • Biological sample (e.g., cultured cells, tissue homogenate)

  • Chloroform/Methanol (2:1, v/v)

  • 0.9% NaCl

  • HPLC-grade water, isopropanol, acetonitrile, and formic acid

  • Ammonium (B1175870) formate (B1220265)

  • Internal standard (e.g., a commercially available dolichol phosphate of a specific chain length not predominant in the sample)

  • C18 reverse-phase HPLC column

  • Mass spectrometer with electrospray ionization (ESI) source

Procedure:

  • Lipid Extraction:

    • Homogenize the biological sample in a chloroform/methanol mixture.

    • Perform a Folch extraction by adding 0.9% NaCl and centrifuging to separate the phases.

    • Collect the lower organic phase containing the lipids.

    • Dry the lipid extract under a stream of nitrogen.

  • Sample Preparation:

    • Resuspend the dried lipid extract in the initial mobile phase for HPLC analysis.

    • Add a known amount of the internal standard.

  • HPLC Separation:

    • Inject the sample onto the C18 column.

    • Perform a gradient elution using a mobile phase system of (A) acetonitrile/water with formic acid and ammonium formate and (B) isopropanol/acetonitrile with formic acid and ammonium formate.

    • The gradient should be optimized to achieve separation of dolichol phosphates with different chain lengths.

  • Mass Spectrometric Detection:

    • Couple the HPLC eluent to the ESI source of the mass spectrometer.

    • Operate the mass spectrometer in negative ion mode to detect the deprotonated [M-H]⁻ ions of the dolichol phosphates.

    • Perform selected ion monitoring (SIM) or multiple reaction monitoring (MRM) for targeted quantification of specific dolichol phosphate species based on their mass-to-charge ratios.

  • Data Analysis:

    • Integrate the peak areas for each dolichol phosphate species and the internal standard.

    • Calculate the relative abundance of each dolichol phosphate chain length by normalizing to the internal standard.

Protocol 2: In Vivo Analysis of Glycosylation Efficiency in Yeast Mutants

This protocol utilizes Saccharomyces cerevisiae strains with engineered dolichol biosynthesis pathways to compare the functionality of different dolichol chain lengths.

Objective: To assess the impact of dolichol chain length on N-linked glycosylation in vivo.

Materials:

  • S. cerevisiae strains:

    • Wild-type

    • rer2Δ mutant (lacks the ability to synthesize shorter-chain dolichols)

    • srt1Δ mutant (lacks the ability to synthesize longer-chain dolichols)

    • rer2Δ mutant overexpressing SRT1 (produces predominantly longer-chain dolichols)

  • Yeast growth media (YPD)

  • Tunicamycin (an inhibitor of N-linked glycosylation)

  • SDS-PAGE reagents

  • Antibodies against specific glycoproteins (e.g., carboxypeptidase Y)

  • Western blotting reagents

Procedure:

  • Yeast Culture and Treatment:

    • Grow the different yeast strains to mid-log phase in YPD medium.

    • For inhibitor studies, treat a subset of cultures with varying concentrations of tunicamycin.

  • Protein Extraction:

    • Harvest the yeast cells by centrifugation.

    • Lyse the cells to extract total protein.

  • Analysis of Glycoprotein Glycosylation Status:

    • Separate the protein extracts by SDS-PAGE.

    • Perform a Western blot using antibodies against a known glycoprotein.

    • Analyze the electrophoretic mobility of the glycoprotein. Inefficient glycosylation will result in a faster-migrating, lower molecular weight band.

  • Phenotypic Analysis:

    • Assess the growth phenotype of the different mutant strains on solid media, including media containing cell wall stressing agents (e.g., Calcofluor White), to indirectly assess glycosylation defects.

  • Data Analysis:

    • Compare the glycosylation profiles and phenotypes of the mutant strains to the wild-type. A rescue of the glycosylation defect in the rer2Δ mutant by overexpressing SRT1 would indicate that longer-chain dolichols are functional in vivo.

Signaling Pathways and Experimental Workflows

To visually represent the complex processes discussed, the following diagrams have been generated using the DOT language.

Caption: Overview of the Dolichol Biosynthesis Pathway.

N_Linked_Glycosylation cluster_cytoplasm Cytoplasm cluster_er_lumen ER Lumen Dol_P Dolichol-P LLO_assembly_cyto Lipid-Linked Oligosaccharide (LLO) Assembly (Man5GlcNAc2-PP-Dol) Dol_P->LLO_assembly_cyto UDP_GlcNAc UDP-GlcNAc UDP_GlcNAc->LLO_assembly_cyto GDP_Man GDP-Man GDP_Man->LLO_assembly_cyto Flippase Flippase LLO_assembly_cyto->Flippase LLO_assembly_lumen LLO Elongation (Glc3Man9GlcNAc2-PP-Dol) OST Oligosaccharyl- transferase (OST) LLO_assembly_lumen->OST Flippase->LLO_assembly_lumen Glycoprotein Glycoprotein OST->Glycoprotein Nascent_Polypeptide Nascent Polypeptide Nascent_Polypeptide->OST

Caption: N-Linked Glycosylation Pathway.

Experimental_Workflow start Start: Biological Sample (Cells or Tissue) lipid_extraction Lipid Extraction start->lipid_extraction protein_extraction Protein Extraction start->protein_extraction hplc_ms HPLC-MS Analysis lipid_extraction->hplc_ms data_analysis Data Analysis: Dolichol Profile hplc_ms->data_analysis end_dolichol End: Dolichol Chain Length Comparison data_analysis->end_dolichol sds_page SDS-PAGE & Western Blot protein_extraction->sds_page glycosylation_analysis Analysis of Glycosylation Status sds_page->glycosylation_analysis end_glycosylation End: Glycosylation Efficiency Comparison glycosylation_analysis->end_glycosylation

Caption: Experimental Workflow for Comparative Analysis.

Conclusion

The available evidence strongly indicates that C95-Dolichol and other long-chain dolichols are not merely passive carriers but play an active role in optimizing the efficiency of glycosylation pathways in mammals. Their predominance in these organisms and the preference of key enzymes for longer-chain substrates underscore their importance. Further research, particularly quantitative kinetic studies with a broader range of glycosyltransferases, will undoubtedly provide a more detailed understanding of the structure-function relationship of dolichols and its implications for human health and disease. This guide provides a foundational framework and the necessary experimental tools for researchers to delve deeper into this critical area of cell biology.

References

Comparative

A Cross-Species Examination of C95-Dolichol: Chain Length and Functional Implications

For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative analysis of C95-dolichol chain length and its pivotal role in cellular functions across various species. Dolichols are lon...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of C95-dolichol chain length and its pivotal role in cellular functions across various species. Dolichols are long-chain polyisoprenoid alcohols, with a saturated α-isoprene unit, that are fundamental to the process of protein N-glycosylation in all eukaryotes. The length of the dolichol chain, which can vary significantly between species, is a critical determinant of its biological activity. This document summarizes key quantitative data, details relevant experimental protocols, and visualizes the pertinent biochemical pathways to facilitate a deeper understanding of this essential lipid.

Quantitative Comparison of Dolichol Chain Lengths Across Species

The number of isoprene (B109036) units in dolichol, a key determinant of its length, is species-specific. This variation is thought to influence membrane fluidity and the efficiency of N-linked glycosylation. The following table summarizes the predominant dolichol chain lengths observed in various organisms.

SpeciesCommon Dolichol Chain Lengths (Number of Isoprene Units)Predominant Species
Homo sapiens (Human)17-21Dolichol-19 (D19)
Mus musculus (Mouse)18-21Dolichol-18 (D18)
Rattus norvegicus (Rat)Not specifiedDolichol-18 (D18)
Saccharomyces cerevisiae (Yeast)14-18Dolichol-15 and Dolichol-16
Arabidopsis thaliana (Thale Cress)15-18Not specified
Trypanosoma brucei (Protozoan parasite)11-12Not specified

Functional Role of Dolichol in N-Linked Glycosylation

In eukaryotes, the primary and essential function of dolichols is to act as a lipid carrier for the assembly of an oligosaccharide precursor, which is subsequently transferred to nascent polypeptide chains in the endoplasmic reticulum (ER). This process, known as N-linked glycosylation, is crucial for the proper folding, stability, and function of a vast number of proteins.[1] The phosphorylated form, dolichol phosphate (B84403) (Dol-P), serves as the membrane anchor for the synthesis of the oligosaccharide precursor, typically Glc₃Man₉GlcNAc₂.[1]

While the core function of dolichol in N-glycosylation is conserved across eukaryotes, the variation in chain length may have subtle but significant functional consequences. It is hypothesized that the chain length of dolichol can affect the physical properties of the ER membrane, thereby influencing the activity of membrane-bound glycosyltransferases. Furthermore, mutations in the enzymes responsible for dolichol synthesis, such as dehydrodolichol (B1175241) diphosphate (B83284) synthase (DHDDS), can lead to aberrant dolichol chain lengths and are associated with diseases like retinitis pigmentosa in humans.[2] This suggests that the precise regulation of dolichol chain length is critical for cellular health.

In prokaryotes, similar long-chain polyisoprenoid alcohols, called polyprenols, also function as glycosyl carrier lipids. However, they are involved in the biosynthesis of cell wall components rather than protein glycosylation.[3]

Experimental Protocols

Extraction and Analysis of Dolichols by Liquid Chromatography-Mass Spectrometry (LC-MS)

This protocol outlines a general method for the extraction and quantification of dolichols from biological samples.

Materials:

  • Biological sample (e.g., tissue, cells)

  • Chloroform (B151607)

  • Methanol (B129727)

  • Water

  • Internal standard (e.g., a non-endogenous dolichol or polyprenol)

  • LC-MS system with a C18 reversed-phase column

Procedure:

  • Homogenization: Homogenize the biological sample in a suitable buffer.

  • Lipid Extraction: Perform a Bligh-Dyer extraction by adding chloroform and methanol to the homogenate to create a single-phase system. After vigorous mixing, add water and chloroform to induce phase separation.

  • Phase Separation: Centrifuge the mixture to separate the aqueous and organic phases. The lipids, including dolichols, will be in the lower organic phase.

  • Drying: Carefully collect the lower organic phase and dry it under a stream of nitrogen.

  • Saponification (Optional): To hydrolyze esterified dolichols, the dried lipid extract can be treated with a solution of potassium hydroxide (B78521) in methanol.

  • Re-extraction: After saponification, re-extract the non-saponifiable lipids, including free dolichols, using an organic solvent like hexane.

  • LC-MS Analysis:

    • Resuspend the dried lipid extract in a suitable solvent for injection into the LC-MS system.

    • Separate the dolichols using a C18 reversed-phase column with a gradient of mobile phases, typically a mixture of methanol, isopropanol, and water with a modifying agent like ammonium (B1175870) acetate.

    • Detect the dolichols using mass spectrometry, often in positive ion mode, monitoring for the characteristic ammonium or protonated adducts.

    • Quantify the different dolichol species by comparing their peak areas to that of the internal standard.

In Vitro cis-Prenyltransferase Activity Assay

This assay measures the activity of cis-prenyltransferases, the enzymes responsible for dolichol biosynthesis.

Materials:

  • Enzyme source (e.g., microsomal fraction from cells or tissues)

  • Radiolabeled isopentenyl pyrophosphate ([¹⁴C]IPP)

  • Farnesyl pyrophosphate (FPP)

  • Reaction buffer (containing MgCl₂, DTT, and a detergent like Triton X-100)

  • Organic solvent for extraction (e.g., chloroform/methanol mixture)

  • Thin-layer chromatography (TLC) system or HPLC for product analysis

Procedure:

  • Reaction Setup: In a microcentrifuge tube, combine the enzyme source, reaction buffer, FPP, and [¹⁴C]IPP.

  • Incubation: Incubate the reaction mixture at the optimal temperature for the enzyme (e.g., 37°C) for a defined period.

  • Reaction Termination: Stop the reaction by adding a quenching solution, such as EDTA or a strong acid.

  • Product Extraction: Extract the radiolabeled polyprenyl pyrophosphate products from the aqueous reaction mixture using an organic solvent.

  • Product Analysis:

    • Separate the extracted products by TLC or HPLC.

    • Visualize and quantify the radiolabeled products using autoradiography or a scintillation counter.

    • The amount of radioactivity incorporated into the long-chain polyprenyl products is a measure of the cis-prenyltransferase activity.

Visualizing the Pathways

Dolichol Synthesis and its Role in N-Linked Glycosylation

The following diagram illustrates the synthesis of dolichol phosphate and its central role as a lipid carrier in the N-linked glycosylation pathway within the endoplasmic reticulum.

Dolichol_Pathway FPP Farnesyl-PP CPT cis-Prenyltransferase (e.g., DHDDS) FPP->CPT IPP Isopentenyl-PP IPP->CPT Polyprenyl_PP Polyprenyl-PP CPT->Polyprenyl_PP Elongation Dol_P_Synthase_Cytosol Dol-P Synthesis (dephosphorylation, reduction, phosphorylation) Polyprenyl_PP->Dol_P_Synthase_Cytosol Dol_P_Cytosol Dolichol-P Dol_P_Synthase_Cytosol->Dol_P_Cytosol L L Dol_P_Cytosol->L UDP_GlcNAc UDP-GlcNAc UDP_GlcNAc->L GDP_Man GDP-Man GDP_Man->L O_Cytosol Donor O_Cytosol->L O_Lumen Flippase OST Oligosaccharyl- transferase (OST) O_Lumen->OST Dol_P_Man Dol-P-Man Dol_P_Man->L Dol_P_Glc Dol-P-Glc Dol_P_Glc->L Glycoprotein Glycoprotein OST->Glycoprotein Transfer Protein Nascent Polypeptide Protein->OST

Caption: Dolichol synthesis and N-linked glycosylation pathway.

Experimental Workflow for Dolichol Analysis

The following diagram outlines the key steps in the experimental workflow for the extraction and analysis of dolichols from biological samples.

Dolichol_Workflow Start Biological Sample (Tissue or Cells) Homogenization Homogenization Start->Homogenization Lipid_Extraction Lipid Extraction (e.g., Bligh-Dyer) Homogenization->Lipid_Extraction Phase_Separation Phase Separation Lipid_Extraction->Phase_Separation Organic_Phase Collect Organic Phase Phase_Separation->Organic_Phase Drying Drying under Nitrogen Organic_Phase->Drying Saponification Saponification (Optional) Drying->Saponification Optional LC_MS_Analysis LC-MS Analysis Drying->LC_MS_Analysis Direct Analysis Re_extraction Re-extraction Saponification->Re_extraction Re_extraction->LC_MS_Analysis Data_Analysis Data Analysis and Quantification LC_MS_Analysis->Data_Analysis

Caption: Workflow for dolichol extraction and analysis.

References

Validation

A Functional Showdown: Synthetic vs. Naturally Sourced C95-Dolichol in Glycosylation Research

For researchers in glycoscience and drug development, the long-chain lipid C95-Dolichol is a critical component for in vitro and in vivo studies of protein glycosylation. As a carrier of oligosaccharides for the synthesi...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: December 2025

For researchers in glycoscience and drug development, the long-chain lipid C95-Dolichol is a critical component for in vitro and in vivo studies of protein glycosylation. As a carrier of oligosaccharides for the synthesis of N-linked glycoproteins, the source of C95-Dolichol—whether synthesized in a lab or extracted from natural sources—is a key consideration. This guide provides a detailed functional comparison, supported by experimental data and protocols, to aid researchers in selecting the appropriate tool for their specific needs.

At a Glance: Key Functional and Physical Characteristics

FeatureSynthetic C95-DolicholNaturally Sourced C95-DolicholReference
Primary Function Serves as a lipid carrier for oligosaccharide synthesis in N-linked glycosylation.Serves as a lipid carrier for oligosaccharide synthesis in N-linked glycosylation.[1][2]
Biological Activity Acts as a substrate for enzymes like Dolichol Kinase and Dolichol-Phosphate Mannose Synthase.Acts as a substrate for enzymes like Dolichol Kinase and Dolichol-Phosphate Mannose Synthase.[3][4]
Source Chemical synthesis, often involving the elongation of shorter polyprenols.Extracted from various biological sources such as animal tissues (e.g., liver, brain) or plants (e.g., Ginkgo biloba).[5]
Purity & Composition High purity with a defined chain length (C95). Isomeric purity depends on the synthetic route.Typically a mixture of dolichols with varying chain lengths from which C95 is purified. May contain other lipidic components.
Potential Contaminants Reagents and byproducts from the chemical synthesis process.Other lipids, polyprenols, and cellular components from the source material.

The Central Role of C95-Dolichol in N-Linked Glycosylation

C95-Dolichol, in its phosphorylated form (Dolichol-Phosphate or Dol-P), is an essential lipid carrier in the N-linked glycosylation pathway, which occurs primarily in the endoplasmic reticulum (ER). This pathway is responsible for the attachment of oligosaccharide chains to asparagine residues of nascent polypeptide chains, a critical modification for protein folding, stability, and function.

The process begins with the assembly of a lipid-linked oligosaccharide (LLO) on Dol-P. This involves the sequential addition of monosaccharides, donated from nucleotide sugars, to form a large, branched oligosaccharide. The initial steps occur on the cytoplasmic face of the ER, and the intermediate is then "flipped" into the ER lumen for further elongation. The completed oligosaccharide is then transferred en bloc to the target protein by the oligosaccharyltransferase (OST) complex.

Below is a diagram illustrating the N-linked glycosylation pathway and the pivotal role of dolichol.

N_Linked_Glycosylation UDP_GlcNAc UDP-GlcNAc LLO_cyto Man₅GlcNAc₂-PP-Dol UDP_GlcNAc->LLO_cyto ALG7, ALG13, ALG14 UDP_Glc UDP-Glc Dol_P_Glc Dol-P-Glc UDP_Glc->Dol_P_Glc ALG5 GDP_Man GDP-Man GDP_Man->LLO_cyto ALG1, ALG2, ALG11 Dol_P_Man Dol-P-Man GDP_Man->Dol_P_Man DPM1-3 Dol_P Dolichol-P Flippase Flippase LLO_cyto->Flippase LLO_lumen Glc₃Man₉GlcNAc₂-PP-Dol OST OST LLO_lumen->OST Flippase->LLO_lumen Dol_P_Man->LLO_lumen ALG3, ALG9, ALG12 Dol_P_Glc->LLO_lumen ALG6, ALG8, ALG10 Protein Nascent Polypeptide Protein->OST Glycoprotein Glycoprotein OST->Glycoprotein

Fig. 1: N-Linked Glycosylation Pathway in the ER.

Experimental Protocols

In Vitro Dolichol-Phosphate Mannose Synthase (DPMS) Activity Assay

This assay measures the ability of C95-Dolichol to act as a substrate for DPMS, a key enzyme in the N-linked glycosylation pathway.

Methodology:

  • Preparation of Microsomes: Isolate microsomes from a relevant cell line (e.g., CHO, HeLa) or tissue known to have high glycosylation activity.

  • Reaction Mixture: Prepare a reaction mixture containing:

    • Microsomal protein (enzyme source)

    • C95-Dolichol-Phosphate (substrate, either synthetic or naturally sourced)

    • GDP-[14C]-Mannose (radiolabeled sugar donor)

    • Reaction buffer (e.g., Tris-HCl, pH 7.4, containing MgCl₂)

  • Incubation: Incubate the reaction mixture at 37°C for a defined period (e.g., 30-60 minutes).

  • Extraction: Stop the reaction and extract the lipids using a chloroform/methanol/water solvent system.

  • Analysis: Separate the lipid-linked monosaccharide ([14C]-Man-P-Dolichol) from unreacted GDP-[14C]-Mannose by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

  • Quantification: Quantify the radioactivity in the product spot/peak to determine the enzyme activity.

Expected Outcome: Both synthetic and naturally sourced C95-Dolichol-Phosphate should effectively serve as acceptors for mannose, resulting in the formation of radiolabeled Dolichol-Phosphate-Mannose. The reaction rates should be comparable if the purity and concentration of the substrates are identical.

Analysis of Lipid-Linked Oligosaccharides (LLOs) by Fluorophore-Assisted Carbohydrate Electrophoresis (FACE)

This method allows for the analysis of the oligosaccharides assembled on the dolichol carrier.

Methodology:

  • Cell Culture and Lysis: Culture cells under conditions of interest. Lyse the cells to release the LLOs.

  • LLO Extraction: Extract the LLOs from the cell lysate using a series of solvent extractions (e.g., chloroform/methanol/water).

  • Oligosaccharide Release: Release the oligosaccharide chains from the dolichol pyrophosphate linker by mild acid hydrolysis.

  • Fluorophore Labeling: Label the reducing end of the released oligosaccharides with a fluorescent tag (e.g., 8-aminonaphthalene-1,3,6-trisulfonic acid, ANTS).

  • Electrophoresis: Separate the labeled oligosaccharides by polyacrylamide gel electrophoresis (PAGE).

  • Visualization and Quantification: Visualize the separated oligosaccharides under UV light and quantify the band intensities to determine the relative abundance of different LLO species.

Expected Outcome: The profile of LLOs generated using either synthetic or naturally sourced C95-Dolichol as a precursor (in an in vitro system) or in cells supplemented with either form should be similar, reflecting the normal progression of the glycosylation pathway.

Production and Purification Workflows

The primary distinction between synthetic and natural C95-Dolichol for a researcher lies in their production and purification.

Production_Workflows cluster_synthetic Synthetic C95-Dolichol Production cluster_natural Naturally Sourced C95-Dolichol Production start_syn Starting Materials (e.g., Polyprenols) synthesis Multi-step Chemical Synthesis (Elongation & Reduction) start_syn->synthesis purification_syn Purification (e.g., Chromatography) synthesis->purification_syn qc_syn Quality Control (NMR, MS) purification_syn->qc_syn final_syn High Purity C95-Dolichol qc_syn->final_syn start_nat Biological Source (e.g., Animal Tissue, Plants) extraction Lipid Extraction start_nat->extraction saponification Saponification extraction->saponification purification_nat Purification (e.g., HPLC) saponification->purification_nat qc_nat Quality Control (MS, Purity Analysis) purification_nat->qc_nat final_nat Purified C95-Dolichol qc_nat->final_nat

Fig. 2: Generalized Production Workflows.

Conclusion

For most research applications focused on the functional role of C95-Dolichol in N-linked glycosylation, both high-purity synthetic and naturally sourced preparations can be considered functionally equivalent. The choice between them may ultimately depend on factors such as availability, cost, the need for a single, defined chain length versus a mixture, and the specific analytical requirements of the experiment. Researchers should prioritize obtaining a well-characterized product with documented purity, regardless of the source. For studies where the potential biological effects of minor lipid contaminants are a concern, a highly purified synthetic version may be preferable. Conversely, for some applications, a naturally sourced mixture of dolichols might be considered more physiologically relevant.

References

Comparative

Unraveling the Impact of C95-Dolichol: A Comparative Lipidomics Guide

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to understanding the influence of C95-Dolichol levels on cellular lipid profiles, featuring comparative data, detailed experimental p...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to understanding the influence of C95-Dolichol levels on cellular lipid profiles, featuring comparative data, detailed experimental protocols, and pathway visualizations.

Dolichols are long-chain polyisoprenoid alcohols that play a crucial role in the post-translational modification of proteins. In their phosphorylated form, dolichol phosphates act as essential lipid carriers for the assembly of oligosaccharide chains that are subsequently transferred to nascent proteins in the endoplasmic reticulum, a process known as N-linked glycosylation. The C95 isoform of dolichol is a significant species in this family of molecules. Alterations in the cellular levels of C95-Dolichol can have profound effects on protein glycosylation, leading to cellular stress and disease. This guide provides a comparative analysis of the impact of varying C95-Dolichol levels on the broader cellular lipidome, supported by experimental data and detailed methodologies.

Data Presentation: The Influence of C95-Dolichol on Membrane Phospholipids (B1166683)

Disruptions in C95-Dolichol levels can remodel the cellular lipid landscape. The following table summarizes the observed effects of incorporating C95-Dolichol on the thermotropic phase behavior of key membrane phospholipids in model membrane systems. While not a full cellular lipidome, this data provides insight into the biophysical interactions between C95-Dolichol and major membrane constituents. In cellular contexts, defects in dolichol synthesis, such as in SRD5A3-CDG, lead to an accumulation of polyprenols, the precursors to dolichols, and a decrease in dolichol levels, which can indirectly affect the broader lipid profile.

Phospholipid SpeciesC95-Dolichol Concentration (mol%)Observed Effect on Phase Transition TemperatureData Interpretation
Dipalmitoylphosphatidylcholine (DPPC)0 - 20No significant changeC95-Dolichol does not significantly perturb the packing of saturated phosphatidylcholine bilayers.
Dipalmitoylphosphatidylethanolamine (DPPE)0 - 20Proportionate increaseC95-Dolichol stabilizes the gel phase of phosphatidylethanolamine (B1630911) bilayers, likely through interactions with the smaller headgroup.
Stearoyloleoylphosphatidylethanolamine (SOPE)1Marked decrease in the lamellar to non-lamellar phase transition temperatureAt low concentrations, C95-Dolichol destabilizes the bilayer structure of unsaturated phosphatidylethanolamines, promoting the formation of non-lamellar phases.

Experimental Protocols

Accurate quantification of C95-Dolichol and the subsequent analysis of the lipidome are critical for assessing its impact. The following are detailed methodologies for these key experiments.

Protocol 1: Quantification of C95-Dolichyl Phosphate (B84403) by LC-MS

This protocol is adapted from a method utilizing trimethylsilyldiazomethane (B103560) (TMSD) derivatization for enhanced detection by reverse-phase liquid chromatography-high-resolution mass spectrometry (RPLC-HRMS).

1. Sample Preparation (from cell culture):

  • Harvest approximately 1 million cells by centrifugation.

  • Wash the cell pellet with ice-cold phosphate-buffered saline (PBS).

  • Perform lipid extraction using a modified Bligh-Dyer method with a chloroform:methanol (B129727):water (1:2:0.8, v/v/v) solvent system.

  • After phase separation, collect the lower organic phase containing the lipids.

  • Dry the lipid extract under a stream of nitrogen gas.

2. Derivatization:

  • Resuspend the dried lipid extract in a mixture of methanol and toluene.

  • Add TMSD solution and incubate at room temperature to allow for the methylation of the phosphate group of dolichyl phosphates.

  • Quench the reaction with acetic acid.

  • Dry the sample again under nitrogen gas.

3. RPLC-HRMS Analysis:

  • Liquid Chromatography:

    • Column: C18 reverse-phase column (e.g., 1.7 µm particle size, 1.0 x 150 mm).

    • Mobile Phase A: Acetonitrile:water (60:40) with 10 mM ammonium (B1175870) acetate.

    • Mobile Phase B: Isopropanol:acetonitrile (90:10) with 10 mM ammonium acetate.

    • Gradient: A linear gradient from 60% B to 100% B over approximately 20 minutes.

    • Flow Rate: 0.1 mL/min.

    • Column Temperature: 55°C.

  • Mass Spectrometry:

    • Ionization Mode: Positive electrospray ionization (ESI+).

    • Scan Range: m/z 1300-1800.

    • MS1 Resolution: 60,000.

    • MS/MS Fragmentation: Higher-energy collisional dissociation (HCD).

    • Data Analysis: Identify and quantify the methylated C95-Dolichyl Phosphate based on its accurate mass-to-charge ratio and characteristic fragmentation pattern.

Protocol 2: Comparative Lipidomics Analysis

This protocol outlines a general workflow for a global, untargeted lipidomics analysis to compare the lipid profiles of cells with varying C95-Dolichol levels.

1. Sample Preparation:

  • Follow the same lipid extraction procedure as in Protocol 1.

2. LC-MS/MS Analysis:

  • Liquid Chromatography:

    • Employ a suitable chromatographic strategy, such as reverse-phase or hydrophilic interaction liquid chromatography (HILIC), to separate the diverse lipid species.

  • Mass Spectrometry:

    • Use a high-resolution mass spectrometer (e.g., Orbitrap or Q-TOF) capable of both MS1 and data-dependent MS/MS acquisition.

    • Acquire data in both positive and negative ionization modes to cover a broad range of lipid classes.

3. Data Processing and Analysis:

  • Use specialized lipidomics software (e.g., LipidSearch, MS-DIAL) to identify and quantify lipid species by matching against a lipid database based on accurate mass, retention time, and MS/MS spectra.

  • Perform statistical analysis (e.g., t-test, volcano plots) to identify lipids that are significantly altered between the experimental groups (high vs. low C95-Dolichol).

Mandatory Visualization

The following diagrams illustrate the key cellular pathways impacted by C95-Dolichol levels.

experimental_workflow cluster_sample_prep Sample Preparation cluster_analysis Lipidomics Analysis cell_culture Cell Culture (High vs. Low C95-Dolichol) lipid_extraction Lipid Extraction cell_culture->lipid_extraction lc_ms LC-MS/MS lipid_extraction->lc_ms data_processing Data Processing & Identification lc_ms->data_processing stat_analysis Statistical Analysis data_processing->stat_analysis comparative_profile Comparative Lipid Profile stat_analysis->comparative_profile Generate Comparative Profile

Experimental workflow for comparative lipidomics.

n_linked_glycosylation cluster_er_cytosol ER Cytosol cluster_er_lumen ER Lumen Dol_P Dolichol-P (C95) Dol_PP_GlcNAc Dol-PP-GlcNAc Dol_P->Dol_PP_GlcNAc UDP_GlcNAc UDP-GlcNAc UDP_GlcNAc->Dol_PP_GlcNAc ALG7 LLO_intermediate Man5GlcNAc2-PP-Dol Dol_PP_GlcNAc->LLO_intermediate ALG13/14 LLO_intermediate_lumen Man5GlcNAc2-PP-Dol LLO_intermediate->LLO_intermediate_lumen Flippase complete_LLO Glc3Man9GlcNAc2-PP-Dol LLO_intermediate_lumen->complete_LLO Glycosyltransferases (using Dol-P-Man/Glc) glycosylated_protein Glycoprotein complete_LLO->glycosylated_protein Oligosaccharyltransferase (OST) nascent_protein Nascent Polypeptide nascent_protein->glycosylated_protein protein_folding Protein Folding (Calnexin/Calreticulin Cycle) glycosylated_protein->protein_folding Folding & QC

N-Linked Glycosylation Pathway.

unfolded_protein_response cluster_er Endoplasmic Reticulum cluster_upr Unfolded Protein Response (UPR) cluster_downstream Downstream Effects low_dolichol Low C95-Dolichol-P impaired_glycosylation Impaired N-Glycosylation low_dolichol->impaired_glycosylation unfolded_proteins Accumulation of Unfolded Proteins impaired_glycosylation->unfolded_proteins ire1 IRE1α unfolded_proteins->ire1 perk PERK unfolded_proteins->perk atf6 ATF6 unfolded_proteins->atf6 xbp1_splicing ire1->xbp1_splicing Splicing of XBP1 mRNA eif2a_phos perk->eif2a_phos Phosphorylation of eIF2α atf6_cleavage atf6->atf6_cleavage Cleavage & Translocation to Nucleus chaperone_expression Increased Chaperone Expression xbp1_splicing->chaperone_expression er_associated_degradation ER-Associated Degradation (ERAD) xbp1_splicing->er_associated_degradation translation_attenuation Global Translation Attenuation eif2a_phos->translation_attenuation atf6_cleavage->chaperone_expression

Unfolded Protein Response Signaling.

Validation

Validating C95-Dolichol's Carrier Function: An In Vitro Reconstitution and Comparison Guide

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive overview of in vitro reconstitution studies designed to validate the carrier function of C95-Dolichol. It offers a detai...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of in vitro reconstitution studies designed to validate the carrier function of C95-Dolichol. It offers a detailed comparison with its prokaryotic analog, undecaprenyl phosphate (B84403), and presents the supporting experimental data and protocols necessary for such investigations.

Introduction to Polyprenyl Phosphate Carriers

In eukaryotic cells, the N-linked glycosylation of proteins is a fundamental process that relies on the lipid carrier, dolichol phosphate. C95-Dolichol, a long-chain polyprenyl phosphate with 19 isoprene (B109036) units, is a predominant form in mammals.[1] Its primary role is to act as a membrane-anchored carrier for the assembly and translocation of an oligosaccharide precursor (Lipid-Linked Oligosaccharide or LLO) from the cytoplasm to the lumen of the endoplasmic reticulum (ER).[1] This translocation, or "flipping," is a critical step and is mediated by specific flippase proteins.[2][3]

The functional counterpart to dolichol in bacteria is undecaprenyl phosphate (C55-P), which is involved in the biosynthesis of peptidoglycan and other cell surface polymers.[4] Due to their analogous functions, in vitro reconstitution studies provide an excellent platform to compare their carrier efficiencies and specificities.

Comparative Analysis of C95-Dolichol and Undecaprenyl Phosphate

While direct head-to-head kinetic comparisons in the same reconstituted system are not extensively documented in publicly available literature, the established functional analogy allows for a comparative framework based on in vitro reconstitution assays. The primary method to assess the carrier function is the proteoliposome-based flippase assay.

Data Presentation: In Vitro Flippase Activity

The following table summarizes typical quantitative data obtained from an in vitro flippase assay designed to compare the carrier function of C95-Dolichol-P-P-Oligosaccharide with an alternative, such as C55-Undecaprenyl-P-P-Oligosaccharide. The data presented here is illustrative, based on principles derived from published studies, to demonstrate the comparative framework.

ParameterC95-Dolichol-P-P-Man5GlcNAc2C55-Undecaprenyl-P-P-Man5GlcNAc2Reference Method
Initial Transport Rate (pmol/min/mg protein) 8.57.2Concanavalin A Flippase Assay
Maximum Flipped Substrate (%) 4542Concanavalin A Flippase Assay
Substrate Specificity (relative to Man5GlcNAc2)
Man3GlcNAc20.60.55Concanavalin A Flippase Assay
Glc3Man9GlcNAc2<0.1<0.1Concanavalin A Flippase Assay
Apparent Km (µM) 1.21.5Michaelis-Menten Kinetics
Vmax (pmol/min/mg protein) 10.28.9Michaelis-Menten Kinetics

Note: The data in this table are representative and intended for comparative illustration. Actual values would be determined experimentally. The specificity data highlights that the flippase enzyme is highly selective for the Man5GlcNAc2-oligosaccharide structure, regardless of the polyprenyl chain length.

Experimental Protocols

A detailed methodology for the key in vitro reconstitution and flippase assay is provided below.

Protocol 1: In Vitro Reconstitution of Flippase Activity in Proteoliposomes

This protocol describes the reconstitution of ER-derived flippase proteins into artificial lipid vesicles (proteoliposomes) containing the radiolabeled lipid-linked oligosaccharide (LLO).

Materials:

  • Rat liver microsomes (source of flippase)

  • Triton X-100

  • Egg yolk phosphatidylcholine (PC)

  • Bio-Beads SM-2

  • Radiolabeled [³H]Man5GlcNAc2-P-P-Dolichol (C95) or [³H]Man5GlcNAc2-P-P-Undecaprenol (C55)

  • HEPES buffer (pH 7.4)

  • NaCl

Procedure:

  • Solubilization of ER Membranes:

    • Isolate rough ER membranes from rat liver.

    • Solubilize the membranes with 1% (w/v) Triton X-100 in HEPES buffer containing NaCl on ice.

    • Centrifuge to pellet insoluble material and collect the supernatant containing solubilized membrane proteins.

  • Preparation of Lipid Mixture:

    • Prepare a solution of egg yolk PC in chloroform.

    • Add the radiolabeled LLO ([³H]Man5GlcNAc2-P-P-Dolichol or -Undecaprenol) to the lipid solution.

    • Dry the lipid mixture under a stream of nitrogen gas and then under vacuum to form a thin lipid film.

  • Formation of Proteoliposomes:

    • Resuspend the lipid film in HEPES buffer containing Triton X-100.

    • Add the solubilized ER protein extract to the lipid/detergent mixture.

    • Incubate on ice to allow for the association of proteins with lipid-detergent micelles.

    • Remove the detergent by adding Bio-Beads SM-2 and incubating with gentle mixing at 4°C. The gradual removal of detergent leads to the spontaneous formation of proteoliposomes with incorporated proteins and LLOs.

    • Harvest the proteoliposomes by centrifugation.

Protocol 2: Concanavalin A-Based Flippase Assay

This assay quantifies the amount of LLO that has been "flipped" from the inner to the outer leaflet of the proteoliposomes.

Materials:

  • Reconstituted proteoliposomes containing [³H]LLO

  • Concanavalin A (Con A) solution

  • Chloroform/methanol (2:1, v/v)

  • Scintillation fluid

Procedure:

  • Incubation with Concanavalin A:

    • Incubate the proteoliposome suspension with a saturating concentration of Concanavalin A on ice. Con A will bind to the mannose residues of the LLOs that are exposed on the outer surface of the vesicles.

  • Solvent Extraction:

    • Add a chloroform/methanol mixture to the proteoliposome-Con A suspension.

    • Vortex vigorously and centrifuge to separate the phases.

    • LLOs that are in the inner leaflet (not bound to Con A) will be extracted into the organic phase. LLOs bound to Con A on the outer surface will precipitate and be found at the aqueous-organic interface.

  • Quantification:

    • Carefully collect the organic phase.

    • Measure the radioactivity in the organic phase using liquid scintillation counting.

    • The percentage of flipped LLO is calculated based on the radioactivity in the organic phase relative to the total radioactivity in a control sample without Con A. A decrease in extractable radioactivity over time indicates flippase activity.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

G cluster_0 Cytoplasm cluster_1 ER Lumen UDP_GlcNAc UDP-GlcNAc LLO_assembly LLO Assembly UDP_GlcNAc->LLO_assembly GDP_Man GDP-Man GDP_Man->LLO_assembly Dol_P C95-Dolichol-P Dol_P->LLO_assembly Man5GlcNAc2_PP_Dol Man5GlcNAc2-PP-Dolichol LLO_assembly->Man5GlcNAc2_PP_Dol Flippase Flippase Man5GlcNAc2_PP_Dol->Flippase Flipping Flipped_LLO Man5GlcNAc2-PP-Dolichol Flippase->Flipped_LLO Oligosaccharyltransferase Oligosaccharyltransferase (OST) Flipped_LLO->Oligosaccharyltransferase Glycoprotein Glycoprotein Oligosaccharyltransferase->Glycoprotein Nascent_Protein Nascent Polypeptide Nascent_Protein->Oligosaccharyltransferase

Caption: N-linked glycosylation pathway in the ER.

G start Start solubilize Solubilize ER Membranes (Triton X-100) start->solubilize prepare_lipids Prepare Lipid Film (PC + [3H]LLO) start->prepare_lipids reconstitute Reconstitute Proteoliposomes (Detergent Removal with Bio-Beads) solubilize->reconstitute prepare_lipids->reconstitute flippase_assay Perform Con A Flippase Assay reconstitute->flippase_assay incubate_conA Incubate with Concanavalin A flippase_assay->incubate_conA extract Solvent Extraction (Chloroform/Methanol) incubate_conA->extract quantify Quantify Radioactivity (Scintillation Counting) extract->quantify analyze Analyze Data (Calculate % Flipped) quantify->analyze end End analyze->end

Caption: Experimental workflow for in vitro flippase assay.

G cluster_0 Proteoliposome Inner_LLO Inner LLO (Not Flipped) Solvent Organic Solvent Inner_LLO->Solvent Extracts Outer_LLO Outer LLO (Flipped) ConA Concanavalin A Outer_LLO->ConA Binds ConA->Solvent Precipitates

Caption: Principle of the Concanavalin A flippase assay.

References

Safety & Regulatory Compliance

Safety

Essential Guide to the Proper Disposal of C95-Dolichol

For researchers, scientists, and drug development professionals, the safe handling and disposal of laboratory chemicals are paramount to ensuring a secure and compliant research environment. This guide provides essential...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, the safe handling and disposal of laboratory chemicals are paramount to ensuring a secure and compliant research environment. This guide provides essential safety and logistical information for the proper disposal of C95-Dolichol, a long-chain polyisoprenoid alcohol. Adherence to these procedures is critical for minimizing risks and promoting laboratory safety.

C95-Dolichol: Key Data
PropertyValueSource
Chemical Name C95-Dolichol (Dolichol-19)[1]
CAS Number 42436-66-8[1]
Molecular Formula C95H156O[1]
Molecular Weight 1314.26 g/mol [1]
Physical State Solid (often supplied in solution)[1]
Purity >95%
Storage Freezer

Standard Operating Procedure for C95-Dolichol Disposal

Given that C95-Dolichol is a long-chain lipid alcohol and is typically supplied in an organic solvent, its disposal must be handled with care, following the general principles for chemical waste management. The following step-by-step protocol outlines the recommended procedure.

Step 1: Personal Protective Equipment (PPE)

Before handling C95-Dolichol for any purpose, including disposal, it is mandatory to wear appropriate PPE to minimize exposure.

  • Eye Protection: Safety glasses with side shields or safety goggles are essential to protect against splashes.

  • Hand Protection: Nitrile or latex gloves should be worn to prevent skin contact. Inspect gloves for any tears or punctures before use.

  • Body Protection: A standard laboratory coat is required to protect clothing and skin from potential spills.

  • Respiratory Protection: While generally not required in a well-ventilated area, a dust mask (e.g., N95) is recommended if handling large quantities of the powdered form, or if there is a potential for aerosol generation.

Step 2: Waste Segregation and Collection

Proper segregation of chemical waste is crucial to prevent dangerous reactions and to ensure compliant disposal.

  • Identify the Correct Waste Stream: C95-Dolichol, particularly when in an organic solvent, should be treated as hazardous chemical waste. Do not mix it with non-hazardous or general laboratory waste.

  • Use a Designated Waste Container:

    • Solutions of C95-Dolichol in organic solvents must be collected in a designated, properly labeled hazardous waste container for organic solvents.

    • The container must be made of a material compatible with the solvent used.

    • Ensure the container has a secure cap to prevent the release of vapors.

  • Labeling: The waste container must be clearly labeled with a hazardous waste tag that includes:

    • The words "Hazardous Waste."

    • The full chemical name: "C95-Dolichol."

    • The solvent used and its approximate concentration.

    • The primary hazards associated with the waste (e.g., "Flammable," "Irritant").

    • The date the waste was first added to the container.

Step 3: Handling Contaminated Materials

Any materials that come into contact with C95-Dolichol must be disposed of correctly.

  • Solid Waste: Pipette tips, gloves, weigh boats, and other contaminated disposable items should be collected in a separate, sealed container or bag clearly labeled as "Hazardous Waste" with the name of the chemical contaminant.

  • Glassware: Contaminated glassware should be decontaminated by rinsing with a suitable solvent. The solvent rinse should be collected as hazardous waste. After decontamination, the glassware can be washed and reused.

Step 4: Storage and Disposal

  • Temporary Storage: Store the sealed hazardous waste container in a designated, well-ventilated, and cool area, away from sources of ignition. The storage area should have secondary containment to prevent spills.

  • Waste Pickup: When the waste container is approximately 90% full, arrange for its collection by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company. Follow your institution's specific procedures for requesting a waste pickup.

Important: Never dispose of C95-Dolichol or its solutions down the sink drain. Always consult and adhere to your institution's specific waste disposal guidelines and local regulations. When in doubt, treat the waste as hazardous and seek guidance from your EHS department.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of C95-Dolichol.

G start Start: C95-Dolichol Waste Generation ppe Wear Appropriate PPE (Gloves, Goggles, Lab Coat) start->ppe segregate Segregate Waste ppe->segregate is_solution Is the waste a solution in organic solvent? segregate->is_solution is_solid Is the waste contaminated solid material? segregate->is_solid collect_liquid Collect in a Labeled Hazardous Liquid Waste Container is_solution->collect_liquid Yes collect_solid Collect in a Labeled Hazardous Solid Waste Container is_solid->collect_solid Yes store Store Securely in a Designated Area collect_liquid->store collect_solid->store pickup Arrange for Waste Pickup by EHS store->pickup end End: Proper Disposal pickup->end

Caption: Workflow for the proper disposal of C95-Dolichol.

References

Handling

Essential Safety and Logistical Information for Handling C95-Dolichol

Compound Information: Name: C95-Dolichol Nature: A long-chain polyisoprenoid alcohol, classified as a lipid. Typical Form: Often supplied as a solid or in solution with an organic solvent.
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: December 2025

Compound Information:

  • Name: C95-Dolichol

  • Nature: A long-chain polyisoprenoid alcohol, classified as a lipid.

  • Typical Form: Often supplied as a solid or in solution with an organic solvent.

Personal Protective Equipment (PPE)

The primary hazards associated with handling C95-Dolichol stem from the potential for inhalation of aerosols, skin contact, and the hazards of the organic solvents used for its dissolution. A risk assessment should be conducted before handling, and the following PPE is recommended:

PPE ComponentSpecificationPurpose
Hand Protection Nitrile or other chemical-resistant gloves.To prevent skin contact with C95-Dolichol and any organic solvents.
Eye Protection Safety glasses with side shields or safety goggles.To protect eyes from splashes of solutions containing C95-Dolichol.
Body Protection A standard laboratory coat.To protect skin and clothing from accidental spills.
Respiratory Protection Not generally required when handling small quantities in a well-ventilated area. Use a fume hood when working with volatile organic solvents or when creating aerosols.To prevent inhalation of solvent vapors or C95-Dolichol aerosols.

Operational Plan: Step-by-Step Guidance

1. Receiving and Storage:

  • Upon receipt, inspect the container for any damage or leaks.

  • C95-Dolichol, like other long-chain lipids, should be stored in a cool, dark, and dry place to prevent degradation. Recommended storage is typically at -20°C.

  • If supplied in an organic solvent, store in a flammable liquids cabinet and away from ignition sources.

  • Always store in a tightly sealed, appropriate container, preferably glass, to avoid contamination and solvent evaporation.

2. Handling and Preparation of Solutions:

  • All handling of C95-Dolichol and its solutions should be performed in a well-ventilated laboratory, preferably within a chemical fume hood, especially when using volatile solvents.

  • Before use, allow the container to warm to room temperature to prevent condensation of moisture, which can degrade the compound.

  • If working with a solid form, use appropriate tools (e.g., spatula) to handle the material. Avoid creating dust.

  • When dissolving C95-Dolichol, add the solvent to the compound slowly. Common solvents for long-chain lipids include chloroform, methanol, and hexane. Be aware of the specific hazards of the solvent being used.

3. Experimental Use:

  • When transferring solutions of C95-Dolichol, use appropriate volumetric glassware or calibrated micropipettes.

  • Keep containers sealed when not in use to prevent solvent evaporation and contamination.

  • Avoid contact with skin and eyes. In case of accidental contact, rinse the affected area thoroughly with water and seek medical advice if necessary.

Disposal Plan

Proper disposal of C95-Dolichol and its associated waste is crucial to ensure laboratory and environmental safety.

Waste TypeDisposal Procedure
Unused C95-Dolichol (Solid) Dispose of as chemical waste in a designated solid waste container.
C95-Dolichol Solutions Dispose of in a designated liquid chemical waste container compatible with the organic solvent used. Do not pour down the drain.
Contaminated Labware (e.g., pipette tips, gloves) Dispose of in a designated solid chemical waste container.

Always follow your institution's specific guidelines for chemical waste disposal.

Experimental Workflow and Safety Diagram

The following diagram illustrates the standard workflow for handling C95-Dolichol, from receiving the compound to the final disposal of waste.

C95-Dolichol Handling Workflow cluster_prep Preparation cluster_exp Experimentation cluster_disposal Disposal Receive Receive Store Store Receive->Store Inspect Container Prepare_Solution Prepare Solution (in Fume Hood) Store->Prepare_Solution Equilibrate to Room Temp Experiment Perform Experiment Prepare_Solution->Experiment Waste_Collection Collect Waste Experiment->Waste_Collection Dispose Dispose per Guidelines Waste_Collection->Dispose

Caption: Workflow for the safe handling of C95-Dolichol from receipt to disposal.

BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
  • Contact
  • Address: 3281 E Guasti Rd
    Ontario, CA 91761, United States
  • Phone: (601) 213-4426
  • Email: info@benchchem.com
  • Hours: Mon.-Fri. 9:00 AM - 5:00 PM
© Copyright 2026 BenchChem. All Rights Reserved.
img